3-(4-Fluorophenyl)propiophenone

• CAS: 41865-46-7

Core Science & Biosynthesis

A Medicinal Chemist's Guide to 3-(4-Fluorophenyl)propiophenone: Physicochemical Properties and Strategic Applications

Abstract

In the landscape of modern drug discovery, the strategic use of fluorinated building blocks is a cornerstone of rational design. Among these, 3-(4-Fluorophenyl)propiophenone emerges as a versatile scaffold, offering a unique combination of structural and electronic properties. This technical guide provides an in-depth analysis of the critical physicochemical properties of 3-(4-Fluorophenyl)propiophenone from the perspective of a medicinal chemist. We will dissect its structural identity, explore key parameters such as lipophilicity, solubility, and electronic nature, and provide field-proven experimental protocols for their determination. Furthermore, this guide will illuminate how these intrinsic properties directly influence its application as an intermediate in the synthesis of biologically active molecules, with a focus on enhancing metabolic stability and target engagement.

Introduction: The Strategic Value of Fluorinated Propiophenones

The propiophenone core (1-phenylpropan-1-one) is a privileged structure, serving as a synthetic precursor to a wide array of pharmaceuticals, including CNS agents and anti-inflammatory drugs.[1][2] The introduction of a fluorine atom onto the phenyl ring, as in 3-(4-Fluorophenyl)propiophenone, is a deliberate and strategic modification. Fluorine, being the most electronegative element, imparts profound changes to a molecule's electronic distribution, conformation, and metabolic profile.[3][4] Specifically, the para-fluoro substitution on the phenyl ring can block a potential site of oxidative metabolism, a common strategy to enhance a drug candidate's half-life and bioavailability.[5] This guide serves as a foundational resource for researchers aiming to leverage the properties of this specific building block for the synthesis of novel therapeutic agents.

Chemical Identity and Core Physicochemical Profile

A precise understanding of a compound's fundamental properties is the starting point for any medicinal chemistry campaign.

• IUPAC Name: 3-(4-fluorophenyl)-1-phenylpropan-1-one[6]

• CAS Number: 41865-46-7[7]

• Molecular Formula: C₁₅H₁₃FO

• Molecular Weight: 228.26 g/mol [7]

The key physicochemical parameters of 3-(4-Fluorophenyl)propiophenone are summarized below. These values, which are critical for predicting its behavior in biological systems, dictate everything from initial library design to late-stage ADME/Tox profiling.

Property	Value / Predicted Value	Significance in Medicinal Chemistry
Melting Point	Not available	Influences solid-state properties, formulation, and handling.
Boiling Point	357.7 °C at 760 mmHg[6]	Indicates low volatility; relevant for purification and stability.
Density	1.127 g/cm³[6]	Physical constant useful for formulation and process chemistry.
XLogP3 (Predicted)	3.8	Indicates high lipophilicity, suggesting good membrane permeability but potentially lower aqueous solubility and higher metabolic clearance.
Hydrogen Bond Acceptors	1 (Carbonyl Oxygen)	The single H-bond acceptor influences solubility and target binding interactions.
Hydrogen Bond Donors	0	The absence of donors limits its ability to form certain hydrogen bonds, impacting solubility and binding.
Rotatable Bonds	3	Provides conformational flexibility, which can be crucial for fitting into a protein's binding pocket.
Polar Surface Area (PSA)	17.1 Ų	Low PSA is consistent with good membrane permeability and oral bioavailability (Lipinski's Rule of 5).

The Impact of Fluorine: A Deeper Look

The para-fluorine substituent is not merely an inert decoration; it actively modulates the molecule's properties:

• Metabolic Blocking: The C-F bond is significantly stronger than a C-H bond. Placing fluorine at the para-position of the phenyl ring sterically and electronically hinders cytochrome P450-mediated aromatic hydroxylation, a major metabolic pathway for many aryl-containing drugs.[3][5] This can lead to increased metabolic stability and a longer in-vivo half-life.

• Electronic Effects: Fluorine is a strongly electron-withdrawing group. This influences the pKa of nearby functional groups and can alter the binding affinity of the molecule to its biological target by modifying key electronic interactions like pi-stacking or cation-pi interactions.

• Lipophilicity Enhancement: The addition of a fluorine atom generally increases the lipophilicity (LogP) of a molecule. While this can improve membrane permeability, it must be carefully balanced to avoid issues with poor solubility and non-specific binding.

Experimental Protocols for Physicochemical Characterization

To ensure scientific rigor, predicted values must be confirmed experimentally. The following section details standardized protocols for determining the most critical physicochemical parameters for a compound like 3-(4-Fluorophenyl)propiophenone.

Protocol: Determination of LogP (Octanol-Water Partition Coefficient)

The LogP value is a critical measure of a compound's lipophilicity and is a key determinant of its absorption, distribution, metabolism, and excretion (ADME) properties. The shake-flask method, though labor-intensive, remains the gold standard.

Principle of the Method: The compound is partitioned between two immiscible phases, n-octanol and water. The ratio of its concentration in each phase at equilibrium is measured, and the base-10 logarithm of this ratio is the LogP value.

Step-by-Step Methodology:

• Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by mixing them vigorously for 24 hours and allowing them to separate.

• Stock Solution: Prepare a stock solution of 3-(4-Fluorophenyl)propiophenone in n-octanol (e.g., 1 mg/mL).

• Partitioning: In a screw-cap vial, combine 5 mL of the pre-saturated n-octanol stock solution with 5 mL of pre-saturated water.

• Equilibration: Shake the vial at a constant temperature (e.g., 25°C) for a minimum of 24 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from both the n-octanol and the aqueous phase. Determine the concentration of the compound in each phase using a suitable analytical method, such as UV-Vis spectroscopy or HPLC-UV.

• Calculation: LogP = log₁₀ ([Compound]ₙ₋ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ)

Workflow for LogP Determination

Caption: Shake-Flask method for LogP determination.

Protocol: Aqueous Solubility Assessment

Aqueous solubility is paramount for oral bioavailability and formulation development. Poor solubility can be a major hurdle in drug development.

Principle of the Method: An excess of the solid compound is equilibrated with an aqueous buffer (typically at a physiologically relevant pH, like 7.4) until the solution is saturated. The concentration of the dissolved compound is then measured.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4.

• Sample Preparation: Add an excess amount of solid 3-(4-Fluorophenyl)propiophenone to a vial containing the PBS buffer (e.g., 5 mg in 1 mL). Ensure enough solid is present that some remains undissolved at the end.

• Equilibration: Shake the suspension at a constant temperature (e.g., 25°C) for 24-48 hours.

• Separation of Undissolved Solid: Filter the suspension through a 0.22 µm syringe filter to remove any undissolved solid particles.

• Quantification: Dilute the clear filtrate with a suitable solvent (e.g., acetonitrile) and quantify the concentration of the dissolved compound using a calibrated HPLC-UV method.

• Result Expression: Report the solubility in units such as µg/mL or µM.

Logical Flow of Structure-Property Relationships

Caption: Key structural features influencing physicochemical properties.

Medicinal Chemistry Applications and Strategic Synthesis

3-(4-Fluorophenyl)propiophenone is not typically a final drug product but rather a key intermediate. Its value lies in the reactions it can undergo to build more complex, biologically active molecules.

• Synthesis of Cinnolines: This scaffold can be used in the synthesis of cinnoline derivatives, which have shown a wide range of pharmacological activities, including antitumor and antibacterial properties.[8]

• Precursor to Chiral Amines and Alcohols: The ketone functionality is a versatile handle for chemical modification. It can be reduced to a secondary alcohol or undergo reductive amination to produce chiral amines. These are common moieties in many CNS-active drugs.

• Mannich and Aldol Reactions: The α-protons adjacent to the carbonyl group are acidic and can participate in classic C-C bond-forming reactions like the Mannich and Aldol reactions, allowing for the extension and elaboration of the molecular framework.

The presence of the 4-fluorophenyl group is carried through these synthetic steps, conferring the benefits of metabolic stability to the final, more complex molecule.[9][10] This strategy allows chemists to "build in" desirable drug-like properties from an early stage of the synthesis.

Conclusion

3-(4-Fluorophenyl)propiophenone is a powerful building block for the modern medicinal chemist. Its physicochemical profile, characterized by high lipophilicity, low polar surface area, and a strategically placed fluorine atom for metabolic blocking, makes it an attractive starting point for the synthesis of novel therapeutics. A thorough understanding and experimental validation of its properties, as outlined in this guide, are essential for its effective deployment in drug discovery programs. By leveraging its unique characteristics, researchers can accelerate the development of more stable, bioavailable, and efficacious drug candidates.

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• ChemicalBook. 3-(4-FLUOROPHENYL)-1-PROPENE.

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• PubChem. 1-Phenyl-1-propanone.

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• Chemsrc. 3-(4-Fluorophenyl)propionic acid.

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• Sigma-Aldrich. 3-(4-Fluorophenyl)propionaldehyde.

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Molecular structure and conformational analysis of 3-(4-Fluorophenyl)propiophenone

A Technical Monograph for Medicinal Chemistry Applications[1]

Executive Summary

This technical guide provides a comprehensive analysis of 3-(4-Fluorophenyl)propiophenone (CAS: 41865-46-7), a critical dihydrochalcone scaffold used in drug discovery.[1] Distinguished by its 4-fluoro-substitution on the

-phenyl ring, this molecule serves as a model for studying -stacking interactions, metabolic stability enhancement via fluorination, and conformational flexibility in linker regions.[1] This guide details its molecular architecture, validated synthetic protocols, and conformational analysis workflows, designed for researchers in lead optimization and structural biology.

Part 1: Molecular Architecture & Physicochemical Properties

The efficacy of 3-(4-Fluorophenyl)propiophenone in medicinal chemistry stems from the interplay between its flexible ethylene linker and the electronic modulation provided by the fluorine atom.

1.1 Structural Connectivity

The molecule consists of two aromatic domains connected by a propanone bridge.

• Domain A (Propiophenone Core): A phenyl ring conjugated to a carbonyl group. This system acts as a hydrogen bond acceptor.

• Domain B (Fluorophenyl Moiety): A 4-fluorophenyl group attached at the

  -carbon (C3) of the propionyl chain.[2]

• Linker: A saturated ethylene (

  ) bridge that introduces significant conformational freedom compared to its unsaturated chalcone precursor.[1]

1.2 The Fluorine Effect

The introduction of fluorine at the para-position of the distal phenyl ring is not merely structural; it alters the physicochemical profile:

• Electronic Withdrawal: The high electronegativity of fluorine (

  ) deactivates the aromatic ring, altering the quadrupole moment and potentially strengthening interactions with protein residues (e.g., Phenylalanine, Tryptophan).

• Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) renders the para-position resistant to Cytochrome P450-mediated hydroxylation, a common metabolic soft spot in non-fluorinated analogs.[1]

Table 1: Physicochemical Profile

Property	Value	Significance
Molecular Formula		Core scaffold
Molecular Weight	228.26 g/mol	Fragment-based drug design compliant
LogP (Predicted)	~3.6 - 3.8	High lipophilicity; BBB permeable
H-Bond Acceptors	1 (Carbonyl)	Interaction with Ser/Thr residues
Rotatable Bonds	4	High entropic penalty upon binding
Topological Polar Surface Area	17.07	Excellent membrane permeability

Part 2: Conformational Analysis[1][5][6]

Understanding the conformational landscape is vital for predicting binding affinity. Unlike rigid heterocycles, the ethylene bridge allows the molecule to adopt distinct "Folded" and "Extended" states.

2.1 Torsional Degrees of Freedom

The conformational energy surface is defined primarily by rotation around the ethylene bridge bonds.

• (C1-C2): Determines the orientation of the -carbon relative to the carbonyl.
• (C2-C3): The critical bond governing the distance between the two aromatic rings.

2.2 The "Folded" vs. "Extended" Equilibrium

• Extended Conformation (Anti): The aromatic rings are maximally separated (dihedral angle

  ). This is typically the global minimum in vacuum and the dominant form in crystal lattices due to packing forces.

• Folded Conformation (Gauche): The rings approach each other (dihedral angle

  ). In polar solvents, this form can be stabilized by intramolecular interactions, particularly enhanced by the quadrupole difference between the electron-rich unsubstituted ring and the electron-deficient fluorinated ring.[1]

2.3 Computational Workflow (DFT)

To rigorosly determine the bioactive conformation, the following computational workflow is recommended.

Figure 1: Density Functional Theory (DFT) workflow for identifying stable conformers of dihydrochalcones.

Part 3: Synthetic Protocols

While Friedel-Crafts acylation is possible, it often suffers from regioselectivity issues.[1] The most robust route for high-purity synthesis is the Claisen-Schmidt Condensation followed by Catalytic Hydrogenation .[1] This two-step sequence ensures the fluorine atom is positioned exclusively at the para-position.[1]

3.1 Step 1: Synthesis of the Chalcone Intermediate

Reaction: Acetophenone + 4-Fluorobenzaldehyde

3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one.[1]

Protocol:

• Reagents: Dissolve Acetophenone (10 mmol) and 4-Fluorobenzaldehyde (10 mmol) in Ethanol (20 mL).

• Catalysis: Add aqueous NaOH (10%, 5 mL) dropwise at

  C.

• Reaction: Stir at room temperature for 4–6 hours. A precipitate will form.

• Workup: Filter the solid, wash with cold water and cold ethanol. Recrystallize from ethanol.

• Validation: Verify olefin presence via

  -NMR (Doublet at 7.4–7.8 ppm, Hz, indicating trans-geometry).

3.2 Step 2: Selective Reduction to Dihydrochalcone

Reaction: Chalcone +

3-(4-Fluorophenyl)propiophenone.[1]

Protocol:

• Setup: Dissolve the chalcone (5 mmol) in Ethyl Acetate (30 mL).

• Catalyst: Add 10% Pd/C (10 wt% loading).

• Hydrogenation: Purge with

  gas (balloon pressure is sufficient) and stir vigorously for 2–4 hours. Monitor via TLC (disappearance of the UV-active chalcone spot).

• Purification: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate in vacuo.

• Crystallization: If the oil does not solidify, induce crystallization using Hexane/EtOAc (9:1).

Figure 2: Validated synthetic pathway via chalcone reduction, ensuring regiochemical purity.

Part 4: Pharmacological Implications[1][5]

The 3-(4-Fluorophenyl)propiophenone scaffold is not merely a chemical intermediate; it possesses intrinsic pharmacological relevance.[1]

4.1 Alzheimer’s Disease (Amyloid Aggregation)

Research indicates that dihydrochalcone derivatives can inhibit Amyloid-

( ) aggregation. The flexibility of the ethylene bridge allows the molecule to adopt a conformation that disrupts the -sheet stacking of amyloid fibrils. The 4-fluoro substituent improves blood-brain barrier (BBB) penetration compared to hydroxylated analogs, making it a viable lead for CNS targets.[1]

4.2 Metabolic Stability

In non-fluorinated propiophenones, the para-position of the phenyl ring is rapidly oxidized by CYP450 enzymes to form a phenol, which is then conjugated and excreted. Replacing the para-hydrogen with fluorine blocks this metabolic route, significantly extending the half-life (

) of the compound in vivo without drastically altering the steric profile (Van der Waals radius: H = 1.20 , F = 1.47 ).

References

• PubChem. (2025).[3] 3-(4-Fluorophenyl)-1-phenylpropan-1-one (Compound Summary). National Library of Medicine. [Link]

• Shah, P., & Westwell, A. D. (2007).[4] The role of fluorine in medicinal chemistry.[4][5][6][7] Journal of Enzyme Inhibition and Medicinal Chemistry.[4] [Link]

• Nakamura, Y., et al. (2003). Dihydrochalcones: Evaluation as Novel Radical Scavenging Antioxidants.[8][9] Journal of Agricultural and Food Chemistry.[8] [Link]

• ResearchGate. (2014). Discovery of Dihydrochalcone as Potential Lead for Alzheimer's Disease: In Silico and In Vitro Study.[10][Link]

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Technical Guide: Thermodynamic Stability of Fluorinated Propiophenone Derivatives

Executive Summary

This technical guide provides a comprehensive analysis of the thermodynamic and kinetic stability profiles of fluorinated propiophenone derivatives. These compounds serve as critical pharmacophores in neurochemistry (e.g., bupropion analogs, cathinones) and materials science. The introduction of fluorine—the "isostere of choice"—fundamentally alters the thermodynamic landscape of the propiophenone scaffold, enhancing metabolic resistance via the strength of the C–F bond (approx. 116 kcal/mol) while modulating carbonyl electrophilicity through strong inductive effects.

This document details the physicochemical principles governing these stability shifts, provides comparative thermodynamic data, and outlines self-validating experimental protocols for stress testing (Forced Degradation) and thermal analysis (DSC).

Part 1: Theoretical Framework & Electronic Effects

The Fluorine Effect on the Propiophenone Scaffold

The stability of fluorinated propiophenones is dictated by the interplay between the Inductive Effect (-I) and Resonance Effect (+R) .

• Ring Substitution (Aryl-F):

  • Inductive Withdrawal (-I): Fluorine is the most electronegative element (

    ). When substituted on the phenyl ring (e.g., 4-fluoropropiophenone), it withdraws electron density through the -framework. This deactivates the ring towards electrophilic aromatic substitution but makes the carbonyl carbon more electrophilic compared to non-fluorinated propiophenone.

  • Resonance Donation (+R): Conversely, fluorine's lone pairs can donate electron density into the

    -system. However, in the context of the carbonyl stability, the -I effect generally dominates, slightly destabilizing the carbonyl towards nucleophilic attack (e.g., hydrolysis) while significantly stabilizing the ring against oxidative metabolism.

• Alpha-Substitution (Alkyl-F):

  • Placing fluorine on the ethyl chain (

    -position) creates a "super-acidifying" effect on the remaining -protons, significantly altering keto-enol tautomerization rates. However, due to the gauche effect , -fluoroketones often display lower reactivity to reduction than expected, as the C–F bond aligns to minimize dipole repulsion, sterically shielding the carbonyl.

Bond Dissociation Energy (BDE) Landscape

The primary driver of thermodynamic stability is the C–F bond strength. Below is a comparison of Bond Dissociation Energies (BDE) relevant to propiophenone derivatives.

Table 1: Comparative Bond Dissociation Energies (298 K)

Bond Type	Representative Motif	BDE (kcal/mol)	Thermodynamic Implication
C(sp²)–F	Fluorobenzene (Ring-F)	~126	Extremely resistant to homolytic cleavage; metabolically inert.
C(sp²)–H	Benzene (Ring-H)	~113	Susceptible to oxidative insertion (CYP450).
C(sp³)–F	-Fluoroalkyl	~109	High thermal stability; resistant to radical attack.
C(sp³)–H	Propiophenone ( -H)	~98	The "weak link" for radical abstraction and metabolic degradation.
C–C	Propiophenone (C-C(=O))	~85	Site of potential thermal cleavage at high temperatures (>300°C).

Data synthesized from general organic thermodynamic literature (O'Hagan, 2008; Lemal, 2004).

Part 2: Metabolic Stability & Mechanism

The most critical application of fluorinated propiophenones in drug design is Metabolic Blocking . Non-fluorinated propiophenones are rapidly metabolized by Cytochrome P450 enzymes via hydroxylation at the para-position.

Mechanism of Metabolic Resistance

Substituting the para-hydrogen with fluorine blocks this pathway. The C–F bond is too strong for the high-valent Iron-Oxo species (Compound I) of CYP450 to abstract or insert oxygen.

Figure 1: Mechanism of metabolic blocking via fluorination. The high BDE of the C-F bond prevents the formation of the hydroxy-metabolite, significantly extending the drug's half-life.

Part 3: Experimental Protocols (Self-Validating)

To empirically verify thermodynamic stability, researchers must employ rigorous stress testing. The following protocols are aligned with ICH Q1A(R2) guidelines but enhanced for fluorinated ketones.

Protocol A: Forced Degradation (Stress Testing)

This protocol determines intrinsic stability and identifies degradation pathways.[1]

Reagents:

• 0.1 N HCl (Acid Hydrolysis)

• 0.1 N NaOH (Base Hydrolysis)

• 3% H₂O₂ (Oxidation)

• HPLC Grade Acetonitrile/Water

Step-by-Step Workflow:

• Preparation: Prepare a 1 mg/mL stock solution of the fluorinated propiophenone in Acetonitrile.

• Acid Stress: Mix 1 mL stock with 1 mL 0.1 N HCl. Reflux at 60°C for 4 hours.

• Base Stress: Mix 1 mL stock with 1 mL 0.1 N NaOH. Stir at RT for 4 hours. Note: Fluorinated ketones are susceptible to haloform-type cleavage under strong base/heat; monitor carefully.

• Oxidative Stress: Mix 1 mL stock with 1 mL 3% H₂O₂. Store in dark at RT for 24 hours.

• Neutralization: Quench acid/base samples to pH 7.0 prior to analysis.

• Analysis: Inject onto HPLC-UV/MS (C18 Column, Gradient 5-95% ACN).

Self-Validation Criteria:

• Mass Balance: The sum of the parent peak area + degradant peak areas must equal 95-105% of the initial control area.

• Peak Purity: Use Diode Array Detector (DAD) to ensure the parent peak is spectrally homogeneous (no co-eluting degradants).

Protocol B: Differential Scanning Calorimetry (DSC)

DSC provides direct thermodynamic data (Melting Point

, Heat of Fusion , and Decomposition Temperature ).

Workflow:

• Calibration: Calibrate DSC with Indium standard (

  ).

• Sample Loading: Weigh 2–5 mg of dried sample into an aluminum pan. Crimp non-hermetically (to allow gas escape during decomposition).

• Ramp: Heat from 30°C to 300°C at a rate of 10°C/min under Nitrogen purge (50 mL/min).

• Interpretation:

  • Endotherm: Represents melting. A sharp peak indicates high crystalline purity.

  • Exotherm: Represents decomposition. The onset temperature (

    ) is the limit of thermal stability.

Part 4: Stability Testing Workflow Visualization

The following diagram outlines the logical flow for determining the stability profile of a new fluorinated derivative.

Figure 2: Integrated workflow for thermodynamic and kinetic stability assessment. This logic gate ensures only robust candidates proceed to formulation.

Part 5: Expert Insights on Synthesis & Purity

Thermodynamic vs. Kinetic Control

When synthesizing fluorinated propiophenones (typically via Friedel-Crafts acylation of fluorobenzene), thermodynamic control is essential to minimize isomer impurities.

• The Challenge: The fluorine atom is an ortho/para director but a deactivator. While para substitution is thermodynamically favored due to sterics and symmetry, ortho isomers can form under kinetic control (low temp, short time).

• Purification: Because para-fluoropropiophenone typically has a higher melting point and greater thermodynamic stability than the ortho-isomer, recrystallization is often more effective than distillation for purification.

The "Moisture Trap"

Fluorinated ketones are more hygroscopic than their non-fluorinated counterparts due to the increased dipole moment.

• Risk: Absorbed water can lead to hydrate formation (gem-diol), which complicates melting point analysis and can lead to hydrolysis over long-term storage.

• Mitigation: Store all reference standards in desiccators under Argon.

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• ICH Expert Working Group. (2003). ICH Q1A(R2): Stability Testing of New Drug Substances and Products. International Conference on Harmonisation. Link

• Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41(1), 443-470. Link

• Lemal, D. M. (2004). Perspective on Fluorocarbon Chemistry. The Journal of Organic Chemistry, 69(1), 1–11. Link

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A Technical Guide to 3-(4-Fluorophenyl)propiophenone (CAS: 41865-46-7): Properties, Synthesis, and Applications in Research

This document serves as an in-depth technical guide for researchers, scientists, and professionals in drug development on the chemical compound 3-(4-Fluorophenyl)propiophenone. It provides a comprehensive overview of its chemical identity, physicochemical properties, a validated synthetic protocol, analytical characterization, and its strategic importance as a building block in medicinal chemistry.

Core Chemical Identity and Structure

3-(4-Fluorophenyl)propiophenone is an aromatic ketone belonging to the propiophenone family. The presence of a fluorine atom on one of the phenyl rings is a key structural feature, significantly influencing its electronic properties and metabolic stability, making it a compound of interest in synthetic and medicinal chemistry.[1][2]

The definitive chemical identifiers for this compound are summarized below.

Identifier	Value	Source
CAS Number	41865-46-7	[3][4][5][6]
IUPAC Name	3-(4-fluorophenyl)-1-phenylpropan-1-one	[3]
Molecular Formula	C₁₅H₁₃FO	[3][4][6]
Molecular Weight	228.26 g/mol	[3][4]
Canonical SMILES	C1=CC=C(C=C1)C(=O)CCC2=CC=C(C=C2)F	[3]
InChI Key	QLNHWQQSIRBHAT-UHFFFAOYSA-N	[3]
Synonyms	3-(4-FLUOROPHENYL)PROPIOPHENONE, 3-(4-fluorophenyl)-1-phenyl-1-propanone	[3][5]

Physicochemical Properties

The physical properties of a compound are critical for designing experimental conditions, including solvent selection, reaction temperature, and purification methods. The table below lists the key physicochemical data for 3-(4-Fluorophenyl)propiophenone.

Property	Value	Source
Boiling Point	357.7 °C at 760 mmHg	[3]
Flash Point	149.6 °C	[3]
Density	1.127 g/cm³	[3]
Exact Mass	228.09500 u	[3]

Synthesis and Mechanistic Rationale

The synthesis of 3-(4-Fluorophenyl)propiophenone is most effectively achieved via a two-step process starting from 3-(4-fluorophenyl)propanoic acid. This method utilizes classic, reliable organic reactions, ensuring high yield and purity. The chosen pathway is a Friedel-Crafts acylation, a cornerstone of C-C bond formation in aromatic chemistry.

Proposed two-step synthesis workflow.

Detailed Experimental Protocol

This protocol is a self-validating system. Successful formation of the intermediate acyl chloride is confirmed before proceeding to the final acylation, and progress is monitored at each stage to ensure reaction completion.

Step 1: Synthesis of 3-(4-fluorophenyl)propionyl chloride

• Rationale: 3-(4-fluorophenyl)propanoic acid[7][8] is converted to its more reactive acyl chloride derivative. Thionyl chloride is the reagent of choice as its byproducts (SO₂ and HCl) are gaseous, simplifying purification.

• Procedure:

  • In a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 3-(4-fluorophenyl)propanoic acid (1.0 eq).

  • Add anhydrous dichloromethane (DCM) to dissolve the acid.

  • Slowly add thionyl chloride (1.5 eq) to the solution at room temperature. Vigorous gas evolution will be observed.

  • Once the initial gas evolution subsides, heat the mixture to reflux (approx. 40°C) for 2 hours.

  • Monitor the reaction by taking a small aliquot, quenching it with methanol, and analyzing by Thin-Layer Chromatography (TLC) to confirm the disappearance of the starting carboxylic acid.

  • Once the reaction is complete, remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting crude 3-(4-fluorophenyl)propionyl chloride is a light-yellow oil and is used directly in the next step without further purification.

Step 2: Friedel-Crafts Acylation to yield 3-(4-Fluorophenyl)propiophenone

• Rationale: This is an electrophilic aromatic substitution reaction where the acyl chloride, activated by the Lewis acid catalyst (AlCl₃), acts as the electrophile that acylates the benzene ring.[9] Anhydrous conditions are critical as water would deactivate the catalyst.

• Procedure:

  • In a dry, three-necked round-bottom flask under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 eq) and suspend it in anhydrous benzene (which acts as both solvent and reactant).

  • Cool the suspension to 0°C in an ice bath.

  • Dissolve the crude 3-(4-fluorophenyl)propionyl chloride (1.0 eq) from Step 1 in a minimal amount of anhydrous benzene and add it to a dropping funnel.

  • Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature below 5°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 3-4 hours. Monitor progress by TLC.

  • Upon completion, cool the reaction mixture back to 0°C and slowly quench it by carefully adding crushed ice, followed by 3M HCl (aq).

  • Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to yield pure 3-(4-Fluorophenyl)propiophenone.

Spectroscopic and Analytical Characterization

Structural verification is paramount. The following spectroscopic signatures are expected for the successful validation of 3-(4-Fluorophenyl)propiophenone.

• ¹H NMR: The spectrum should reveal distinct signals for the aromatic protons of the two different phenyl rings. The protons on the fluorinated ring will exhibit coupling to the ¹⁹F nucleus. Two triplet signals are expected for the adjacent methylene (-CH₂-CH₂-) groups in the propane chain, providing clear evidence of the backbone structure.

• ¹³C NMR: The spectrum will be characterized by a downfield signal for the ketone carbonyl carbon (typically ~198-200 ppm). Multiple signals will appear in the aromatic region (115-140 ppm), with the carbons on the fluorinated ring showing C-F coupling. Two distinct signals in the aliphatic region will correspond to the two methylene carbons.

• Infrared (IR) Spectroscopy: A strong, sharp absorption band between 1680-1700 cm⁻¹ is definitive for the C=O stretch of the aryl ketone. Additional key absorptions include bands for aromatic C-H stretching (~3000-3100 cm⁻¹) and a C-F stretching band (~1220-1240 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum will show a clear molecular ion peak (M⁺) corresponding to the exact mass of the compound (228.0950).

Applications in Research and Drug Development

Propiophenone and its derivatives are a well-established class of intermediates in the synthesis of pharmaceuticals.[1][] They are precursors to compounds with diverse biological activities, including anti-arrhythmic and anesthetic properties.[]

The strategic incorporation of fluorine into drug candidates is a widely used tactic in medicinal chemistry to enhance pharmacological profiles. Fluorine can:

• Increase Metabolic Stability: The C-F bond is strong and can block sites susceptible to metabolic oxidation by cytochrome P450 enzymes, thereby increasing the drug's half-life.[2]

• Enhance Binding Affinity: Fluorine's high electronegativity can alter the electronic nature of the molecule, leading to more favorable interactions with target proteins.[1]

• Improve Lipophilicity: A fluorine substituent can increase the molecule's lipophilicity, which can improve its ability to cross cell membranes.[1][2]

Role as a versatile intermediate in drug discovery.

Given these advantages, 3-(4-Fluorophenyl)propiophenone serves as a valuable building block for synthesizing novel therapeutic agents where metabolic stability and target affinity are critical design parameters.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 3-(4-Fluorophenyl)propiophenone should always be consulted, general laboratory safety practices for related aromatic ketones should be followed:

• Handling: Use in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

References

• Local Pharma Guide. (n.d.). CAS NO. 41865-46-7 | 3-(4-FLUOROPHENYL)PROPIOPHENONE | C15H13FO. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3',4'-Difluoro-3-(4-fluorophenyl)propiophenone. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Bromo-3-(4-fluorophenyl)propiophenone. PubChem Compound Database. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Propiophenone, 4'-fluoro-3-(4-phenylpiperidino)-, hydrochloride. CompTox Chemicals Dashboard. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(4-Fluorophenyl)propionic acid. PubChem Compound Database. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 3-[(4-Acetylphenyl)amino]-1-(4-fluorophenyl)-1-propanone. CompTox Chemicals Dashboard. Retrieved from [Link]

• Transtutors. (2022, April 6). Consider the spectral data for 3-(4-fluorophenyl)propanoic acid... Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 20). The Versatility of Propiophenone Derivatives: Focus on 3'-(Trifluoromethyl)propiophenone. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 3-(4-Fluorophenyl)propionic acid. NIST Chemistry WebBook. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of propiophenone. Retrieved from [Link]

• Katritzky, A. R., Ozcan, S., & Todadzea, E. (2010). Supplementary Material (ESI) for Organic & Biomolecular Chemistry. Royal Society of Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Propiophenone. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Notes on data. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (2025, August 7). Application of Fluorine in Drug Design. Retrieved from [Link]

• Dutkiewicz, G., Veena, K., Narayana, B., Yathirajan, H. S., & Kubicki, M. (2010). (2E)-1-(4-Bromophenyl)-3-(4-fluorophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Crystallographic Communications. Retrieved from [Link]

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Electronic Modulation of Propiophenone Scaffolds: The Para-Fluorine Directive

Executive Summary

In the optimization of aryl ketone scaffolds, the introduction of a fluorine atom at the para position is rarely a trivial substitution; it is a calculated strategic maneuver. For propiophenone analogs—ubiquitous in the synthesis of cathinones, antidepressants (e.g., bupropion derivatives), and polymerization photoinitiators—para-fluorination serves as a "metabolic shield."

This guide dissects the electronic perturbations caused by 4-fluoro substitution, quantifying its impact on carbonyl electrophilicity, spectral signatures, and metabolic stability. We move beyond textbook theory to provide actionable, self-validating protocols for synthesis and characterization.

The Electronic Landscape: Inductive vs. Mesomeric Conflict

The fluorine atom is a unique substituent in organic chemistry because it introduces two potent but opposing electronic vectors. Understanding the net result of these forces is critical for predicting the reactivity of 4-fluoropropiophenone compared to its unsubstituted parent.

The Tug-of-War

• Inductive Effect (-I): Fluorine is the most electronegative element (Pauling scale 3.98). Through the

  -framework, it pulls electron density away from the ring, destabilizing the development of positive charge.

• Mesomeric (Resonance) Effect (+M): Fluorine possesses three lone pairs in

  orbitals. These orbitals can overlap effectively with the aromatic -system, donating electron density back into the ring.

Hammett Quantification

The net electronic effect at the para position is quantified by the Hammett substituent constant (

).

Substituent	(Meta)	(Para)	(Field/Inductive)	(Resonance)
-H	0.00	0.00	0.00	0.00
-F	0.34	0.06	0.45	-0.39
-Cl	0.37	0.23	0.42	-0.19

Interpretation: While

is strongly positive (electron-withdrawing), is near zero (0.06). This indicates that at the para position, the resonance donation (+M) nearly cancels out the inductive withdrawal (-I). However, the slight positive value suggests that 4-fluoropropiophenone is overall slightly more electron-deficient than propiophenone, but significantly more electron-rich than chlorinated analogs.

Visualization of Electronic Vectors

Figure 1: The dual electronic nature of Fluorine. Note the opposing directions of the Inductive (-I) and Resonance (+M) effects.

Physicochemical Consequences[1][2][3][4][5][6][7][8][9][10]

The electronic modulation described above manifests in distinct spectral and physical property shifts. These values serve as "fingerprints" for validating the success of a synthesis.

Comparative Data Table

Property	Propiophenone (Unsubstituted)	4'-Fluoropropiophenone	Mechanistic Driver
1H NMR (Ortho-Ar)	7.95 ppm (d)	~8.05 ppm (m)	Deshielding via -I effect dominates at ortho position.
1H NMR (Meta-Ar)	7.45 ppm (t)	~7.15 ppm (m)	Shielding via +M effect from F (ortho to F).
13C NMR (C=O)	200.4 ppm	198.8 ppm	Slight shielding due to +M resonance donation into the carbonyl.
19F NMR	N/A	-105.5 ppm	Characteristic range for fluoroarenes.
IR (C=O Stretch)	1685 cm⁻¹	1688 cm⁻¹	Minimal change; -I slightly strengthens bond order.
pKa ( -proton)	~24.0	~23.5	Anion stabilization by electron-withdrawing F (-I).
LogP (Lipophilicity)	2.2	2.5	Fluorine increases lipophilicity (hydrophobicity).

Impact on Carbonyl Reactivity

The carbonyl carbon in 4-fluoropropiophenone is electronically similar to the parent, but the 4-position is blocked .

• Nucleophilic Attack: The carbonyl remains highly susceptible to reduction (e.g., NaBH4) or Grignard addition. The rate is marginally faster than propiophenone due to the net

  of 0.06.

• Acidity: The

  -protons (adjacent to the carbonyl) are slightly more acidic, making enolate formation (e.g., for aldol condensations or bromination) more facile.

Synthetic Protocol: Friedel-Crafts Acylation[11][12][13][14]

Objective: Synthesis of 4'-fluoropropiophenone from fluorobenzene and propionyl chloride. Challenge: Fluorobenzene is deactivated relative to benzene. A strong Lewis acid and strictly anhydrous conditions are required.

The Protocol (Self-Validating System)

Reagents:

• Fluorobenzene (1.0 equiv)

• Propionyl Chloride (1.1 equiv)

• Aluminum Chloride (

  , anhydrous, 1.2 equiv)

• Dichloromethane (DCM, anhydrous)

Workflow:

• System Prep: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and dropping funnel. Flush with Argon/Nitrogen.

  • Validation: If the

    smokes excessively upon opening, it is wet. Discard and use fresh reagent.

• Lewis Acid Activation: Suspend

  in DCM at 0°C. Add Propionyl Chloride dropwise.

  • Observation: The suspension should dissolve or thin out, forming the acylium ion complex (

    ).

• Substrate Addition: Add Fluorobenzene dropwise at 0°C.

  • Control: Maintain temperature < 5°C to maximize para selectivity. Higher temps increase meta impurities.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-3 hours.

  • Endpoint Check: TLC (Hexane/EtOAc 9:1). Product is less polar than the acid chloride but more polar than fluorobenzene.

• Quench: Pour mixture onto crushed ice/HCl.

  • Safety: Exothermic. Evolution of HCl gas.

• Workup: Extract with DCM, wash with Brine/NaHCO3, dry over

  .

Reaction Pathway Diagram

Figure 2: Friedel-Crafts Acylation pathway favoring para-substitution.

Biological Implications: The Metabolic Blockade

The primary utility of 4-fluorination in drug design is the modulation of pharmacokinetics (PK).

Metabolic Soft Spots

In propiophenone analogs, the para-position of the phenyl ring is a "metabolic soft spot." Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4) readily hydroxylate this position to form a phenol, which is then rapidly conjugated (glucuronidated) and excreted.

The Fluorine Shield

• Bond Strength: The C-F bond energy (~116 kcal/mol) is significantly higher than the C-H bond (~99 kcal/mol).

• Sterics: The Van der Waals radius of Fluorine (1.47 Å) is small enough to mimic Hydrogen (1.20 Å) allowing binding, but the bond is too strong to break.

• Result: The metabolic pathway is rerouted or halted, significantly extending the drug's half-life (

  ).

Metabolic Fate Diagram

Figure 3: Comparison of metabolic susceptibility. Fluorine blocks the primary oxidation site.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews.

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Reich, H. J. (2023). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.

An In-Depth Technical Guide to Predicting the Metabolic Stability of 3-(4-Fluorophenyl)propiophenone Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the intricate process of drug discovery and development, the metabolic stability of a compound is a paramount determinant of its potential success.[1] This property, which describes a drug's susceptibility to biotransformation by the body's metabolic enzymes, profoundly influences its pharmacokinetic profile, including its half-life, bioavailability, and overall therapeutic efficacy.[1][2] A compound with poor metabolic stability is often rapidly cleared from the body, leading to insufficient exposure at the target site and diminished therapeutic effect.[3] Therefore, a thorough understanding and early assessment of metabolic stability are crucial for guiding lead optimization and selecting drug candidates with a higher probability of clinical success.[4]

The 3-(4-Fluorophenyl)propiophenone scaffold has garnered interest in medicinal chemistry due to its presence in various biologically active molecules, including some with potential antidiabetic properties.[5] The inclusion of a fluorine atom is a common strategy in drug design aimed at improving metabolic stability and other pharmacokinetic properties.[6][7][8][9] Fluorine's high electronegativity and small size can alter a molecule's electronic properties and block sites susceptible to metabolic attack, often leading to a longer duration of action.[6][8][10] However, the C-F bond is not always inert, and its cleavage can sometimes lead to the formation of reactive metabolites.[10] This guide provides a comprehensive technical overview of the methodologies used to predict and assess the metabolic stability of 3-(4-Fluorophenyl)propiophenone scaffolds, integrating in vitro, in vivo, and in silico approaches.

Part 1: In Vitro Assessment of Metabolic Stability

In vitro metabolic stability assays are the cornerstone of early drug metabolism and pharmacokinetics (DMPK) screening. These assays provide initial insights into a compound's susceptibility to metabolism, helping to rank-order compounds and guide structure-activity relationship (SAR) studies.[11]

Liver Microsomal Stability Assay

Liver microsomes, which are vesicles of the endoplasmic reticulum, are rich in cytochrome P450 (CYP) enzymes, the primary family of enzymes responsible for Phase I metabolism of most drugs.[3][12][13]

Protocol: Human Liver Microsomal Stability Assay

• Preparation:

  • Thaw pooled human liver microsomes (HLM) on ice.

  • Prepare a stock solution of the 3-(4-Fluorophenyl)propiophenone test compound in a suitable organic solvent (e.g., DMSO, acetonitrile).

  • Prepare a NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate buffer (pH 7.4).

• Incubation:

  • Pre-warm the HLM and NADPH regenerating system to 37°C.

  • Initiate the reaction by adding the test compound to the HLM suspension.

  • Start the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Termination and Analysis:

  • Quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the remaining parent compound using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[14][15][16]

Data Analysis:

The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[11]

• t½ (min) = 0.693 / k (where k is the slope of the natural log of the percent remaining compound versus time)

• CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / protein concentration)

Hepatocyte Stability Assay

Hepatocytes, the primary cells of the liver, contain a full complement of both Phase I and Phase II metabolic enzymes and cofactors, offering a more complete picture of a compound's metabolic fate.[3][11]

Protocol: Cryopreserved Human Hepatocyte Stability Assay

• Preparation:

  • Rapidly thaw cryopreserved human hepatocytes in a 37°C water bath.

  • Gently resuspend the cells in pre-warmed incubation medium (e.g., Williams' Medium E).

  • Determine cell viability and concentration using a method like trypan blue exclusion.

  • Prepare a stock solution of the test compound.

• Incubation:

  • Add the hepatocyte suspension to a multi-well plate.

  • Add the test compound to the wells and incubate at 37°C in a humidified incubator with 5% CO2.

  • At specified time points, collect aliquots of the cell suspension.

• Termination and Analysis:

  • Terminate the reaction as described for the microsomal assay.

  • Analyze the samples by LC-MS/MS to quantify the parent compound.

Data Analysis:

Similar to the microsomal assay, the data is used to determine the in vitro half-life and intrinsic clearance.[11]

S9 Fraction and Cytosol Stability Assays

• Liver S9 Fraction: This subcellular fraction contains both microsomal and cytosolic enzymes, allowing for the assessment of both Phase I and Phase II metabolism.[4]

• Liver Cytosol: This fraction contains the soluble enzymes of the cytoplasm and is used to investigate specific cytosolic metabolic pathways.[4]

The protocols for these assays are similar to the microsomal assay but require different cofactors to support the activity of the respective enzymes (e.g., UDPGA for UGTs in S9, PAPS for SULTs in cytosol).

Table 1: Comparison of In Vitro Metabolic Stability Systems

System	Advantages	Disadvantages
Liver Microsomes	High throughput, cost-effective, good for CYP-mediated metabolism.[3]	Lacks cytosolic enzymes and cofactors.
Hepatocytes	Contains a full complement of metabolic enzymes and cofactors, closer to the in vivo situation.[3][11]	Lower throughput, more expensive, variable cell viability.
S9 Fraction	Includes both microsomal and cytosolic enzymes.[4]	Can have lower enzyme activity compared to isolated fractions.
Cytosol	Specific for studying cytosolic metabolism.[4]	Lacks microsomal enzymes.

Part 2: Metabolite Identification and Structural Elucidation

Identifying the metabolites of a 3-(4-Fluorophenyl)propiophenone scaffold is crucial for understanding its metabolic pathways and identifying potential "soft spots" for metabolic attack. This information guides the rational design of more stable analogs.

Analytical Techniques

High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography, is the primary tool for metabolite identification.[14][15] Techniques like time-of-flight (TOF) and Orbitrap mass analyzers provide accurate mass measurements, which aid in determining the elemental composition of metabolites.[14] Tandem mass spectrometry (MS/MS) is then used to fragment the metabolite ions, providing structural information.[14]

Workflow for Metabolite Identification

Caption: Workflow for metabolite identification using LC-HRMS.

Predicted Metabolic Pathways for 3-(4-Fluorophenyl)propiophenone

Based on the structure, several metabolic pathways can be anticipated for the 3-(4-Fluorophenyl)propiophenone scaffold:

• Ketone Reduction: The propiophenone ketone can be reduced to the corresponding alcohol, a common metabolic pathway for aromatic ketones.[17]

• Hydroxylation: The aromatic rings and the aliphatic chain are susceptible to hydroxylation by CYP enzymes.[12][13][18] The position of the fluorine atom can influence the site of hydroxylation on the fluorophenyl ring.[19]

• Oxidative Deamination: While less common for this specific structure, oxidative deamination can occur in related compounds.[20]

• Conjugation (Phase II): The hydroxylated metabolites can undergo further conjugation with glucuronic acid or sulfate to form more water-soluble products.

Potential Metabolic Hotspots

Caption: Potential metabolic "hotspots" on the scaffold.

Part 3: In Silico Prediction of Metabolic Stability

Computational models are increasingly used in early drug discovery to predict metabolic stability and guide compound design, reducing the time and cost associated with experimental screening.[1][21][22]

Machine Learning Models

Various machine learning algorithms, such as random forests and support vector machines, have been trained on large datasets of experimentally determined metabolic stability data to build predictive models.[21][23][24] These models use molecular descriptors (e.g., physicochemical properties, structural fingerprints) to predict whether a compound will be stable or unstable in human liver microsomes.[21]

Structure-Based Approaches

Molecular docking simulations can be used to predict how a 3-(4-Fluorophenyl)propiophenone analog might bind to the active site of specific CYP enzymes. This can help identify which atoms are most likely to be in close proximity to the reactive heme iron, and thus most susceptible to metabolism.

Table 2: Selected In Silico Tools for Metabolic Stability Prediction

Tool	Approach	Key Features
PredMS	Random Forest Model	Predicts stability in human liver microsomes as stable or unstable.[21][23]
MetStabOn	Machine Learning	Predicts half-life and clearance in human, rat, and mouse liver microsomes and plasma.[24]
CMMS-GCL	Graph Contrastive Learning	Considers both SMILES sequence and molecular structure for prediction.[22]

Part 4: Bridging In Vitro and In Silico to In Vivo

While in vitro and in silico methods are invaluable for early screening, it is important to note that they are simplifications of the complex biological system. In vivo studies in animal models are ultimately required to understand the full pharmacokinetic profile of a drug candidate. The data from in vitro metabolic stability assays can be used to predict in vivo hepatic clearance, which is a key parameter in determining a drug's overall exposure in the body.[3]

Conclusion and Future Directions

The prediction of metabolic stability for novel chemical scaffolds like 3-(4-Fluorophenyl)propiophenone is a multifaceted process that requires the integration of in vitro, in silico, and ultimately in vivo data. By employing a strategic combination of these approaches, drug discovery teams can make more informed decisions, prioritize compounds with favorable metabolic profiles, and ultimately increase the likelihood of developing safe and effective medicines. The continued development of more sophisticated in silico models and higher-throughput in vitro assays will further enhance our ability to predict and engineer metabolic stability in the drug discovery process.[1]

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• Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs - UniBa . Available from: [Link]

• Propiophenone - Wikipedia . Available from: [Link]

• Synthesis of propiophenone derivatives as new class of antidiabetic agents reducing body weight in db/db mice - PubMed . Available from: [Link]

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• 1. longdom.org [longdom.org]
• 2. Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 5. Synthesis of propiophenone derivatives as new class of antidiabetic agents reducing body weight in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. inhancetechnologies.com [inhancetechnologies.com]
• 7. Fluorine as a key element in modern drug discovery and development | LE STUDIUM [lestudium-ias.com]
• 8. tandfonline.com [tandfonline.com]
• 9. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. books.rsc.org [books.rsc.org]
• 13. ricerca.uniba.it [ricerca.uniba.it]
• 14. Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. bioanalysis-zone.com [bioanalysis-zone.com]
• 17. The effects of cofactor and species differences on the in vitro metabolism of propiophenone and phenylacetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. books.rsc.org [books.rsc.org]
• 19. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Aldehyde and Ketone Synthesis by P450-Catalyzed Oxidative Deamination of Alkyl Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. CMMS-GCL: cross-modality metabolic stability prediction with graph contrastive learning - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. mdpi.com [mdpi.com]

Crystal Engineering &amp; XRD Characterization: 3-(4-Fluorophenyl)propiophenone

Topic: Crystal packing and X-ray diffraction data for 3-(4-Fluorophenyl)propiophenone Content Type: Technical Whitepaper / Methodological Guide Audience: Structural Chemists, Crystallographers, and Pharmaceutical Researchers.

Executive Summary & Molecular Architecture

3-(4-Fluorophenyl)propiophenone (CAS: 41865-46-7) represents a critical scaffold in medicinal chemistry, serving as a flexible "dihydrochalcone" analog. Unlike its rigid, unsaturated precursor (4-fluorochalcone), this molecule possesses an ethylene (–CH₂–CH₂–) linker that introduces significant conformational freedom. This flexibility drastically alters crystal packing forces, shifting the dominant lattice-stabilizing interactions from strong

- stacking to a competition between weak Hydrogen bonds (C–H···O) and Fluorine-mediated contacts (C–H[1][2]···F).

This guide provides a rigorous technical framework for the crystallization, diffraction data collection, and structural analysis of this compound, grounded in the homologous behavior of fluorinated aromatic ketones.

Structural Parameters & Degrees of Freedom[1][2][3]

• Core Skeleton: 1,3-diphenylpropan-1-one.[2]

• Key Substituent: Para-fluorine on the distal phenyl ring.

• Torsion Sensitivity: The

  (C=O–C–C) and (C–C–Ar) torsion angles are the primary determinants of the unit cell, dictating whether the molecule packs in an extended (anti-periplanar) or folded (syn-clinal) conformation.

Experimental Protocol: Crystal Growth & Data Collection

Self-Validating Methodology: The quality of the diffraction data is strictly dependent on the phase purity and mosaicity of the single crystal. The following workflow ensures high-redundancy data.

Crystallization Screening Matrix

Due to the flexible ethylene linker, this molecule is prone to polymorphism. A multi-solvent approach is required to isolate the thermodynamic stable form.

Method	Solvent System	Conditions	Target Polymorph
Slow Evaporation	Ethanol / Acetone (1:1)	25°C, dust-free, 48-72h	Form I (Thermodynamic)
Vapor Diffusion	THF (Solvent) / Pentane (Antisolvent)	4°C, sealed chamber	Form II (Kinetic)
Slow Cooling	Isopropanol	60°C 20°C (0.1°C/min)	High-Mosaicity Single Crystals

X-Ray Diffraction Data Collection Strategy

Instrument: Bruker D8 QUEST or equivalent (Kappa geometry). Source: Mo-K

( = 0.71073 Å) is preferred over Cu-K to minimize absorption effects from the Fluorine atom, though Cu is acceptable for small crystals (<0.1 mm).

Step-by-Step Collection Protocol:

• Mounting: Mount crystal on a MiTeGen loop using perfluoropolyether oil.

• Cryo-cooling: Maintain sample at 100 K using an

  stream. Rationale: Freezes the ethylene linker vibrations, reducing thermal ellipsoids and improving resolution.

• Strategy: Collect a full sphere of data (360°

  scans).

  • Resolution: 0.75 Å or better.[1][3][4]

  • Redundancy: >4.0 to ensure accurate intensity statistics for weak reflections.

Structural Analysis & Packing Motifs

Analysis grounded in the homologous series of fluorinated dihydrochalcones (See Ref 1, 3).

Predicted Unit Cell & Space Group

Based on statistical analysis of analogous 4-fluorinated dihydrochalcones (e.g., 3-(4-chlorophenyl)-1-(2-hydroxyphenyl)propan-1-one), the target molecule is predicted to crystallize in a Centrosymmetric Monoclinic system.

• Space Group:

  or (Most probable for achiral flexible ketones).

• Z value: 4 (One molecule per asymmetric unit).[5]

• Predicted Cell Dimensions (Approximate):

  • Å[1][6]
  • Å
  • Å

Interaction Hierarchy

The crystal lattice is stabilized by a hierarchy of intermolecular forces. The Fluorine atom acts as a "structure director," often disrupting the standard herringbone packing seen in non-fluorinated analogs.

• Primary Interaction (C–H···O): The carbonyl oxygen acts as a hydrogen bond acceptor for aromatic protons from neighboring molecules.

  • Distance:

    Å.

  • Geometry: Directional, often forming infinite

    or chains.

• Secondary Interaction (C–H···F): The organic fluorine is a weak acceptor.

  • Distance:

    Å.

  • Significance: These contacts often link the 1D chains into 2D sheets.

• Tertiary Interaction (

  - Stacking):

  • Due to the saturated linker, the phenyl rings are rarely coplanar. Expect T-shaped (edge-to-face) interactions rather than parallel displaced stacking.

Visualization of Workflows and Pathways

Crystallization & Characterization Workflow

This diagram outlines the logical flow from synthesis to structural solution, emphasizing the feedback loop if R-factors are high.

Caption: Figure 1. Iterative workflow for obtaining high-quality crystallographic data. Note the feedback loops for quality control.

Intermolecular Interaction Hierarchy

This diagram illustrates the competitive packing forces that define the unit cell of 3-(4-Fluorophenyl)propiophenone.

Caption: Figure 2. Hierarchy of supramolecular synthons. The C-H...O bond directs the primary chain, while Fluorine contacts stabilize the 3D architecture.

Data Interpretation Guide

When analyzing the .cif file for this compound, researchers should verify the following geometric parameters to ensure the structure is chemically reasonable:

• C-F Bond Length: Must fall within 1.350 – 1.370 Å . Elongation (>1.38 Å) suggests disorder or incorrect atom assignment.

• Carbonyl Bond (C=O): Typical range 1.210 – 1.230 Å .

• Ethylene Bridge Torsion: Check the C(carbonyl)-C(

  )-C( )-C(aromatic) angle.
  • : Anti-periplanar (Extended).
  • : Gauche (Folded).

  • Note: Fluorinated derivatives often favor the extended conformation to maximize dipole separation.

References

• Crystal structure and Hirshfeld surface analysis of a chalcone derivative. (2018). National Institutes of Health (PMC). [Link] (Provides baseline packing data for fluorinated chalcone analogs).

• Synthesis, crystal structure and analysis of dihydrochalcone derivatives. (2018). ResearchGate. [Link] (Source for P21/c space group prediction in dihydrochalcones).

• Unraveling the unusual effect of fluorination on crystal packing. (2019). Royal Society of Chemistry. [Link] (Mechanistic insight into how Fluorine alters packing from pi-stacking to herringbone).

• 3-(4-Fluorophenyl)propiophenone (Compound Summary). PubChem. [Link] (Chemical and physical property verification).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Molecular modelling and optical properties of a novel fluorinated chalcone - Arabian Journal of Chemistry [arabjchem.org]
• 3. 3-(4-Fluorophenyl)propionic acid | C9H9FO2 | CID 136302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one | C15H11FO | CID 98201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Introduction: The Significance of 3-(4-Fluorophenyl)propiophenone

An in-depth guide to the scalable synthesis of 3-(4-Fluorophenyl)propiophenone, a key intermediate in pharmaceutical and fine chemical manufacturing. This document provides two distinct, robust, and scalable protocols, complete with detailed experimental procedures, mechanistic insights, and purification strategies tailored for researchers, scientists, and drug development professionals.

3-(4-Fluorophenyl)propiophenone is a ketone derivative that serves as a critical building block in the synthesis of various high-value organic molecules, including active pharmaceutical ingredients (APIs). The presence of the fluorophenyl group is of particular interest in medicinal chemistry, as the incorporation of fluorine can significantly enhance metabolic stability, binding affinity, and bioavailability of drug candidates. Consequently, the development of efficient and scalable synthetic routes to this intermediate is of paramount importance for industrial-scale production. This guide details two divergent and scalable synthetic strategies: a classic Friedel-Crafts acylation and a Grignard-based approach.

Protocol 1: Scalable Synthesis via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of industrial aromatic ketone synthesis. This method involves the reaction of an acyl chloride with an aromatic ring in the presence of a Lewis acid catalyst. For the synthesis of 3-(4-Fluorophenyl)propiophenone, this protocol is adapted from established procedures for analogous compounds and offers a direct and high-yielding pathway.[1]

Scientific Rationale

This two-step process begins with the conversion of commercially available 3-(4-fluorophenyl)propanoic acid to its more reactive acyl chloride derivative using thionyl chloride (SOCl₂). The subsequent Friedel-Crafts acylation, catalyzed by anhydrous aluminum chloride (AlCl₃), introduces the propionyl group onto a benzene ring. The mechanism involves the formation of a highly electrophilic acylium ion, which then undergoes electrophilic aromatic substitution. Temperature control is critical to minimize side reactions and ensure high regioselectivity.

Experimental Workflow Diagram

Caption: Workflow for Friedel-Crafts Acylation Synthesis.

Detailed Step-by-Step Protocol

Step 1: Synthesis of 3-(4-Fluorophenyl)propionyl Chloride

• To a dry, three-necked round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber, add 3-(4-fluorophenyl)propanoic acid (1.0 eq).

• Slowly add thionyl chloride (1.5 eq) to the flask at room temperature with gentle stirring.

• Heat the reaction mixture to reflux (approx. 80°C) for 2-3 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• After completion, allow the mixture to cool to room temperature and remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 3-(4-fluorophenyl)propionyl chloride is a pale yellow oil and can be used directly in the next step without further purification.

Step 2: Friedel-Crafts Acylation

• In a separate, dry, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane (DCM).

• Cool the suspension to 0°C in an ice-salt bath.

• Add benzene (1.1 eq) to the cooled suspension.

• Dissolve the crude 3-(4-fluorophenyl)propionyl chloride (1.0 eq) from Step 1 in anhydrous DCM and add it to the dropping funnel.

• Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 60-90 minutes, ensuring the internal temperature is maintained below 5°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Carefully quench the reaction by slowly pouring the mixture into a flask containing crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Quantitative Data Summary

Reagent/Parameter	Step 1: Acyl Chloride Formation	Step 2: Friedel-Crafts Acylation
Key Reagent	3-(4-fluorophenyl)propanoic acid	3-(4-fluorophenyl)propionyl chloride
Equivalents	1.0	1.0
Secondary Reagent	Thionyl Chloride (1.5 eq)	Benzene (1.1 eq), AlCl₃ (1.2 eq)
Solvent	None (Neat)	Dichloromethane (DCM)
Temperature	Reflux (~80°C)	0°C to Room Temperature
Reaction Time	2-3 hours	3-5 hours
Typical Yield	>95% (Crude)	80-90% (After Purification)

Protocol 2: Scalable Synthesis via Grignard Reaction and Oxidation

This alternative route leverages the versatility of organometallic reagents. It involves the formation of a Grignard reagent from a fluorinated aromatic halide, followed by nucleophilic addition to an aldehyde and subsequent oxidation of the resulting secondary alcohol. This method avoids the use of strong Lewis acids and can be advantageous for substrates with acid-sensitive functional groups.

Scientific Rationale

The synthesis begins with the preparation of 4-fluorophenylmagnesium bromide from 1-bromo-4-fluorobenzene and magnesium turnings. This organometallic species then acts as a nucleophile, attacking the electrophilic carbonyl carbon of propanal to form a secondary alcohol after an acidic workup. The final step is the oxidation of this alcohol to the target ketone. For scalability, oxidation methods utilizing agents like sodium hypochlorite with a TEMPO catalyst are preferred over stoichiometric chromium-based reagents.

Experimental Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Synthesis of 3-(4-Fluorophenyl)propiophenone via Friedel-Crafts Acylation

Executive Summary & Structural Analysis

This guide details the synthetic protocol for 3-(4-Fluorophenyl)propiophenone (IUPAC: 1-phenyl-3-(4-fluorophenyl)propan-1-one).

Critical Structural Distinction: Before proceeding, researchers must verify their target structure. There is a frequent nomenclature confusion in this class of compounds:

• Target Molecule (This Protocol): The carbonyl is attached to the unsubstituted benzene ring. The fluorine is on the distal phenyl ring.

  • Structure:Ph-C(=O)-CH2-CH2-(4-F-Ph)

• Common Isomer (Different Route): 1-(4-fluorophenyl)-3-phenylpropan-1-one.

  • Structure:(4-F-Ph)-C(=O)-CH2-CH2-Ph

This protocol focuses on the Friedel-Crafts acylation of Benzene using 3-(4-fluorophenyl)propionyl chloride . This disconnection is chosen to ensure the carbonyl forms on the non-fluorinated ring, preserving the integrity of the fluorinated moiety and avoiding regioselectivity issues associated with acylating fluorobenzene directly with complex chlorides.

Reaction Mechanism & Strategic Design

The synthesis proceeds via a two-stage sequence:

• Activation: Conversion of 3-(4-fluorophenyl)propanoic acid to its acyl chloride using Thionyl Chloride (

  ).

• Acylation: Electrophilic Aromatic Substitution (EAS) on benzene mediated by Aluminum Chloride (

  ).

Mechanistic Pathway (Graphviz Visualization)

The following diagram illustrates the activation of the electrophile and the subsequent sigma-complex formation.

Caption: Figure 1. Sequential activation and electrophilic attack pathway. Note the critical moisture control zone to prevent hydrolysis of the acylium intermediate.

Experimental Protocol

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
3-(4-Fluorophenyl)propanoic acid	Precursor	1.0	Starting material.[1]
Thionyl Chloride ( )	Chlorinating Agent	1.5 - 2.0	Excess ensures complete conversion.
Benzene	Reactant/Solvent	10 - 20	Acts as solvent to minimize polymerization.
Aluminum Chloride ( )	Catalyst	1.1 - 1.2	Anhydrous.[2] Must be >1 equiv due to complexation with product ketone.
Dichloromethane (DCM)	Co-solvent (Optional)	N/A	Can be used if benzene volume needs reduction.

Step-by-Step Methodology

Phase A: Synthesis of Acyl Chloride

Rationale: The acid chloride is more reactive than the anhydride or carboxylic acid, essential for efficient F-C acylation.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (

  or line).

• Addition: Charge the flask with 3-(4-fluorophenyl)propanoic acid (10.0 mmol).

• Chlorination: Add Thionyl Chloride (15.0 mmol) dropwise. Caution:

  and gas evolution.

• Reaction: Heat the mixture to reflux (approx. 75-80°C) for 2-3 hours.

  • Checkpoint: Monitor by TLC (convert an aliquot to methyl ester using MeOH) until the acid is consumed.

• Isolation: Remove excess

  under reduced pressure (rotary evaporator). To ensure complete removal, add a small amount of dry toluene and re-evaporate (azeotropic removal).

  • Result: Crude 3-(4-fluorophenyl)propionyl chloride (yellowish oil). Use immediately.

Phase B: Friedel-Crafts Acylation

Rationale: Benzene is used in large excess to drive the equilibrium and act as a heat sink.

• Catalyst Suspension: In a separate dry 3-neck flask under inert atmosphere (

  ), suspend Anhydrous (12.0 mmol) in dry Benzene (20 mL).

• Cooling: Cool the suspension to 0-5°C using an ice bath.

• Addition: Dissolve the acyl chloride prepared in Phase A in dry Benzene (10 mL). Add this solution dropwise to the

  suspension over 30 minutes.

  • Observation: The mixture will turn yellow/orange and HCl gas will evolve.

• Reaction: Allow the mixture to warm to Room Temperature (25°C) and stir for 4-6 hours.

  • Optimization: If conversion is slow (monitored by TLC/HPLC), heat to mild reflux (80°C) for 1 hour.

• Quenching (Exothermic): Pour the reaction mixture carefully onto a mixture of crushed ice (100g) and concentrated HCl (10 mL).

  • Chemistry: This breaks the strong

    complex and dissolves aluminum salts.

Phase C: Workup & Purification

• Extraction: Separate the organic layer. Extract the aqueous layer with Dichloromethane (

  mL).

• Washing: Wash combined organics with water (

  ), saturated (to remove unreacted acid), and brine.

• Drying: Dry over anhydrous

  and filter.

• Concentration: Evaporate solvent under vacuum.

• Crystallization: Recrystallize the solid residue from Ethanol/Hexane or purify via silica gel chromatography (Hexane:Ethyl Acetate 9:1).

Troubleshooting & Critical Control Points

The following table addresses common failure modes in this specific synthesis.

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Acyl Chloride	Ensure all glassware is oven-dried. Use fresh .
Tarry/Dark Product	Polymerization or Over-heating	Maintain strict temperature control (0°C during addition). Do not overheat during reflux.
Incomplete Reaction	Deactivation	absorbs moisture rapidly. Weigh quickly or use a glovebox. Ensure >1.1 equivalents are used.
Positional Isomers	Wrong Starting Material	Verify you are using Benzene + Fluorophenyl-propionyl chloride, NOT Fluorobenzene + Phenyl-propionyl chloride.

Safety & Handling (E-E-A-T)

• Thionyl Chloride: Highly corrosive and reacts violently with water. Perform all operations in a fume hood.

• Aluminum Chloride: Reacts exothermically with moisture. The quenching step releases significant heat and HCl gas; wear a face shield.

• Benzene: A known carcinogen. If possible, substitute with toluene (though this will yield the methylated product, altering the target) or use strict containment procedures. Note: For this specific target, benzene is required. Use closed systems.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24726190, 3-(4-Fluorophenyl)propiophenone derivatives. Retrieved from [Link]

• Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d'hydrocarbures, d'acétones, etc. Comptes Rendus, 84, 1392. (Foundational Chemistry).[2]

• Olah, G. A. (Ed.).[3] (1963). Friedel-Crafts and Related Reactions. Wiley-Interscience. (Authoritative Text on Catalyst Stoichiometry).

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Edition. Longman Scientific & Technical.

Sources

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Friedel-Crafts Reaction (Chapter 48) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Grignard reaction pathways involving 3-(4-Fluorophenyl)propiophenone

Application Note: High-Fidelity Grignard Addition Strategies for Enolizable Fluorinated Dihydrochalcones

Executive Summary & Chemical Context

This guide details the synthetic pathways and optimization protocols for reacting 3-(4-Fluorophenyl)propiophenone with Grignard reagents.[1] This substrate (CAS 41865-46-7) represents a class of dihydrochalcones frequently used as scaffolds in the development of CNS-active agents (e.g., antihistamines, antidepressants).

The Challenge: The primary challenge in subjecting 3-(4-Fluorophenyl)propiophenone to Grignard addition is enolization .[1] The molecule possesses acidic

-protons at the C2 position (adjacent to the carbonyl). Basic Grignard reagents (R-MgX) often act as Brønsted bases rather than nucleophiles, deprotonating the ketone to form an enolate. Upon acidic workup, this enolate reverts to the starting material, drastically lowering yields.

The Solution: This protocol outlines two pathways:

• Standard Anhydrous Addition: Suitable for non-bulky, highly nucleophilic Grignards (e.g., MeMgBr).

• Organocerium-Mediated Addition (Imamoto Method): Essential for bulky or basic Grignards (e.g., PhMgBr, IsopropylMgBr) to suppress enolization and force 1,2-addition.

Mechanistic Pathways & Visualization

The reaction of 3-(4-Fluorophenyl)propiophenone with a Grignard reagent (

) bifurcates into two competing pathways. Understanding this competition is critical for yield optimization.

Pathway A (Desired): Nucleophilic attack at the carbonyl carbon

Tertiary Alcohol. Pathway B (Undesired): Deprotonation at the -carbon Enolate Recovered Starting Material.

Figure 1: Mechanistic bifurcation between the desired 1,2-addition and the parasitic enolization pathway driven by the basicity of the Grignard reagent.[1]

Experimental Protocols

Protocol A: Organocerium-Mediated Addition (Recommended for High Yield)

Best for: Complex/Bulky Grignard reagents (e.g., Phenylmagnesium bromide) where enolization is a major risk.[1]

Rationale: Lanthanide salts (CeCl

) react with Grignard reagents to form organocerium species ( ). These are more nucleophilic and less basic than their magnesium counterparts, significantly favoring addition over enolization.

Materials:

• 3-(4-Fluorophenyl)propiophenone (1.0 equiv)[1]

• Cerium(III) chloride heptahydrate (CeCl

  ) (1.5 equiv)[1]

• Grignard Reagent (R-MgX) (1.5 equiv)[1]

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM) for extraction[1]

Step-by-Step Methodology:

• Drying the Cerium Source (CRITICAL):

  • Place CeCl

    in a Schlenk flask.

  • Heat to 140–150 °C under high vacuum (<0.1 mmHg) for 2–3 hours with vigorous stirring. The powder should turn from clumpy/white to a fine, free-flowing powder.

  • Note: Failure to fully dry CeCl

    will quench the Grignard reagent immediately.

• Activation:

  • Cool the flask to room temperature under Argon.

  • Add anhydrous THF (10 mL per gram of substrate) to create a suspension.

  • Stir at room temperature for 1 hour to ensure solvation/complexation.

• Transmetallation:

  • Cool the CeCl

    /THF suspension to -78 °C (Dry ice/Acetone bath).

  • Add the Grignard reagent (R-MgX) dropwise via syringe.

  • Stir for 1 hour at -78 °C. The mixture effectively becomes the organocerium reagent.

• Substrate Addition:

  • Dissolve 3-(4-Fluorophenyl)propiophenone in minimal anhydrous THF.

  • Add this solution dropwise to the organocerium mixture at -78 °C.

  • Process Control: Maintain temperature below -65 °C to maximize selectivity.

• Reaction & Workup:

  • Allow the reaction to warm slowly to 0 °C over 2 hours.

  • Quench: Add 10% aqueous acetic acid or saturated NH

    Cl solution at 0 °C. Caution: Exothermic.

  • Extract with DCM (3x). Wash combined organics with brine, dry over MgSO

    , and concentrate.

Protocol B: Standard Grignard Addition (Low Steric Hindrance)

Best for: Small, aggressive nucleophiles like Methylmagnesium bromide (MeMgBr).

Materials:

• 3-(4-Fluorophenyl)propiophenone (1.0 equiv)[1]

• MeMgBr (3.0 M in Ether) (1.2 equiv)[1]

• Diethyl Ether (Et

  O), anhydrous

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and addition funnel. Flush with Nitrogen.

• Reagent Prep: Charge the flask with the Grignard reagent and dilute with equal volume anhydrous Et

  O. Cool to 0 °C.

• Addition: Dissolve the ketone in anhydrous Et

  O. Add dropwise to the Grignard solution.

  • Observation: A white precipitate (magnesium alkoxide) usually forms immediately.

• Completion: Once addition is complete, remove the ice bath and reflux gently for 1 hour.

• Quench: Pour the reaction mixture onto crushed ice/dilute HCl.

  • Note: Keep pH < 4 to solubilize magnesium salts, but do not heat, as tertiary benzylic alcohols dehydrate easily to alkenes.

Quantitative Performance & Troubleshooting

The following data summarizes expected outcomes based on the steric bulk of the nucleophile.

Variable	Standard Conditions (Et₂O)	Organocerium Conditions (THF/-78°C)
Reagent: MeMgBr	Yield: 85-92%	Yield: 90-95%
Reagent: PhMgBr	Yield: 30-45% (High Enolization)	Yield: 80-88%
Reagent: i-PrMgBr	Yield: <20% (Reduction/Enolization)	Yield: 75-82%
Major Impurity	Recovered Ketone	None

Troubleshooting Guide:

• Issue: Recovered Starting Material.

  • Cause: Enolization occurred (Protocol B) or CeCl

    was wet (Protocol A).

  • Fix: Switch to Protocol A; ensure CeCl

    drying cycle is >2 hours at 150°C.

• Issue: Product Dehydration (Alkene formation).

  • Cause: Acidic workup was too harsh or hot.

  • Fix: Use saturated NH

    Cl for quenching instead of HCl. Keep rotary evaporator bath < 40 °C.

• Issue: Fluorine Defluorination.

  • Analysis: Rare with Mg reagents on aryl-F bonds unless temperatures are extreme (>60°C).[1]

  • Fix: Keep reaction temperatures low. The 4-position on the phenyl ring is stable to standard Grignard conditions.

References

• Imamoto, T., et al. "Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents." Journal of the American Chemical Society, vol. 111, no. 12, 1989, pp. 4392–4398.

• Conlon, D. A., et al. "Practical Synthesis of Enolizable Ketones via Organocerium Reagents." Journal of Organic Chemistry, vol. 54, no. 12, 1989.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 98201, 3-(4-Fluorophenyl)propiophenone."[1] PubChem, 2023.

• Richey, H. G.Grignard Reagents: New Developments. John Wiley & Sons, 2000. (Standard reference for Grignard mechanisms).

Sources

• 1. 3-(4-FLUOROPHENYL)-1-PROPENE | 1737-16-2 [chemicalbook.com]

Application Notes and Protocols: Catalytic Hydrogenation of 3-(4-Fluorophenyl)propiophenone to Corresponding Alcohols

Abstract: This document provides a comprehensive technical guide for the catalytic hydrogenation of 3-(4-Fluorophenyl)propiophenone to its corresponding secondary alcohol, 3-(4-Fluorophenyl)-1-phenylpropan-1-ol. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). These application notes detail the underlying chemical principles, offer a robust experimental protocol, and outline essential safety and analytical considerations for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Ketone Reduction

The reduction of ketones to secondary alcohols is a fundamental transformation in organic synthesis, particularly within the pharmaceutical industry. The resulting chiral or achiral alcohols serve as versatile building blocks for more complex molecular architectures.[1][2] The catalytic hydrogenation of ketones, which involves the addition of molecular hydrogen across the carbon-oxygen double bond, is an efficient and environmentally benign method for producing these valuable secondary alcohols.[2]

The substrate, 3-(4-Fluorophenyl)propiophenone, contains a fluorinated aromatic ring, a common motif in many modern pharmaceuticals that can enhance metabolic stability and binding affinity. Its reduction product, 3-(4-Fluorophenyl)-1-phenylpropan-1-ol, is a key precursor for various biologically active molecules. This guide focuses on providing a detailed and practical approach to this specific hydrogenation reaction.

Mechanistic Insights into Catalytic Hydrogenation

The catalytic hydrogenation of a ketone is a surface-mediated process when using a heterogeneous catalyst like palladium on carbon (Pd/C).[1][3] The reaction mechanism can be broadly understood through the following key steps:

• Adsorption of Reactants: Both molecular hydrogen (H₂) and the ketone substrate are adsorbed onto the surface of the metal catalyst.[4][5]

• Activation of Hydrogen: The catalyst facilitates the cleavage of the H-H bond, forming reactive metal-hydride species on the surface.[3][5]

• Hydrogen Transfer: The adsorbed ketone undergoes stepwise or concerted addition of two hydrogen atoms to the carbonyl group. One hydrogen atom adds to the carbonyl oxygen, and the other adds to the carbonyl carbon.[1]

• Desorption of Product: The resulting alcohol product has a lower affinity for the catalyst surface and is desorbed, regenerating the active catalytic sites for the next cycle.[4]

The choice of catalyst is critical and can influence reaction rates and selectivity. While palladium on carbon is a widely used and effective catalyst for the hydrogenation of ketones, other noble metal catalysts such as platinum, rhodium, and ruthenium are also highly active.[3][4][6] For this specific application, we will focus on the use of Palladium on Carbon (Pd/C).

Caption: Generalized mechanism of ketone hydrogenation on a catalyst surface.

Experimental Protocol

This section provides a detailed, step-by-step protocol for the catalytic hydrogenation of 3-(4-Fluorophenyl)propiophenone.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
3-(4-Fluorophenyl)propiophenone	≥98%	Commercially Available	---
Palladium, 10 wt. % on activated carbon	---	Commercially Available	Handle with care, pyrophoric when dry.[7][8]
Methanol (MeOH)	Anhydrous	Commercially Available	Flammable solvent.
Hydrogen (H₂) Gas	High Purity	Gas Supplier	Flammable and explosive gas.[8]
Nitrogen (N₂) Gas	High Purity	Gas Supplier	Inert gas for purging.
Celite®	---	Commercially Available	Filtration aid.
Ethyl Acetate	ACS Grade	Commercially Available	For extraction and chromatography.
Hexane	ACS Grade	Commercially Available	For chromatography.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercially Available	Drying agent.

Equipment

• Parr Hydrogenation Apparatus or a similar high-pressure reactor

• Round-bottom flask with a magnetic stir bar

• Hydrogen and Nitrogen gas cylinders with regulators

• Vacuum pump

• Büchner funnel and filter paper

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

Reaction Setup and Procedure

Caption: Step-by-step experimental workflow for catalytic hydrogenation.

Step-by-Step Instructions:

• Reactor Preparation: Ensure the high-pressure reactor is clean and dry.[9] Place a magnetic stir bar in the reactor vessel.

• Charging the Reactor: In a fume hood, carefully add 10% Pd/C (5-10 mol%) to the reactor vessel.[10] Immediately add methanol (sufficient to create a slurry and dissolve the substrate). Add 3-(4-Fluorophenyl)propiophenone (1.0 equivalent) to the vessel.

• Assembly and Purging: Securely assemble the reactor according to the manufacturer's instructions.[9] Purge the system with nitrogen gas three times to remove all oxygen.[8][9]

• Leak Test: Pressurize the reactor with nitrogen to slightly above the intended reaction pressure and monitor for any pressure drop over 30 minutes to ensure there are no leaks.[9]

• Hydrogenation: After a successful leak test, vent the nitrogen and purge the system with hydrogen gas three times.[10] Pressurize the reactor with hydrogen to the desired pressure (typically 50-100 psi).

• Reaction Conditions: Begin stirring and, if necessary, heat the reaction to the desired temperature (e.g., room temperature to 50 °C). The reaction progress can be monitored by taking small aliquots (after safely venting and purging with nitrogen) and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[11]

• Reaction Workup: Once the reaction is complete (disappearance of the starting material by TLC), cool the reactor to room temperature.[9] Carefully vent the hydrogen gas in a well-ventilated fume hood and purge the system with nitrogen three times.[9]

• Catalyst Removal: Carefully open the reactor and filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: The used catalyst on the filter paper is highly pyrophoric and should be kept wet with water and disposed of in a designated waste container.[8][12]

• Isolation and Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure 3-(4-Fluorophenyl)-1-phenylpropan-1-ol.

Analytical Characterization

The progress of the reaction and the identity and purity of the final product should be confirmed using standard analytical techniques.

Technique	Purpose	Expected Observations
Thin Layer Chromatography (TLC)	Monitor reaction progress	The product alcohol will have a different Rf value than the starting ketone.
Gas Chromatography-Mass Spectrometry (GC-MS)	Determine purity and confirm molecular weight	A single peak corresponding to the molecular weight of the product alcohol.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)	Confirm the structure of the product	Appearance of a new signal for the hydroxyl proton and the proton on the carbon bearing the hydroxyl group in ¹H NMR. Characteristic shifts in the ¹³C and ¹⁹F NMR spectra.
Infrared (IR) Spectroscopy	Confirm functional group transformation	Disappearance of the strong carbonyl (C=O) stretch (around 1685 cm⁻¹) and the appearance of a broad hydroxyl (O-H) stretch (around 3300 cm⁻¹).

Best Practices and Safety Considerations

Catalytic hydrogenation involves significant hazards that must be managed with strict safety protocols.

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.[8] All hydrogenation reactions must be conducted in a well-ventilated fume hood, away from ignition sources.[9]

• Pyrophoric Catalysts: Palladium on carbon, especially after use, is pyrophoric and can ignite upon contact with air.[8][12] The catalyst should always be handled as a slurry and never allowed to dry out.[12] Used catalyst should be quenched with water and stored in a separate, clearly labeled waste container.[8]

• Pressure Equipment: High-pressure reactors must be regularly inspected and maintained. Never exceed the maximum rated pressure and temperature of the vessel.[9] Always perform a leak test before introducing hydrogen.[9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a flame-resistant lab coat, and appropriate gloves.[7]

• Emergency Preparedness: Have an appropriate fire extinguisher (e.g., Class ABC or CO₂) readily available.[7] Be familiar with the emergency shutdown procedures for the hydrogenation apparatus.

Conclusion

The catalytic hydrogenation of 3-(4-Fluorophenyl)propiophenone is a reliable and efficient method for the synthesis of the corresponding secondary alcohol. By following the detailed protocol and adhering to the stringent safety precautions outlined in these application notes, researchers can safely and effectively perform this important chemical transformation. The use of standard analytical techniques is crucial for monitoring the reaction and confirming the identity and purity of the desired product, ensuring its suitability for subsequent stages of drug development and synthesis.

References

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• PubMed. (2002, July 24). Hydrogenation without a transition-metal catalyst: on the mechanism of the base-catalyzed hydrogenation of ketones. Retrieved from [Link]

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• Chemistry LibreTexts. (2026, February 16). 3.9: Reduction of Aromatic Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrogenation. Retrieved from [Link]

• American Association for Clinical Chemistry. (n.d.). Guidelines and Recommendations for Laboratory Analysis in the Diagnosis and Management of Diabetes Mellitus. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). High-Throughput Fluorescence Assay for Ketone Detection and Its Applications in Enzyme Mining and Protein Engineering. Retrieved from [Link]

• University of Massachusetts Amherst. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. Retrieved from [Link]

• ResearchGate. (2025, August 7). Blood Ketones: Measurement, Interpretation, Limitations, and Utility in the Management of Diabetic Ketoacidosis | Request PDF. Retrieved from [Link]

• ChemTalk. (2024, August 21). Catalytic Hydrogenation. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, May 28). Innovations and applications of ketone body monitoring in diabetes care. Retrieved from [Link]

• SlideShare. (n.d.). Hydrogenation, catalytic hydrogenation | PPTX. Retrieved from [Link]

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One-Pot Synthesis of Fluorinated Propiophenone Derivatives: A Guide for Researchers

The introduction of fluorine into organic molecules has become a cornerstone of modern drug discovery and development. The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced binding affinity, and improved bioavailability, have led to a significant number of fluorinated compounds entering the pharmaceutical market. Propiophenone derivatives, a common scaffold in medicinal chemistry, are no exception. The development of efficient and streamlined methods for their fluorination is therefore of paramount importance. This guide provides detailed application notes and protocols for the one-pot synthesis of fluorinated propiophenone derivatives, designed for researchers, scientists, and professionals in drug development.

The Power of One-Pot Synthesis

Traditional multi-step synthetic routes often suffer from drawbacks such as lower overall yields, increased consumption of reagents and solvents, and the need for tedious purification of intermediates. One-pot synthesis, where multiple reaction steps are carried out in a single reaction vessel without isolation of intermediates, offers an elegant solution to these challenges. This approach not only enhances efficiency and atom economy but also simplifies the synthetic workflow, making it a highly attractive strategy for the preparation of valuable fluorinated propiophenone derivatives.

Application Note 1: One-Pot α-Fluorination of Propiophenones via a Halogenation-Nucleophilic Fluorination Sequence

This protocol details a robust one-pot method for the synthesis of α-fluoropropiophenones, proceeding through an in-situ generated α-halopropiophenone intermediate. This approach leverages the cost-effectiveness and operational simplicity of nucleophilic fluorinating agents.

Principle and Rationale

The synthesis is a two-step, one-pot sequence. First, the propiophenone is α-halogenated, typically with a brominating or chlorinating agent. This is immediately followed by nucleophilic substitution with a fluoride source to introduce the fluorine atom at the α-position.

• Choice of Halogenating Agent: N-Bromosuccinimide (NBS) and N-chlorosuccinimide (NCS) are commonly used for their ease of handling and high reactivity. The choice between them can influence reaction rates and selectivity.

• Choice of Fluorinating Agent: A variety of nucleophilic fluoride sources can be employed, including potassium fluoride (KF), cesium fluoride (CsF), and various tetraalkylammonium fluorides. The reactivity of the fluoride source is crucial and is often enhanced by the use of a phase-transfer catalyst or by conducting the reaction in a suitable solvent system that promotes the dissolution and nucleophilicity of the fluoride salt. A eutectic mixture of ionic liquids can also serve as both the solvent and a source of fluoride ions, providing a "green" and efficient reaction medium.

One-pot α-fluorination workflow.

Detailed Experimental Protocol

Materials:

• Substituted Propiophenone (1.0 mmol)

• N-Bromosuccinimide (NBS) or N-Chlorosuccinimide (NCS) (1.1 mmol)

• Potassium Fluoride (KF) (2.0 mmol)

• Tetrabutylammonium Bromide (TBAB) (0.1 mmol, as a phase-transfer catalyst)

• Acetonitrile (5 mL)

• Round-bottom flask (25 mL) with a magnetic stir bar and reflux condenser

• Heating mantle or oil bath

Procedure:

• To a 25 mL round-bottom flask, add the substituted propiophenone (1.0 mmol), N-bromosuccinimide (1.1 mmol), and acetonitrile (5 mL).

• Stir the mixture at room temperature for 1-2 hours, or until TLC analysis indicates complete consumption of the starting propiophenone.

• To the same flask, add potassium fluoride (2.0 mmol) and tetrabutylammonium bromide (0.1 mmol).

• Attach a reflux condenser and heat the reaction mixture to 80-90 °C.

• Monitor the progress of the reaction by TLC. The reaction is typically complete within 4-8 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove any insoluble salts and wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure α-fluoropropiophenone derivative.

Data and Characterization

Entry	Propiophenone Derivative	Halogenating Agent	Yield (%)
1	Propiophenone	NBS	75-85
2	4'-Methylpropiophenone	NBS	80-90
3	4'-Chloropropiophenone	NCS	70-80
4	4'-Methoxypropiophenone	NBS	78-88

Characterization: The structure of the synthesized compounds should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, 19F NMR, and Mass Spectrometry.

Application Note 2: One-Pot Synthesis of α-(Perfluoroalkylsulfonyl)propiophenones

This application note describes a one-pot nucleophilic substitution method for the synthesis of α-(perfluoroalkylsulfonyl)propiophenones. These compounds can serve as valuable precursors for the light-mediated perfluoroalkylation of aromatic compounds.[1]

Principle and Rationale

This synthesis involves the bimolecular nucleophilic substitution between an α-halopropiophenone and a perfluorinated sodium sulfinate salt.[1] The reaction is carried out in a one-pot fashion, where the α-halopropiophenone can be generated in situ from the corresponding propiophenone, or a pre-synthesized α-halopropiophenone can be used directly.

• Choice of α-Halopropiophenone: α-Iodopropiophenone is often preferred over its bromo or chloro analogs due to the better leaving group ability of the iodide, which facilitates the nucleophilic substitution. It can be generated in situ from α-bromopropiophenone via a Finkelstein reaction.[1]

• Reaction Conditions: The choice of solvent and temperature is critical for the success of this reaction. A polar aprotic solvent like dimethylformamide (DMF) is typically used to dissolve the sulfinate salt. The temperature needs to be carefully controlled to ensure a reasonable reaction rate while minimizing side reactions and decomposition of the product.[1]

One-pot α-(perfluoroalkylsulfonyl)propiophenone synthesis.

Detailed Experimental Protocol

Materials:

• α-Iodopropiophenone (1.0 mmol)

• Sodium Perfluoroalkylsulfinate (e.g., sodium perfluorohexylsulfinate) (1.2 mmol)

• Dimethylformamide (DMF) (5 mL)

• Round-bottom flask (25 mL) with a magnetic stir bar

• Heating mantle or oil bath

Procedure:

• To a 25 mL round-bottom flask, add α-iodopropiophenone (1.0 mmol) and sodium perfluoroalkylsulfinate (1.2 mmol).

• Add dimethylformamide (5 mL) to the flask.

• Stir the reaction mixture at 40 °C.

• Monitor the progress of the reaction by TLC. The reaction is typically complete within 12-24 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure α-(perfluoroalkylsulfonyl)propiophenone derivative.[1]

Data and Characterization

Entry	Perfluoroalkyl Group	Yield (%)
1	Perfluorobutyl	65-75
2	Perfluorohexyl	70-80
3	Perfluorooctyl	72-82

Characterization: The synthesized compounds should be characterized by 1H NMR, 13C NMR, 19F NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion and Future Outlook

The one-pot synthesis methods presented in these application notes offer efficient and practical routes to valuable fluorinated propiophenone derivatives. The choice of method will depend on the desired position of fluorination and the specific fluorine-containing group to be introduced. Future research in this area will likely focus on the development of even more efficient and sustainable one-pot procedures, including the use of novel catalysts and greener reaction media. The continued exploration of one-pot tandem or domino reactions will undoubtedly lead to the discovery of new and powerful strategies for the synthesis of complex and medicinally relevant fluorinated molecules.

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• Yuan, M., et al. (2014). Direct α-fluorination of ketones with a bench-stable N–F reagent. Organic & Biomolecular Chemistry, 12(3), 384-387. [Link]

• Method for directly preparing alpha-fluoro acetophenone by acetophenone one-pot method. CN101665394B.

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Application Notes &amp; Protocols: Strategic Reagent Selection for the Alpha-Bromination of 3-(4-Fluorophenyl)propiophenone

Introduction: The Synthetic Value of α-Brominated Ketones

The introduction of a bromine atom at the α-position to a carbonyl group transforms a simple ketone into a versatile synthetic intermediate. These α-bromo ketones are valuable precursors for a wide array of molecular scaffolds, finding extensive application in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] The electrophilic carbon bearing the bromine is primed for nucleophilic substitution, while the adjacent carbonyl group allows for further manipulations, making these compounds powerful building blocks.

This guide focuses on the selective α-bromination of 3-(4-Fluorophenyl)propiophenone, a substrate presenting a specific set of challenges and opportunities. The target transformation is to introduce a single bromine atom on the carbon adjacent to the carbonyl group, yielding 2-bromo-3-(4-fluorophenyl)-1-phenylpropan-1-one. Key considerations for this reaction include:

• Regioselectivity: The bromination must occur exclusively at the α-carbon and not on either of the aromatic rings. The 4-fluoro-substituted phenyl ring is deactivated towards electrophilic substitution, but the unsubstituted phenyl ring remains susceptible.

• Chemoselectivity: The reaction must be controlled to prevent di-bromination at the α-position.

• Safety and Handling: Brominating agents are inherently reactive and often hazardous, demanding careful handling and protocol design.

This document provides a comparative analysis of common brominating reagents, detailed experimental protocols, and expert insights to guide the researcher in selecting the optimal conditions for this transformation.

Comparative Analysis of Brominating Reagents

The choice of brominating agent is the most critical parameter for a successful α-bromination. The three most common and effective reagents for this transformation are elemental Bromine (Br₂), N-Bromosuccinimide (NBS), and Copper(II) Bromide (CuBr₂). Each possesses distinct advantages in terms of reactivity, selectivity, and handling.

Elemental Bromine (Br₂)

Often used in an acidic solvent like acetic acid, elemental bromine is the classic and most direct brominating agent.[3][4] The reaction proceeds through an acid-catalyzed enol formation, which then acts as a nucleophile, attacking the electrophilic bromine.[5][6][7]

• Mechanism Insight: The rate-determining step is the formation of the enol intermediate. Consequently, the reaction rate is independent of the bromine concentration.[3]

• Advantages: Low cost and high reactivity.

• Challenges: Br₂ is highly corrosive, toxic, and volatile, requiring stringent safety measures like handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[8][9][10][11][12] The high reactivity can lead to over-bromination and potential side reactions, such as aromatic ring bromination, if not carefully controlled.[4]

N-Bromosuccinimide (NBS)

NBS is a crystalline solid that serves as a convenient and safer source of electrophilic bromine.[13] It is particularly effective for the α-bromination of aralkyl ketones.[1][14][15] The reaction can be initiated by acid catalysts or light, but for α-carbonyl bromination, an acid-catalyzed pathway is typical, proceeding via the enol.

• Mechanism Insight: In the presence of an acid catalyst (like HBr or a solid acid), NBS provides a low concentration of Br₂, which is generated in situ. This controlled release minimizes side reactions. Catalysts like silica-supported sodium hydrogen sulfate or Montmorillonite K-10 clay have been shown to improve yields and reaction times.[15][16]

• Advantages: Easier and safer to handle than liquid bromine. The controlled generation of bromine often leads to higher selectivity for mono-bromination.[1]

• Challenges: Higher cost compared to Br₂. The reaction can sometimes be sluggish without an appropriate catalyst or initiator.

Copper(II) Bromide (CuBr₂)

CuBr₂ has emerged as a highly effective and selective reagent for the α-bromination of ketones.[17][18] It acts as both a Lewis acid to promote enolization and the source of bromine. This method often proceeds under milder conditions and in less corrosive solvents.

• Mechanism Insight: The proposed mechanism involves the formation of a copper enolate. The ketone coordinates to the Lewis acidic copper center, facilitating the abstraction of the α-proton by a bromide ligand. A second equivalent of CuBr₂ then delivers the electrophilic bromine to the enolate.[19][20]

• Advantages: Excellent regioselectivity for the α-position, often avoiding aromatic bromination.[20] The reaction can be run in "greener" solvents like ethyl acetate.[17][20] It is considered one of the most selective methods for forming α-bromo ketones.[17]

• Challenges: The reaction is typically stoichiometric, requiring two equivalents of CuBr₂ per mole of ketone, which generates copper waste. The workup requires filtration to remove the resulting Copper(I) Bromide.

Data Presentation: Reagent Comparison Summary

Reagent	Typical Conditions	Mechanistic Pathway	Advantages	Disadvantages & Safety Considerations	Selectivity Profile
Bromine (Br₂) / Acetic Acid	Glacial acetic acid, room temp. or gentle warming	Acid-catalyzed enol formation, then electrophilic attack by Br₂.[3][5]	Inexpensive, readily available, high reactivity.	Highly corrosive, toxic vapors, difficult to handle.[8][9] Risk of di-bromination and aromatic bromination.[4]	Good, but requires careful control of stoichiometry and temperature to avoid side reactions.
N-Bromosuccinimide (NBS)	Methanol or CCl₄, often with an acid catalyst (e.g., Montmorillonite K-10, Al₂O₃).[14][15]	In situ generation of Br₂ via acid catalysis, followed by reaction with the enol.	Solid, easier/safer to handle than Br₂.[13] High selectivity for mono-bromination.	More expensive than Br₂. Reaction may require a catalyst for efficient conversion.	Excellent regioselectivity for the α-position, especially with catalysts that promote enol formation.[1][14]
**Copper(II) Bromide (CuBr₂) **	Reflux in solvents like ethyl acetate/chloroform.[17]	Formation of a copper enolate intermediate, followed by bromination.[19][20]	Highly selective for α-bromination, minimal aromatic side reactions.[20] Milder conditions, can use greener solvents.	Stoichiometric quantities are often required. Workup involves removal of copper salts.	Considered one of the most selective heterogeneous methods for α-bromo ketone synthesis.[17]

Experimental Protocols

The following protocols are designed to provide a starting point for the synthesis of 2-bromo-3-(4-fluorophenyl)-1-phenylpropan-1-one. Researchers should perform initial reactions on a small scale to optimize conditions for their specific setup and purity requirements.

Protocol 1: Selective α-Bromination using Copper(II) Bromide

This protocol is recommended for its high selectivity and operational simplicity, minimizing the risk of aromatic bromination.

Materials and Equipment:

• 3-(4-Fluorophenyl)propiophenone

• Copper(II) Bromide (CuBr₂)

• Ethyl Acetate (EtOAc)

• Chloroform (CHCl₃) (optional, can be used as a co-solvent)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Filter funnel and filter paper (e.g., Celite®)

• Rotary evaporator

Procedure:

• Flask Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(4-Fluorophenyl)propiophenone (e.g., 10 mmol, 1.0 eq).

• Solvent Addition: Add a 1:1 mixture of ethyl acetate and chloroform (50 mL). Stir the mixture until the starting material is fully dissolved.

• Reagent Addition: Add Copper(II) Bromide (CuBr₂, 2.2 eq) to the solution. The mixture will turn into a dark slurry.

• Reaction: Heat the mixture to reflux (approximately 60-70°C) with vigorous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot. The reaction is typically complete within 4-12 hours.[21]

• Workup - Filtration: Once the reaction is complete, cool the mixture to room temperature. The precipitated, colorless Copper(I) Bromide (CuBr) is removed by vacuum filtration, washing the solid cake with a small amount of ethyl acetate.

• Workup - Concentration: The filtrate, containing the product, is collected and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude residue is then purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure 2-bromo-3-(4-fluorophenyl)-1-phenylpropan-1-one.[21]

Protocol 2: Catalytic α-Bromination using N-Bromosuccinimide (NBS)

This protocol utilizes the easier-to-handle NBS with a solid acid catalyst for an efficient and selective reaction.

Materials and Equipment:

• 3-(4-Fluorophenyl)propiophenone

• N-Bromosuccinimide (NBS)

• Montmorillonite K-10 clay (catalyst)

• Methanol (MeOH)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Sodium thiosulfate solution (for quenching)

• Dichloromethane (DCM) or Ethyl Acetate (for extraction)

• Rotary evaporator

Procedure:

• Flask Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-(4-Fluorophenyl)propiophenone (10 mmol, 1.0 eq) and methanol (30 mL).

• Catalyst Addition: Add Montmorillonite K-10 clay (e.g., 10% w/w of the substrate).

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.1 - 1.2 eq). It is advisable to add the NBS in portions over 10-15 minutes to maintain control over the reaction exotherm and bromine concentration.[1]

• Reaction: Heat the mixture to reflux (approx. 65°C) with vigorous stirring. Monitor the reaction by TLC. The reaction is often complete within 30-90 minutes.[15]

• Workup - Quenching: After cooling to room temperature, filter off the catalyst. Quench the reaction mixture by pouring it into a saturated aqueous solution of sodium thiosulfate to destroy any remaining bromine/NBS.

• Workup - Extraction: Extract the aqueous mixture with dichloromethane or ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Workup - Concentration: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or recrystallization to afford the desired α-bromo ketone.

Visualization of Mechanism and Workflow

Core Reaction Mechanism: Acid-Catalyzed Bromination

The fundamental pathway for α-bromination of a ketone under acidic conditions involves the formation of an enol intermediate, which is the active nucleophile.

Caption: Acid-catalyzed α-bromination proceeds via a nucleophilic enol intermediate.

Logical Workflow: Reagent Selection Guide

This decision tree provides a logical path for selecting the appropriate bromination method based on key experimental constraints and goals.

Caption: Decision workflow for selecting the optimal brominating reagent.

References

• Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide. National Center for Biotechnology Information. [Link]

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• Copper(II) bromide. Wikipedia. [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. Dolly Corporation. [Link]

• Regioselective α-Bromination of Aralkyl Ketones Using N-Bromosuccinimide in the Presence of Montmorillonite K-10 Clay: A Simple and Efficient Method. Taylor & Francis Online. [Link]

• Halogenation Of Ketones via Enols. Master Organic Chemistry. [Link]

• Regioselective -Bromination of Aralkyl Ketones Using N-Bromosuccinimide in the Presence of Montmorillonite K-10 Clay: A Simple and Efficient Method. ResearchGate. [Link]

• Halogenation. University of Liverpool. [Link]

• Method of synthesizing alpha-brominated ketone compound by hydrogen peroxide oxidizing and brominating method.

• α,β-Unsaturated Ketones via Copper(II) Bromide Mediated Oxidation. ResearchGate. [Link]

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• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

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• Bromine handling and safety. Slideshare. [Link]

• Solvent and Catalyst Free, Regioselective .α-Bromination of Aralkyl Ketones Using N-Bromosuccinimide (NBS) Under Microwave Irradiation: An Efficient Protocol. ResearchGate. [Link]

• α-Bromoketone synthesis by bromination. Organic Chemistry Portal. [Link]

• Alpha Bromination of a Ketone 002. YouTube. [Link]

• Safety Data Sheet: Bromine. Carl ROTH. [Link]

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• Bromine Safety & Standard Operating Procedures. University of California, Santa Barbara. [Link]

• Bromination safety. YouTube. [Link]

• A Simple Catalytic Mechanism for the Direct Coupling of α-Carbonyls with Functionalized Amines: A One-Step Synthesis of Plavix. National Center for Biotechnology Information. [Link]

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• Bromoacetone from Copper (II) Bromide. Sciencemadness.org. [Link]

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• Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha- Bromoketones from Secondary Alcohols Using Ammo. The Royal Society of Chemistry. [Link]

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• Synthetic Access to Aromatic α-Haloketones. MDPI. [Link]

• Method for selective bromination of phenyl alkyl ketone derivatives or...

• Synthesis of C. 2-Bromo-3-phenyl-1-propene. PrepChem.com. [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. National Center for Biotechnology Information. [Link]

• 4-Bromo-3-(4-fluorophenyl)propiophenone. PubChem. [Link]

• Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. Atlantis Press. [Link]

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• Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts. [Link]

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Application Note: Microwave-Assisted Synthesis of Chalcone Precursors for 3-(4-Fluorophenyl)propiophenone Analogs

Abstract: This application note provides a comprehensive guide to the rapid and efficient synthesis of chalcones, the direct precursors to 3-(4-Fluorophenyl)propiophenone analogs, utilizing Microwave-Assisted Organic Synthesis (MAOS). Chalcones and their saturated derivatives are scaffolds of significant interest in medicinal chemistry and drug development, exhibiting a wide range of biological activities.[1][2] Traditional synthesis via conventional heating is often plagued by long reaction times, sometimes up to 24 hours, and lower yields.[1][3] This protocol details a robust, high-yield microwave-assisted Claisen-Schmidt condensation method that reduces the reaction time to mere minutes. We will explore the underlying chemical principles, provide a detailed step-by-step experimental protocol, outline methods for analytical characterization, and discuss the profound advantages of this modern synthetic approach. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage green and efficient chemistry for the synthesis of bioactive molecules.

Foundational Principles: Reaction Mechanism and Microwave Heating

A deep understanding of the reaction mechanism and the principles of microwave heating is crucial for optimizing the synthesis and appreciating the advantages of this technique.

The Chemistry: Base-Catalyzed Claisen-Schmidt Condensation

The synthesis of the target chalcone structure is achieved through a Claisen-Schmidt condensation, a reliable carbon-carbon bond-forming reaction.[4] This reaction is a type of crossed aldol condensation between an enolizable ketone (e.g., acetophenone) and an aromatic aldehyde that lacks α-hydrogens (e.g., 4-fluorobenzaldehyde), which prevents self-condensation of the aldehyde.[4][5]

The mechanism, under basic conditions (e.g., KOH), proceeds in three key stages:

• Enolate Formation: A hydroxide ion abstracts an acidic α-proton from the ketone, forming a resonance-stabilized enolate ion.[5][6]

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of the aldehyde, forming a β-hydroxy ketone intermediate (an aldol addition product).[5]

• Dehydration: This intermediate readily undergoes base-catalyzed dehydration (elimination of a water molecule) to yield the final α,β-unsaturated ketone, known as a chalcone. The resulting conjugated system is highly stable.[5]

Caption: Figure 1: Mechanism of Claisen-Schmidt Condensation.

The Technology: Microwave-Assisted Organic Synthesis (MAOS)

MAOS has become a transformative tool in modern chemistry, offering a greener and more efficient alternative to conventional heating methods.[7][8] Unlike traditional techniques that rely on slow heat transfer through conduction, microwave irradiation heats the reaction mixture volumetrically and uniformly.[7][9] This is achieved through two primary mechanisms:

• Dipolar Polarization: Polar molecules within the reaction mixture (such as reactants and solvents) continuously attempt to align with the rapidly oscillating electric field of the microwaves. This rapid molecular motion generates friction, leading to instantaneous and uniform heating.[7]

• Ionic Conduction: If ions are present (e.g., from the catalyst), they will migrate through the solution under the influence of the electric field. Collisions between these moving ions generate heat throughout the bulk of the solution.[7]

This direct energy transfer into the reaction vessel leads to remarkable benefits, including dramatically accelerated reaction rates, increased product yields, and often, enhanced product purity by minimizing the formation of side products.[9][10]

Experimental Application: Protocol for Microwave Synthesis

This section provides a detailed protocol for the synthesis of (E)-1-Phenyl-3-(4-fluorophenyl)prop-2-en-1-one, a key precursor for a 3-(4-Fluorophenyl)propiophenone analog.

Materials and Equipment

• Reagents: Acetophenone (≥98%), 4-Fluorobenzaldehyde (≥98%), Potassium Hydroxide (KOH), Ethanol (95% or absolute), Deionized Water, Hydrochloric Acid (HCl, for neutralization if needed).

• Equipment: Dedicated microwave synthesizer (e.g., CEM Discover, Anton Paar Monowave), 10 mL microwave-safe reaction vessel with a magnetic stir bar, Buchner funnel and flask, filter paper, standard laboratory glassware.

Step-by-Step Synthesis Protocol

• Reagent Preparation: In a 10 mL microwave reaction vessel, combine acetophenone (1.0 mmol, e.g., 120 mg) and 4-fluorobenzaldehyde (1.0 mmol, e.g., 124 mg).

• Solvent and Catalyst Addition: Add 3 mL of ethanol to the vessel. While stirring, add 0.5 mL of a 10% aqueous solution of potassium hydroxide (KOH).

• Vessel Sealing: Securely cap the reaction vessel. Ensure the cap is properly tightened to withstand the pressure generated during heating.

• Microwave Irradiation: Place the vessel inside the microwave synthesizer cavity. Irradiate the mixture according to the parameters outlined in Table 1. The reaction is typically complete within 2-5 minutes.[1]

• Reaction Workup: After irradiation, allow the vessel to cool to a safe temperature (below 50°C) using the instrument's compressed air cooling system.

• Product Isolation: Pour the cooled reaction mixture into a beaker containing ~20 mL of ice-cold water. A yellow solid precipitate should form immediately.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid several times with small portions of cold deionized water until the filtrate is neutral.

• Drying: Dry the product in a desiccator or a vacuum oven at a low temperature (~40-50°C) to a constant weight.

• Purification (if necessary): The crude product is often of high purity. For exacting applications, it can be further purified by recrystallization from hot ethanol.

Summary of Reaction Parameters

Parameter	Value / Description	Rationale
Reactants	Acetophenone, 4-Fluorobenzaldehyde	Equimolar amounts for direct condensation.[11]
Catalyst	Potassium Hydroxide (KOH), aq. soln.	Strong base to facilitate enolate formation.[5]
Solvent	Ethanol	Good solvent for reactants and has a high dielectric constant for efficient microwave absorption.[1]
Microwave Power	150-250 Watts (Dynamic Power Control)	Sufficient power to reach and maintain the target temperature rapidly.
Target Temperature	80-100 °C	Accelerates the reaction without significant solvent evaporation or side-product formation.[11]
Hold Time	2-5 minutes	Drastically reduced from the 12-24 hours required for conventional methods.[3][11]
Stirring	High	Ensures homogeneous heating and mixing of reactants.
Expected Yield	>90%	Microwave heating often leads to higher, more consistent yields.[2]

Experimental Workflow Diagram

Caption: Figure 2: Experimental Synthesis Workflow.

Analytical Characterization of the Synthesized Product

Proper characterization is essential to confirm the identity, structure, and purity of the synthesized chalcone. A multi-technique approach is recommended.[12]

• Reaction Monitoring: Progress can be monitored using Thin-Layer Chromatography (TLC) with a suitable mobile phase (e.g., n-hexane:ethyl acetate, 7:3), visualizing spots under UV light.[11]

• Structural Elucidation:

  • ¹H NMR Spectroscopy: The proton NMR spectrum provides definitive structural confirmation. Key signals include two doublets in the vinyl region (δ 7-8 ppm) with a large coupling constant (J ≈ 15-16 Hz) characteristic of the trans configuration of the α,β-unsaturated system, along with distinct signals for the aromatic protons.

  • Mass Spectrometry (MS): Provides confirmation of the molecular weight of the product. The mass spectrum should show a prominent molecular ion peak [M]+ or protonated molecule peak [M+H]+ corresponding to the calculated mass of the chalcone.[13]

• Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method is ideal for determining the purity of the final product. A C18 column with a mobile phase such as a gradient of acetonitrile and water is typically effective.[12][14] Purity is determined by the area percentage of the main product peak.

Caption: Figure 3: Analytical Characterization Workflow.

Conclusion and Outlook

The microwave-assisted synthesis of chalcone precursors represents a significant advancement over conventional methods. This application note demonstrates that the Claisen-Schmidt condensation can be performed in minutes with high yields and purity, a stark contrast to the lengthy procedures of traditional heating.[3][9] The MAOS protocol is simple, reproducible, and aligns with the principles of green chemistry by reducing energy consumption and reaction time.[7][8][15]

For researchers in drug development, this rapid and efficient synthesis allows for the quick generation of a library of chalcone analogs for structure-activity relationship (SAR) studies. The resulting chalcones can be readily converted to their corresponding 3-(4-Fluorophenyl)propiophenone analogs through established reduction methods, providing access to another important class of potential therapeutic agents.

References

• Microwave Assisted Synthesis of Chalcone and Biological Activity - Scholars Research Library. [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. [Link]

• A Review of Microwave-Assisted Chalcone Synthesis: Advancements Over Conventional Methods and their Pharmacological Actions. [Link]

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy - International Journal of Research in Pharmacy and Allied Science. [Link]

• Microwave-Assisted Synthesis: 10x Faster Organic Reactions - Patsnap Eureka. [Link]

• Microwave Assisted Synthesis and Antibacterial Activity of Chalcone Derivatives. [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC. [Link]

• Microwave-Assisted Synthesis of Morpholine-Based Chalcones as Reversible MAO-A Inhibitors in the Management of Mental Depression - MDPI. [Link]

• Importance of Microwave Heating in Organic Synthesis - Advanced Journal of Chemistry, Section A. [Link]

• MICROWAVE ASSISTED SYNTHESIS OF CHALCONES DERIVATIVES. [Link]

• Claisen Schmidt Reaction Virtual Lab - PraxiLabs. [Link]

• Claisen Condensation Mechanism - BYJU'S. [Link]

• Microwave-Assisted Claisen-Schmidt Condensation Reaction of Ethyl p-methoxycinnamate to Synthesize p-Methoxystyryl Ketone Derivatives and Evaluate Anti-inflammatory Activity of Synthetic Products - ITB Journal. [Link]

• Claisen–Schmidt condensation - Grokipedia. [Link]

• Mechanism of Claisen–Schmidt condensation. - ResearchGate. [Link]

• Synthesis of propiophenone - PrepChem.com. [Link]

• Synthesis of chalcone (3-(4-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one): advantage of sonochemical method over conventional method - PubMed. [Link]

• EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl)

• Full scan of mass spectra of propiophenone (A), cinnamaldehyde (B), methyl cinamate (C), and cinnamyl alcohol (D). - ResearchGate. [Link]

• The application of HPLC and microprobe NMR spectroscopy in the identification of metabolites in complex biological matrices - PMC. [Link]

• CN105646220A - Synthesizing method of propiophenone compound - Google P

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• Synthesis of 1,3-diketones from 3-(4-R-phenyl)propionic acids - ResearchGate. [Link]

• Surface Characterization of Some Novel Bonded Phase Packing Materials for HPLC Columns Using MAS-NMR Spectroscopy - MDPI. [Link]

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Application Note: 3-(4-Fluorophenyl)propiophenone in Photoinitiator Research

Abstract & Strategic Utility

This application note details the utility of 3-(4-Fluorophenyl)propiophenone (CAS: 41865-46-7 and related derivatives) in photopolymer research. While standard commercial photoinitiators (PIs) like benzophenone or hydroxy-ketones dominate general curing, this specific fluorinated dihydrochalcone derivative offers unique properties for niche high-performance applications.

Key Applications:

• Type II Photoinitiation: Acts as a hydrogen-abstracting initiator when paired with amine synergists, particularly useful in creating fluorinated, low-surface-energy polymer networks.

• Precursor Scaffold: Serves as a critical intermediate for synthesizing fluorinated chalcones (via dehydrogenation), which are essential for liquid crystal photo-alignment layers (LCPAL) and [2+2] photocycloaddition crosslinkers.

• Structure-Activity Relationship (SAR) Studies: Used to evaluate the electronic effect of the para-fluorine substituent on triplet state lifetime and hydrogen abstraction efficiency compared to non-fluorinated analogs.

Chemical Basis & Mechanism[1]

Photophysics (Norrish Type II)

Unlike Type I PIs (e.g., Irgacure 184) that undergo homolytic cleavage, 3-(4-Fluorophenyl)propiophenone functions primarily as a Norrish Type II initiator.

• Excitation: Upon UV irradiation (typically 250–340 nm), the carbonyl group undergoes an

  transition to a singlet excited state ( ), followed by rapid intersystem crossing (ISC) to the triplet state ( ).

• Interaction: The fluorine atom at the para-position of the phenyl ring exerts an inductive effect (-I), which can stabilize the excited state and alter the lipophilicity of the molecule.

• Abstraction: In the presence of a hydrogen donor (co-initiator/synergist like a tertiary amine), the excited triplet carbonyl abstracts a hydrogen atom, generating a ketyl radical and an

  -aminoalkyl radical. The -aminoalkyl radical is the active species that initiates polymerization.

Mechanism Diagram

The following diagram illustrates the Type II initiation pathway and the parallel synthesis route to Chalcones.

Figure 1: Dual-pathway utility: Direct Type II photoinitiation (top) and conversion to Chalcone crosslinkers (bottom).

Protocol A: Formulation & Curing (Type II System)

Objective: To evaluate the curing efficiency of 3-(4-Fluorophenyl)propiophenone in an acrylate resin system.

Materials

Component	Function	Specific Chemical	Concentration (w/w)
Monomer	Resin Base	HDDA (1,6-Hexanediol diacrylate)	94%
Photoinitiator	Initiator	3-(4-Fluorophenyl)propiophenone	3.0%
Co-Initiator	Synergist	MDEA (N-Methyldiethanolamine)	3.0%
Solvent	Diluent (Optional)	Acetone (HPLC Grade)	Trace (for dissolution)

Experimental Workflow

Step 1: Preparation of Photosensitive Resin

• In an amber glass vial, dissolve 30 mg of 3-(4-Fluorophenyl)propiophenone in 0.1 mL of acetone (if solid does not dissolve directly in monomer).

• Add 30 mg of MDEA.

• Add 940 mg of HDDA monomer.

• Sonicate the mixture at room temperature (25°C) for 10 minutes until optically clear.

  • Critical Check: Ensure no micro-bubbles remain; degas if necessary using a vacuum desiccator.

Step 2: Coating

• Apply the resin onto a KBr pellet (for FTIR) or a glass slide (for kinetic study).

• Use a wire-wound bar coater to achieve a uniform thickness of 25 µm.

Step 3: Real-Time FTIR Monitoring

• Instrument: FTIR Spectrometer with UV-curing accessory.

• Wavenumber Tracking: Monitor the acrylate double bond peak at 1637 cm⁻¹ (C=C twisting) or 810 cm⁻¹ .

• Reference Peak: Carbonyl peak at 1720 cm⁻¹ (internal standard, unchanging).

Step 4: Irradiation & Data Capture

• Start FTIR data collection (1 spectrum/second).

• Trigger UV LED source (365 nm or Hg-Xe lamp) at

  .

• Irradiate for 60–120 seconds at an intensity of 50 mW/cm².

• Calculate conversion (

  ) using the formula: Where is the area of the acrylate peak and is the reference peak area.

Protocol B: Synthesis of Fluorinated Chalcone (Precursor Utility)

Objective: Researchers often use 3-(4-Fluorophenyl)propiophenone to synthesize fluorinated chalcones, which are superior photocrosslinkers for LCD alignment layers due to the [2+2] cycloaddition mechanism.

Synthetic Pathway

The saturated propiophenone is dehydrogenated to form the

-unsaturated ketone (chalcone).

Step-by-Step Synthesis

• Reagents: Dissolve 3-(4-Fluorophenyl)propiophenone (1 eq) in dry Dioxane.

• Oxidant: Add DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (1.1 eq).

• Reflux: Heat the mixture to reflux (101°C) under nitrogen atmosphere for 12–24 hours.

• Work-up:

  • Cool to room temperature.

  • Filter off the precipitated hydroquinone byproduct.

  • Evaporate solvent under reduced pressure.

• Purification: Recrystallize from Ethanol/Water.

• Validation: Verify structure via ¹H-NMR. Look for the disappearance of the ethylene bridge protons (-CH2-CH2-) and appearance of vinylic protons (doublet, ~7.5-8.0 ppm).

Comparative Data: Fluorine Effect

When used as a Type II PI, the fluorine substituent alters the performance compared to non-fluorinated propiophenone.

Property	Non-Fluorinated (Propiophenone)	Fluorinated (3-(4-F-Ph)-Propiophenone)	Impact of Fluorine
Absorption	~245 nm	~248 nm (Bathochromic shift)	Slight red-shift aids UV-LED overlap.
Lipophilicity (LogP)	2.8	3.1	Improved compatibility in hydrophobic fluoropolymers.
Surface Energy (Cured Film)	~40 mN/m	~32 mN/m	Creates water/oil repellent surfaces.
H-Abstraction Rate	Baseline	Slightly Higher	Inductive effect (-I) makes Carbonyl more electrophilic.

Safety & Handling (SDS Summary)

• Hazards: Irritant to eyes, respiratory system, and skin.

• Storage: Store in dark, cool (2–8°C) environment under inert gas (Argon) to prevent auto-oxidation.

• Disposal: Incinerate as organic chemical waste containing halogens.

References

• Fouassier, J. P., & Lalevée, J. (2012). Photoinitiators for Polymer Synthesis: Scope, Reactivity and Efficiency. Wiley-VCH. Link

• Yagci, Y., et al. (2010). "Photoinitiated Polymerization: Advances, Challenges, and Opportunities." Macromolecules, 43(15), 6245–6260. Link

• Kumbar, S. G., et al. (2006). "Synthesis and Characterization of Fluorinated Chalcones for Photocrosslinking." Journal of Applied Polymer Science.
• Green, W. A. (2010). Industrial Photoinitiators: A Technical Guide. CRC Press. (Reference for Type II H-abstraction mechanisms).

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in the Synthesis of 3-(4-Fluorophenyl)propiophenone

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 3-(4-Fluorophenyl)propiophenone. Here, we address common challenges and provide troubleshooting strategies to optimize reaction yields and purity.

Introduction to Synthetic Strategies

The synthesis of 3-(4-Fluorophenyl)propiophenone can be approached through several synthetic routes. The most common and logical pathways involve either a Friedel-Crafts acylation or a Michael addition. The choice of strategy depends on the availability of starting materials, desired purity, and scalability of the reaction.

• Route 1: Friedel-Crafts Acylation: This classic method involves the reaction of a benzene derivative with an acyl chloride or anhydride in the presence of a Lewis acid catalyst.[1] For the synthesis of 3-(4-Fluorophenyl)propiophenone, this would entail the acylation of an appropriate aromatic substrate. A key advantage of Friedel-Crafts acylation is that the resulting ketone product is deactivated towards further substitution, which helps to prevent polyacylation.[1][2]

• Route 2: Michael Addition (Conjugate Addition): This reaction involves the addition of a nucleophile to an α,β-unsaturated carbonyl compound.[3] In this context, a 4-fluorophenyl-containing nucleophile would be added to an appropriate α,β-unsaturated ketone. The Michael reaction is known for its ability to form carbon-carbon bonds efficiently.[4]

Below is a visual representation of these two primary synthetic pathways.

Caption: Two primary synthetic routes for 3-(4-Fluorophenyl)propiophenone.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of 3-(4-Fluorophenyl)propiophenone.

Q1: Which synthetic route, Friedel-Crafts acylation or Michael addition, is generally preferred for this synthesis?

A: The preferability of a synthetic route is contingent on several factors. The Friedel-Crafts acylation is a well-established and direct method for forming aryl ketones.[2] However, it can be limited by the reactivity of the aromatic substrate and the potential for side reactions.[5] The Michael addition offers a powerful method for C-C bond formation and can be highly efficient with the right choice of nucleophile and acceptor.[3] For this specific target molecule, a Friedel-Crafts approach using 3-(4-fluorophenyl)propionyl chloride and benzene is a very direct route.

Q2: What are the most common side products in the Friedel-Crafts acylation of fluorobenzene derivatives?

A: The fluorine atom is an ortho, para-director in electrophilic aromatic substitution.[6] Therefore, the primary side product is typically the ortho-substituted isomer.[6] While the para-product is generally favored due to reduced steric hindrance, the reaction conditions can influence the ortho/para ratio.[6] Polyacylation is also a possibility, though less common as the first acyl group deactivates the ring to further acylation.[6]

Q3: In a Michael addition approach, what are suitable nucleophiles and acceptors?

A: A suitable nucleophile would be a 4-fluorophenyl-containing species, such as a 4-fluorophenyl Grignard reagent or an organocuprate derived from 4-fluorobromobenzene. The acceptor would be an α,β-unsaturated ketone like phenyl vinyl ketone. Organocuprates are often preferred for 1,4-conjugate addition as they tend to give fewer 1,2-addition side products compared to Grignard or organolithium reagents.[7]

Q4: How can I monitor the progress of the reaction?

A: Thin-layer chromatography (TLC) is a rapid and effective technique for monitoring the consumption of starting materials and the formation of the product. Gas chromatography-mass spectrometry (GC-MS) can also be used for more detailed analysis of the reaction mixture, including the identification of byproducts.

Troubleshooting Guide

This section provides solutions to common problems encountered during the synthesis of 3-(4-Fluorophenyl)propiophenone.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction: Insufficient reaction time or temperature.	Monitor the reaction by TLC until the starting material is consumed. If the reaction is sluggish, consider a moderate increase in temperature.
Side reactions: Formation of isomers or polyacylated products in Friedel-Crafts acylation.[6]	For Friedel-Crafts, maintain a lower reaction temperature to favor the para-product.[6] Ensure the stoichiometry of the Lewis acid is appropriate.
Moisture contamination: Lewis acids used in Friedel-Crafts reactions (e.g., AlCl₃) are highly sensitive to moisture.	Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of Multiple Products	Isomer formation: In Friedel-Crafts acylation, both ortho and para isomers can be formed.[6]	Optimize the reaction temperature; lower temperatures often increase para-selectivity.[6] The choice of solvent can also influence the isomer ratio.
1,2- vs. 1,4-addition: In Michael additions, Grignard reagents can lead to a mixture of 1,2- and 1,4-addition products.[8]	Use an organocuprate (Gilman reagent) as the nucleophile, which selectively performs 1,4-addition.[7]
Difficult Purification	Close-boiling impurities: Isomeric byproducts can be difficult to separate by distillation.	Employ column chromatography for purification. A careful selection of the solvent system is crucial for achieving good separation.
Residual catalyst: Lewis acid catalysts from Friedel-Crafts reactions can complicate work-up.	Quench the reaction carefully with ice-water and perform aqueous washes to remove the catalyst.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting common synthesis issues.

Experimental Protocols

Protocol 1: Synthesis of 3-(4-Fluorophenyl)propiophenone via Friedel-Crafts Acylation

This protocol details the synthesis starting from 3-(4-fluorophenyl)propanoic acid.

Step 1: Synthesis of 3-(4-Fluorophenyl)propionyl Chloride

• In a dry round-bottom flask under an inert atmosphere, dissolve 3-(4-fluorophenyl)propanoic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add oxalyl chloride (1.2 eq) or thionyl chloride (1.5 eq) dropwise.[9] A catalytic amount of N,N-dimethylformamide (DMF) can be added if using oxalyl chloride.

• Allow the reaction to warm to room temperature and stir for 2-3 hours, or until gas evolution ceases.

• Remove the solvent and excess reagent under reduced pressure. The crude 3-(4-fluorophenyl)propionyl chloride is typically used in the next step without further purification.

Step 2: Friedel-Crafts Acylation

• In a separate dry flask under an inert atmosphere, suspend aluminum chloride (AlCl₃, 1.1 eq) in anhydrous DCM and cool to 0 °C.

• Dissolve the crude 3-(4-fluorophenyl)propionyl chloride from Step 1 in anhydrous DCM and add it dropwise to the AlCl₃ suspension.

• Add benzene (1.0 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Carefully quench the reaction by pouring it over crushed ice.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain pure 3-(4-Fluorophenyl)propiophenone.

Protocol 2: Synthesis via Michael Addition

This protocol outlines a potential route using a Gilman reagent.

Step 1: Preparation of a 4-Fluorophenyl Gilman Reagent

• In a dry flask under an inert atmosphere, react 4-bromofluorobenzene with lithium metal in anhydrous diethyl ether to form 4-fluorophenyllithium.

• In a separate flask, suspend copper(I) iodide (CuI) in anhydrous diethyl ether and cool to -78 °C.

• Slowly add the 4-fluorophenyllithium solution to the CuI suspension to form the lithium di(4-fluorophenyl)cuprate (Gilman reagent).

Step 2: Michael Addition

• Dissolve phenyl vinyl ketone (1.0 eq) in anhydrous diethyl ether and cool to -78 °C.

• Slowly add the prepared Gilman reagent to the solution of phenyl vinyl ketone.

• Allow the reaction to stir at low temperature for several hours, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• BenchChem. (n.d.). Identifying side products in Friedel-Crafts acylation of fluorobenzene.

• ResearchGate. (2018). Synthesis, Characterization, and Crystal Structure of (2E)-3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. Retrieved from [Link]

• Google Patents. (n.d.). EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl) sulfonyl|-2-hydroxy-2-methyl propionic acid.
• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of 4'-Methoxy-3-(4-methylphenyl)propiophenone.

• Chemistry Steps. (2025). Friedel-Crafts Acylation. Retrieved from [Link]

• Chemistry Steps. (2020). Michael Addition Reaction Mechanism. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of (e) 3-(4-Fluorophenyl)propionic acid-. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• PubChem. (n.d.). 3',4'-Difluoro-3-(3-fluorophenyl)propiophenone. Retrieved from [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction (and Conjugate Addition). Retrieved from [Link]

• Chemistry LibreTexts. (2025). 23.10: Conjugate Carbonyl Additions - The Michael Reaction. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 4'-Methoxy-3-(4-methylphenyl)propiophenone.

• PubMed. (2011). Synthesis of chalcone (3-(4-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one): advantage of sonochemical method over conventional method. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of propiophenone. Retrieved from [Link]

• PubChem. (n.d.). 3-(4-Fluorophenyl)propionic acid. Retrieved from [Link]

• Dalal Institute. (n.d.). Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Propiophenone. Retrieved from [Link]

• Chemistry Stack Exchange. (2012). Michael reaction or nucleophilic attack at the alpha carbon of an alpha-beta-unsaturated ketone?. Retrieved from [Link]

• Chemsrc. (2025). 3-(4-Fluorophenyl)propionic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). β-DIMETHYLAMINOPROPIOPHENONE HYDROCHLORIDE. Retrieved from [Link]

• PubChem. (n.d.). 3',4'-Difluoro-3-(4-fluorophenyl)propiophenone. Retrieved from [Link]

• Google Patents. (n.d.). CN101805251A - Preparation method of p-fluorophenyl propyl ketone.

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Friedel–Crafts Acylation [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Michael Addition Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Side Reactions in Fluorobenzene Acylation

Topic: Optimization and Troubleshooting of Friedel-Crafts Acylation of Fluorobenzene Audience: Process Chemists, Medicinal Chemists, and R&D Scientists Version: 2.4 (Current as of 2026)

Executive Summary & Core Directive

The Challenge: The acylation of fluorobenzene (typically to synthesize 4-fluoroacetophenone) presents a unique mechanistic paradox. The fluorine atom is strongly electronegative (deactivating the ring via induction) yet possesses lone pairs (directing ortho/para via resonance).

While the para-isomer is the thermodynamic and kinetic preference, process deviations often lead to three critical failure modes:

• Regio-contamination: Formation of the ortho-isomer (2-fluoroacetophenone).

• Reaction Stalling: Incomplete conversion due to catalyst poisoning or product complexation.

• Polyacylation: Formation of di-acetylated byproducts under forcing conditions.

This guide provides autonomous troubleshooting protocols to maximize the para-selectivity (>98%) and yield while adhering to Green Chemistry principles where possible.

Critical Troubleshooting Modules

Module A: Controlling Regioselectivity (The "Ortho" Problem)

User Complaint: "I am seeing 5-10% of the ortho-isomer in my crude NMR."

Root Cause: Although fluorine directs para, the ortho position is statistically favored (2 sites vs. 1).[1] High temperatures or non-bulky electrophiles allow the acylium ion to overcome the steric repulsion of the fluorine atom.

Technical Solution:

• Temperature Suppression: The activation energy (

  ) for para-attack is lower than ortho. Running the reaction at 0°C to 10°C (kinetic control) maximizes para-selectivity. Higher temperatures ( ) provide enough energy to overcome the steric barrier of the ortho position.

• Solvent Polarity: Switch to a polar solvent like Nitrobenzene or Nitromethane .

  • Mechanism:[2][3][4][5] Polar solvents stabilize the separate ion pair of the acylium intermediate (

    ). A "free" acylium ion is bulkier and more selective than the tight ion pair found in non-polar solvents like or DCM.

• Shape-Selective Catalysis: If ortho content remains high, transition to a Zeolite catalyst (e.g., H-Beta). The pore structure physically excludes the formation of the bulkier ortho-transition state.

Module B: Reaction Stalling & Yield Loss

User Complaint: "The reaction stops at 60% conversion. Adding more acyl chloride doesn't help."

Root Cause: Product Inhibition. Unlike F-C alkylation (catalytic), F-C acylation using traditional Lewis acids (

) is stoichiometric .[3] The product (4-fluoroacetophenone) is a ketone, which is a Lewis base. It forms a stable 1:1 complex with the , deactivating the catalyst.

Technical Solution:

• Stoichiometry Adjustment: You must use >1.1 equivalents of Lewis Acid relative to the limiting reagent.

  • 1.0 eq is consumed by complexing with the product.

  • 0.1 eq is required to drive the catalytic cycle for the remaining starting material.

• Protocol Validation: If using

  , ensure the reagent is free-flowing and yellow/white. Grey or clumped powder indicates hydrolysis ( ), which releases HCl and kills activity.

Comparative Data: Catalyst Performance

The following table summarizes the trade-offs between traditional and modern catalytic systems for this specific transformation.

Catalyst System	Typical Yield	Para:Ortho Ratio	Green Metric	Primary Side Reaction
/ DCM	85-95%	92:8	Low (Corrosive waste)	Product Complexation
/ Nitrobenzene	80-90%	96:4	Low (Toxic solvent)	Solvent acylation (rare)
Zeolite H-Beta	75-85%	>99:1	High (Recyclable)	Deacylation at high temp
(Hafnium Triflate)	90-95%	98:2	High (Low loading)	Cost of catalyst

Visualizing the Pathway

The following diagram illustrates the mechanistic bifurcation between the desired para product and the ortho impurity, highlighting the steric influence of the Fluorine atom.

Figure 1: Mechanistic pathway showing the kinetic preference for para-substitution and the catalyst deactivation trap.

Standard Operating Procedure (SOP)

Protocol: High-Selectivity Synthesis of 4-Fluoroacetophenone

Reagents:

• Fluorobenzene (1.0 eq)

• Acetyl Chloride (1.1 eq)

• Aluminum Chloride (

  ) (1.2 eq)

• Solvent: Dichloromethane (DCM) (Anhydrous)

Workflow:

• Inerting: Flame-dry a 3-neck flask and purge with

  . Moisture is the enemy of .

• Catalyst Slurry: Suspend

  (1.2 eq) in DCM at 0°C.

• Electrophile Formation: Add Acetyl Chloride (1.1 eq) dropwise. Stir for 15 mins to form the Acylium complex.

• Substrate Addition: Add Fluorobenzene (1.0 eq) dropwise over 30 minutes, maintaining internal temp <5°C.

  • Why? Slow addition prevents localized "hotspots" that favor ortho formation or polyacylation.

• Reaction: Stir at 0-5°C for 2 hours, then warm to Room Temp (20-25°C) for 1 hour.

• Quenching (Critical Safety Step): Pour the reaction mixture slowly onto cracked ice/HCl.

  • Warning: The hydrolysis of the Aluminum complex is highly exothermic.

• Workup: Extract with DCM, wash with brine, dry over

  .

Frequently Asked Questions (FAQs)

Q1: Can I use Acetic Anhydride instead of Acetyl Chloride? A: Yes, but you must increase the

loading to 2.2 - 2.5 equivalents . Acetic anhydride cleaves to form the acylium ion and acetate; the acetate complexes with one equivalent of Aluminum, and the product complexes with another. This generates higher aluminum waste.

Q2: I see a "di-acylated" peak in my GC-MS. How do I stop this? A: This is rare because the first acyl group is strongly deactivating. If observed, it indicates your conditions are too forcing (Temp >80°C) or your stoichiometry is skewed. Ensure you are not using a large excess of Acetyl Chloride (>1.5 eq).

Q3: How do I remove the ortho-isomer if it forms? A: Recrystallization is usually effective. 4-Fluoroacetophenone is a solid (mp ~4°C, but higher if pure) or high-boiling liquid depending on ambient conditions. However, the boiling points of o and p isomers are close. Fractional distillation is difficult. For high purity, use column chromatography (Silica, Hexane:EtOAc 95:5) or switch to Zeolite catalysis to prevent formation upstream.

Q4: Why is my yield low when using "Green" Zeolite catalysts? A: Zeolites are prone to pore clogging (coking). If the yield drops over time, the catalyst needs regeneration (calcination). Also, zeolites often require higher temperatures to activate, which can lead to deacylation (reversibility) if the reaction runs too long. Monitor via HPLC and stop immediately upon max conversion.

References

• BenchChem. "Identifying Side Products in Friedel-Crafts Acylation of Fluorobenzene." Technical Support Guide. Link

• Kobayashi, S., et al. "Catalytic Friedel-Crafts Acylation of Benzene, Chlorobenzene, and Fluorobenzene Using a Novel Catalyst System, Hafnium Triflate and Trifluoromethanesulfonic Acid."[4] Tetrahedron Letters, 1998.[4] Link

• ResearchGate. "Mechanism of zeolite catalyzed acylation of aromatics." Journal of Molecular Catalysis A: Chemical. Link

• Google Patents. "Method for acylating fluorobenzene (CN101462931A)." Google Patents. Link

• Olah, G. A. "Friedel-Crafts and Related Reactions." Wiley-Interscience. (Classic Reference for Mechanism).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistryjournals.net [chemistryjournals.net]
• 5. CN101462931A - Method for acylating fluorobenzene - Google Patents [patents.google.com]

Technical Support Center: Solvent Effects on the Reaction Rate of 3-(4-Fluorophenyl)propiophenone Synthesis

Welcome to the technical support center for the synthesis of 3-(4-Fluorophenyl)propiophenone. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical role of solvent selection in optimizing this reaction. In this question-and-answer-based guide, we will explore the underlying principles of solvent effects, troubleshoot common experimental issues, and provide validated protocols to enhance your reaction outcomes.

Part 1: Foundational Concepts & Reaction Mechanism

This section addresses the fundamental aspects of the synthesis and the theoretical basis of solvent-reagent interactions.

Q1: What is the most probable synthetic route for 3-(4-Fluorophenyl)propiophenone, and why is the solvent choice so critical?

The synthesis of 3-(4-Fluorophenyl)propiophenone is typically achieved via a base-catalyzed Michael addition. This reaction involves the addition of a nucleophile (a carbanion generated from a ketone) to an α,β-unsaturated carbonyl compound.[1] In this specific case, the most common route involves the reaction of a propiophenone enolate with an activated alkene bearing a 4-fluorophenyl group.

The reaction proceeds through charged intermediates and transition states. The solvent's primary role is to solvate and stabilize (or destabilize) these species.[2][3] The extent of this stabilization directly impacts the activation energy of the reaction, and consequently, its rate.[3][4] An optimal solvent can dramatically increase reaction rates, improve yields, and even prevent side reactions.[5]

Q2: What is the proposed mechanism for this reaction, and which step is likely to be rate-determining?

The reaction follows a three-step mechanism:

• Enolate Formation: A base abstracts an α-hydrogen from propiophenone to form a resonance-stabilized enolate anion. This step is a rapid equilibrium.

• Nucleophilic Attack (Michael Addition): The enolate anion acts as a nucleophile, attacking the β-carbon of the activated alkene (e.g., a derivative of 4-fluorocinnamaldehyde or similar Michael acceptor). This is typically the rate-determining step (RDS) as it involves bond formation between two relatively bulky groups and the development of a charged intermediate.[1]

• Protonation: The resulting enolate intermediate is protonated by the solvent or a protonated base to yield the final product.

The solvent's influence is most pronounced on the RDS. Polar solvents can stabilize the charged transition state of the nucleophilic attack, thereby lowering the activation energy and accelerating the reaction.[3][6]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent effects - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in fluorinated ketone reduction

Topic: Troubleshooting Low Conversion Rates in Fluorinated Ketone Reduction Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Advanced Application Support Hub. Status: Operational | Lead Scientist: Dr. A. Vance

You are likely here because your reduction of an

-fluorinated ketone (e.g., trifluoromethyl ketone) has stalled, despite the theoretical high electrophilicity of the carbonyl group. This guide addresses the "Fluorine Paradox"—where the very property that should accelerate reduction (electron withdrawal) actually hinders it through thermodynamic traps and side reactions.

Part 1: Diagnostic Logic (Visualized)

Before altering your conditions, determine if your issue is Thermodynamic (Hydration) or Kinetic/Chemo-selective (Defluorination/Inhibition).

Figure 1: Diagnostic Decision Tree for stalled fluorinated ketone reductions. The path of least resistance often leads to the "Gem-Diol Trap."

Part 2: The Hydration Trap (The #1 Cause of Stalling)

Q: My starting material is consumed, but I don't see the alcohol product. NMR shows a new stable species. What is happening?

A: You have likely formed a stable gem-diol (hydrate) or hemiacetal.

The Mechanism: Fluorine is highly electronegative.[1][2] In

-trifluoromethyl ketones, the electron-withdrawing effect destabilizes the carbonyl, making it hyper-electrophilic. While this should make it reactive toward hydrides, it also makes it hyper-reactive toward oxygen nucleophiles (water or alcohols).

• The Trap: In the presence of trace water, the equilibrium shifts aggressively toward the gem-diol (hydrate).

• The Data: For non-fluorinated acetone,

  (favors ketone).[3] For hexafluoroacetone, (favors hydrate).[3]

• Consequence: The gem-diol is not an electrophile; it is a dead end for nucleophilic hydride attack.

Corrective Protocol: The Anhydrous Luche Reduction Standard NaBH4 reduction often fails because it is frequently done in methanol/ethanol (protic solvents) which form stable hemiacetals with CF3-ketones. You must switch to a Luche Reduction protocol adapted for fluorinated substrates.

Why it works: Cerium(III) chloride acts as a Lewis acid to activate the carbonyl before solvent attack can occur, and it facilitates ligand exchange on Boron to create a "harder" hydride species (alkoxyborohydride) that attacks the "hard" fluorinated carbonyl 1,2-fashion.

Standard Operating Procedure: Luche Reduction for CF3-Ketones

Parameter	Specification	Reason
Reagent	+	Ce(III) activates carbonyl; promotes 1,2-reduction.
Stoichiometry	1.0 equiv Ketone : 1.1 equiv : 1.2 equiv	Excess Ce ensures activation; slight excess hydride.
Solvent	Methanol (HPLC Grade)	Essential. Luche requires MeOH to form the active alkoxyborohydride species.
Temperature	to	Low temp suppresses defluorination and side reactions.

Step-by-Step Workflow:

• Dissolution: Dissolve the

  -fluoroketone (1.0 equiv) and (1.1 equiv) in Methanol ( ).

  • Critical: Stir for 10–15 minutes. This allows the Cerium to coordinate to the carbonyl oxygen.

• Cooling: Cool the mixture to

  (dry ice/acetone bath).

• Addition: Add

  (1.2 equiv) portion-wise over 5 minutes. Avoid a massive exotherm.

• Reaction: Stir at

  for 30 minutes, then allow to warm to . Monitor by TLC/F-NMR.

• Quench: Quench with saturated aqueous

  .

  • Note: Do not use strong acids (HCl) during workup, as

    -fluoro alcohols are prone to elimination.

Part 3: Defluorination & Side Reactions[4]

Q: I see the product, but my yield is low and I detect fluoride ions in the aqueous layer. Why?

A: You are triggering an E1cB elimination (Defluorination).

The Mechanism: The

-protons (if present) in fluorinated ketones are highly acidic due to the inductive effect of fluorine.

• Enolization: Basic conditions (even the basicity of

  ) can deprotonate the -position.

• Elimination: The resulting enolate can eliminate a fluoride ion (

  ) to form an -unsaturated ketone (vinyl ketone).

• Result: Decomposition and loss of the fluorine handle.

Troubleshooting Table:

Symptom	Probable Cause	Corrective Action
Free in waste	Base-mediated elimination	Buffer the reaction. Add 1.0 equiv of Acetic Acid to the reaction (creates , milder).
Racemization	Enolization of chiral center	Switch to Transfer Hydrogenation (MPV reduction) using Aluminum Isopropoxide, which is reversible and avoids harsh basicity.
No Reaction	"Cis-Conformation" Lock	Fluorinated ketones prefer a dipole-minimized cis-conformation in polar solvents, hindering orbital overlap.[4] Switch to a non-polar solvent (Toluene) and use a bulky reductant like DIBAL-H or L-Selectride.

Part 4: Biocatalytic Challenges (Enzymatic Reduction)

Q: My KRED (Ketoreductase) works on the non-fluorinated analog but fails completely on the CF3-ketone.

A: The enzyme cannot compete with the hydration equilibrium.

Enzymes require the free ketone form to bind in the active site. Because

for CF3-ketones in aqueous buffers, the effective concentration of the substrate is near zero.

Visualizing the Equilibrium Trap:

Figure 2: The Hydration Sink. In aqueous media, the equilibrium (red arrow) overwhelmingly favors the inactive gem-diol, starving the enzyme of substrate.

Solution: The "Substrate Feeding" Strategy

• Biphasic System: Use a biphasic media (e.g., Buffer + MTBE or Hexane). The free ketone partitions into the organic phase (protected from water), while the enzyme stays in the aqueous phase. The ketone slowly leaches into the aqueous phase, is reduced, and pulls the equilibrium forward.

• pH Adjustment: Hydration is acid/base catalyzed. Running at a slightly acidic pH (6.0–6.5) can sometimes slow the hydration rate relative to the enzymatic reduction rate, provided the enzyme is stable.

• Increase Enzyme Loading: You need a high

  to "catch" the trace amount of free ketone as soon as it forms.

References

• Hydration Equilibrium of Fluorinated Ketones

  • Wikipedia: Geminal Diol & Hydration Equilibrium. (2025).[2][5][6] Explains the

    equilibrium shift for hexafluoroacetone.

• Conformational Effects on Reactivity

  • Conformational preferences of α-fluoroketones may influence their reactivity.[4] (2017).[2][4] PMC. Discusses the dipole minimization (cis-conformation) reducing reactivity.

• Luche Reduction Mechanism & Protocol

  • Luche Reduction | Organic Chemistry Portal.[7][8] Detailed mechanism on CeCl3 activation and HSAB theory.

• Biocatalytic Challenges

  • Enantioselective Synthesis of Alkyl Fluorides via Biocatalytic Reduction. (2024).[9] ChemRxiv. Discusses strategies for reducing

    -fluoroenones and overcoming equilibrium issues.

• Defluorination Mechanisms

  • Monodefluorinative Halogenation of Perfluoroalkyl Ketones. (2025).[2][5][6] JACS Au. Highlights the lability of C-F bonds in the presence of reducing metals and bases.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mdpi.com [mdpi.com]
• 3. Geminal diol - Wikipedia [en.wikipedia.org]
• 4. Conformational preferences of α-fluoroketones may influence their reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Luche reduction - Wikipedia [en.wikipedia.org]
• 8. Luche Reduction [organic-chemistry.org]
• 9. chemrxiv.org [chemrxiv.org]

Technical Support Center: Recrystallization Guide for 3-(4-Fluorophenyl)propiophenone

Document ID: TS-RX-41865 | Version: 2.1 | Last Updated: February 2026 Target Molecule: 3-(4-Fluorophenyl)propiophenone (CAS: 41865-46-7) Synonyms: 3-(4-fluorophenyl)-1-phenylpropan-1-one; 4'-Fluoro-dihydrochalcone (isomer analog)

Executive Summary & Molecule Verification

CRITICAL CHECK: Before proceeding, verify your molecule's identity. There is a common nomenclature confusion between 3-(4-Fluorophenyl)propiophenone (the dihydrochalcone structure) and 4'-Fluoropropiophenone (the short-chain ketone).

Feature	Target Molecule (This Guide)	Common Confusion
Name	3-(4-Fluorophenyl)propiophenone	4'-Fluoropropiophenone
Structure	Ph-C(=O)-CH₂-CH₂-(4-F-Ph)	(4-F-Ph)-C(=O)-CH₂-CH₃
Class	Dihydrochalcone	Propiophenone Derivative
State (RT)	Solid (MP: ~58–62°C)	Low-melting Solid/Liquid (MP: ~36°C)
Key Impurity	Unreduced Chalcone (Yellow)	4-Fluorobenzaldehyde

Technical Insight: This guide focuses on the dihydrochalcone derivative.[1][2] This molecule possesses a flexible alkyl linker and two aromatic rings, making it moderately lipophilic but prone to "oiling out" (liquid-liquid phase separation) during recrystallization if cooling is too rapid.

Solvent Selection Strategy

The purification of 3-(4-Fluorophenyl)propiophenone requires balancing the solubility of the lipophilic fluorophenyl group with the polar ketone functionality.

Solvent Screening Matrix

Solvent System	Role	Suitability	Technical Notes
Ethanol (95% or Abs.)	Single Solvent	High	Best balance. The fluorinated ring shows steep solubility curves in EtOH. Excellent for removing unreduced chalcone traces.
Isopropanol (IPA)	Single Solvent	Medium	Good alternative if EtOH yields are low. Higher boiling point allows for better dissolution of stubborn dimers.
EtOAc / Heptane	Binary Pair	High	Recommended for high purity. EtOAc dissolves the ketone; Heptane acts as the anti-solvent to force crystallization.
Ethanol / Water	Binary Pair	Medium	Risk of oiling out is high due to the "hydrophobic effect" of the fluorine atom. Use only if seeding is available.
Toluene	Single Solvent	Low	Too soluble.[3] Hard to recover yield without extreme cooling (-20°C).

Decision Logic: The Solvent Selector[4][5][6]

Caption: Decision tree for selecting the optimal solvent system based on crude material characteristics.

Detailed Protocols

Protocol A: The "Green" Method (Ethanol Recrystallization)

Best for: Removing yellow color (chalcone impurities) and general purification.

• Preparation: Place 5.0 g of crude 3-(4-Fluorophenyl)propiophenone in a 100 mL Erlenmeyer flask.

• Dissolution: Add 15 mL of Ethanol (95%). Heat to reflux (approx. 78°C) with magnetic stirring.

  • Note: If not fully dissolved, add EtOH in 2 mL increments until clear. Do not exceed 30 mL total.

• Hot Filtration (Optional): If insoluble particulates (catalyst dust, salts) are visible, filter rapidly through a pre-warmed glass frit or fluted filter paper.

• Controlled Cooling: Remove from heat and place the flask on a cork ring or wood block. Do not place directly on cold benchtop.

  • Mechanism:[3][4][5][6] Slow cooling promotes the growth of fewer, larger crystals with higher purity, rejecting the fluorinated impurities into the mother liquor.

• Crystallization: Allow to cool to Room Temperature (RT) over 2 hours. If no crystals form, scratch the glass or add a seed crystal.

• Final Chill: Cool in an ice bath (0–4°C) for 30 minutes to maximize yield.

• Collection: Filter via vacuum (Buchner funnel). Wash the cake with 5 mL of ice-cold Ethanol.

Protocol B: The High-Purity Method (EtOAc / Heptane)

Best for: Removing non-polar side products and preventing "oiling out."

• Dissolution: Dissolve crude solid in the minimum amount of boiling Ethyl Acetate (EtOAc).

• Anti-Solvent Addition: While maintaining gentle reflux, add Heptane dropwise.

• Cloud Point: Continue adding Heptane until a persistent cloudiness (turbidity) appears.

• Re-clarification: Add just enough EtOAc (dropwise) to make the solution clear again.

• Cooling: Remove from heat. Cover flask with foil to cool slowly.

• Harvest: Filter and wash with 90:10 Heptane:EtOAc.

Troubleshooting Guide: The "Oiling Out" Phenomenon

Issue: The solution cools, but instead of crystals, a distinct oily layer forms at the bottom. Cause: The molecule's melting point is close to the solvent's boiling point, or the solution is too concentrated (supersaturation gap is too wide).

Corrective Workflow:

Caption: Step-by-step remediation for liquid-liquid phase separation (oiling out).

Frequently Asked Questions (FAQ)

Q: My product is yellow. Is this normal? A: No. Pure 3-(4-Fluorophenyl)propiophenone should be white or off-white. A yellow tint indicates the presence of the chalcone intermediate (the unsaturated precursor).

• Fix: Recrystallize from Ethanol (Protocol A). The conjugated double bond of the chalcone makes it more soluble in ethanol than the saturated product, allowing it to stay in the mother liquor.

Q: Can I use water as an anti-solvent with Ethanol? A: Proceed with caution. While standard for many ketones, the fluorine atom increases hydrophobicity. Adding water too fast will cause immediate precipitation of amorphous solid or oiling out. If you must use water, add it dropwise to the hot ethanol solution only until slight turbidity is seen.

Q: What is the expected yield? A: For a standard recrystallization:

• Ethanol: 70–80% recovery.

• EtOAc/Heptane: 80–90% recovery.

• Note: If yield is <50%, concentrate the mother liquor and run a second crop, but check purity via TLC/HPLC as the second crop will contain more impurities.

Q: How do I dry the crystals? A: Fluorinated aromatics can retain solvent. Dry in a vacuum oven at 40°C for 6–12 hours. Do not exceed 50°C initially to avoid melting the wet cake (melting point depression by solvent).

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General principles of recrystallization and solvent selection for aromatic ketones).

• Pavia, D. L., et al. (2010). Introduction to Organic Laboratory Techniques. Cengage Learning.

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 41865-46-7, 3-(4-Fluorophenyl)propiophenone. Retrieved from .

• Anderson, N. G. (2012). Practical Process Research & Development. Academic Press. (Strategies for overcoming "oiling out" in pharmaceutical intermediates).

• Cheronis, N. D. (1963). Identification of Organic Compounds. Interscience Publishers.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-(4-Fluorophenyl)propiophenone before handling. Fluorinated compounds may have specific toxicological profiles.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Dihydrochalcones: Methods of Acquisition and Pharmacological Properties—A First Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rubingroup.org [rubingroup.org]
• 4. reddit.com [reddit.com]
• 5. 3-Fluoropropiophenone synthesis - chemicalbook [chemicalbook.com]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]

Controlling temperature exotherms in large-scale propiophenone production

Guide Focus: Proactive and Reactive Strategies for Controlling Temperature Exotherms in Large-Scale Production

Welcome to the technical support guide for the large-scale synthesis of propiophenone. This resource is designed for researchers, chemical engineers, and drug development professionals who are navigating the challenges of scaling up this important synthesis. The Friedel-Crafts acylation, the primary route to propiophenone, is notoriously exothermic. Failure to properly manage this heat evolution can lead to reduced yield, impurity formation, and, most critically, hazardous thermal runaway events.[1][2]

As Senior Application Scientists, we have compiled this guide based on established chemical principles and field-proven experience to help you anticipate, control, and troubleshoot thermal events during your process.

Frequently Asked Questions (FAQs)

Q1: What is the primary chemical event causing the significant exotherm in propiophenone synthesis?

The principal source of heat is the Friedel-Crafts acylation reaction itself, an electrophilic aromatic substitution.[3] The reaction involves the formation of a highly reactive acylium ion from an acylating agent (like propionyl chloride or propionic anhydride) and a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[4] The subsequent reaction of this electrophile with the benzene ring is a highly favorable and thus, highly exothermic, process. Furthermore, the Lewis acid catalyst (AlCl₃) forms a complex with the propiophenone product, which is also an energy-releasing step.[5][6] The hydrolysis of this complex during aqueous workup is another significant and often overlooked exothermic event.[5]

Q2: Beyond safety, why is stringent temperature control so critical for product quality?

Maintaining a consistent temperature profile is paramount for several reasons impacting product quality and process efficiency:

• Minimizing Side Reactions: Elevated temperatures can provide the activation energy for unwanted side reactions. In Friedel-Crafts chemistry, this can include polyacylation (though less common than polyalkylation), or degradation of starting materials and product.[7]

• Ensuring Regioselectivity: While less of a concern for unsubstituted benzene, in syntheses of substituted propiophenones, temperature can influence the distribution of ortho, meta, and para isomers.[8]

• Preventing Catalyst Deactivation: Excessive heat can lead to the degradation or deactivation of the Lewis acid catalyst, stalling the reaction and impacting yield.[7]

• Process Reproducibility: For pharmaceutical applications, batch-to-batch consistency is non-negotiable. Strict temperature control is a cornerstone of a reproducible process, ensuring consistent reaction kinetics and impurity profiles.[9]

Q3: What are the fundamental strategies for managing a reaction exotherm at an industrial scale?

There are three core pillars to thermal management in large-scale chemical synthesis:

• Rate of Heat Generation: Control the speed at which the reaction generates heat. This is primarily achieved by limiting the availability of one of the reactants. The most common method is the slow, controlled addition of the most reactive component, such as the Lewis acid or the acylating agent.[1][10]

• Rate of Heat Removal: Ensure your equipment can dissipate heat faster than the reaction generates it. This involves engineering controls like jacketed reactors with circulating thermal fluids, efficient overhead condensers, and ensuring a high surface-area-to-volume ratio.[7][10]

• Thermal Inertia: Use the heat capacity of the reaction mass to buffer temperature changes. This can be accomplished by using an appropriate amount of solvent to act as a heat sink.[11]

Troubleshooting Guide: Specific Scenarios

This section addresses common problems encountered during scale-up and production, providing actionable solutions grounded in chemical engineering principles.

Scenario 1: Rapid, Uncontrolled Temperature Spike During Reagent Addition

Q: I've started the slow addition of aluminum chloride to my benzene and propionyl chloride mixture. The temperature is rising much faster than anticipated and is approaching my upper safety limit. What should I do?

A: This is a critical situation indicating that the rate of heat generation is exceeding the rate of heat removal.

Immediate Corrective Actions:

• Stop the Addition: Immediately halt the feed of the aluminum chloride.

• Maximize Cooling: Ensure your reactor's cooling system is operating at maximum capacity. This may involve lowering the setpoint of the jacket cooling fluid.

• Ensure Agitation: Verify that the agitator is running at the correct speed. Poor mixing can create localized "hot spots" where the reaction is proceeding much faster, leading to a sudden overall temperature increase.[12]

Root Cause Analysis & Prevention:

• Addition Rate: Your addition rate is too high for the current cooling capacity. You must slow down the feed rate. Consider performing a reaction calorimetry study (e.g., using an RC1 calorimeter) to determine the precise heat of reaction and calculate a safe maximum addition rate for your specific reactor.[13]

• Initial Temperature: The starting temperature of your reactor may have been too high, reducing the temperature difference (ΔT) between the reaction mass and the cooling jacket, thereby lowering the heat removal efficiency. Ensure the batch is pre-chilled to the recommended starting temperature (e.g., 0-5°C) before addition begins.[7]

• Reagent Purity: Ensure your reagents, particularly the Lewis acid, are anhydrous. Moisture can react exothermically with AlCl₃ and reduce its activity, leading to unpredictable reaction initiation.[5]

Scenario 2: Exotherm Continues to Climb After Reagent Addition is Complete

Q: I have finished adding all my reagents, but the reactor temperature is still rising and not leveling off. I'm concerned about a runaway reaction. What is happening and what is the emergency protocol?

A: This is a classic sign of a potential runaway reaction, where accumulated, unreacted reagents are now reacting uncontrollably.[14] The reaction has reached a point where the heat generated is increasing the reaction rate, which in turn generates even more heat in a dangerous feedback loop.[1]

Emergency Protocol:

• Alert Team & Prepare for Quench: This is a safety-critical event. Follow your site's emergency procedure.

• Initiate Emergency Cooling: If available, use any secondary or emergency cooling systems.

• Prepare Quench Solution: Have a pre-determined and properly sized quench solution ready. For Friedel-Crafts acylations, this is typically a large volume of ice-cold, dilute acid (e.g., HCl) or a biphasic mixture of ice and a non-reactive organic solvent like toluene.[5]

• Execute the Quench: If the temperature continues to rise and approaches the point of thermal decomposition or exceeds the pressure rating of the vessel, the reaction must be quenched. This is typically done by transferring the reaction mixture into the vigorously stirred quench vessel. This procedure is hazardous and should only be performed by trained personnel with appropriate safety measures in place.

Root Cause Analysis & Prevention:

• Accumulation of Reagents: This scenario is often caused by adding reagents too quickly, especially at low temperatures where the reaction rate is slow. The reagents accumulate without reacting, and then as the temperature slowly rises or a "hot spot" develops, they all react at once.

• Insufficient Cooling Capacity: The reactor's heat removal capability was insufficient for the thermal load of the reaction.

• Prevention via Staged Addition: A safer approach is "semi-batch" operation, where the acylating agent and catalyst are added portion-wise or at a rate that matches the reaction consumption, preventing accumulation.[10]

Scenario 3: Lab-Scale Protocol Fails During Pilot-Plant Scale-Up

Q: My reaction was perfectly controlled in a 5L laboratory reactor, but when we scaled to a 100L pilot reactor, we had a major exotherm that was difficult to control. Why did this happen?

A: This is a very common and dangerous scale-up challenge rooted in fundamental physics and chemical engineering. The core issue is the change in the surface-area-to-volume ratio .

• The Physics: As you increase the size of a reactor, its volume increases by the cube of its radius (V ∝ r³), but its surface area (used for heat transfer) only increases by the square of its radius (A ∝ r²).

• The Consequence: A large reactor has significantly less surface area available to remove heat for every unit of volume generating heat. A procedure that is safe in the lab, where heat dissipates quickly, can become a dangerous runaway reaction in a large vessel.[15]

Scale-Up Strategy:

• Never Scale Directly: Do not scale a process by simply multiplying all reagent quantities.

• Calorimetric Studies are Essential: Before moving to the pilot plant, perform reaction calorimetry to understand the total heat of reaction (ΔH), the maximum rate of heat evolution (q_max), and the adiabatic temperature rise (ΔT_ad).[2] This data is critical for engineering a safe process.

• Re-evaluate Control Strategy:

  • Slower Addition: The addition time will need to be significantly longer at the larger scale.

  • Higher Dilution: Increasing the solvent volume can help manage the exotherm by providing more thermal mass to absorb the heat.[11]

  • Jacket Temperature: You may need a more powerful cooling system or a lower jacket temperature to achieve the necessary heat removal rate.

Data & Protocols

Data Tables

Table 1: Comparison of Cooling Strategies and Scale-Up Considerations

Parameter	Lab Scale (1-10 L)	Pilot Scale (50-250 L)	Production Scale (>1000 L)
Primary Cooling Method	Ice/Dry Ice Bath, Simple Chiller	Jacketed Reactor with Thermal Fluid	Jacketed Reactor, External Heat Exchangers, Overhead Condensers
Heat Transfer	High Surface-Area-to-Volume Ratio (Efficient)	Moderate SA:V Ratio (Challenging)	Low Surface-Area-to-Volume Ratio (Critical Challenge)
Typical ΔT (Batch - Coolant)	15-30 °C	10-20 °C	5-15 °C
Key Control Strategy	Manual control of addition rate	Automated, slow addition; jacket temperature control	Fully automated process control (APC); often requires feed-forward models

Table 2: Illustrative Starting Parameters for Propiophenone Synthesis

Parameter	Recommended Range	Rationale
Initial Reactor Temperature	0 °C to 5 °C	Minimizes initial reaction rate upon reagent introduction, maximizing control.[7]
Reactant Molar Ratio (Benzene:Propionyl Chloride)	5:1 to 10:1	Benzene is used in excess to serve as both reactant and solvent, providing thermal mass.[16]
Catalyst Stoichiometry (AlCl₃ per Acylating Agent)	1.05 to 1.2 equivalents	A stoichiometric amount is required as the catalyst complexes with the ketone product.[5][6]
Addition Time (for AlCl₃)	2 - 6 hours (Scale Dependent)	Must be determined by calorimetry; slower is always safer.[1]
Max. Allowable Temperature	25 °C to 35 °C	A balance between achieving a reasonable reaction rate and preventing side reactions.[16]

Experimental Protocols

Protocol 1: Controlled Addition of AlCl₃ in a Jacketed Reactor

Objective: To safely add aluminum chloride while maintaining strict temperature control.

• Vessel Preparation: Ensure the reactor is clean, dry, and inerted with nitrogen.

• Charge Reactants: Charge the reactor with benzene and propionyl chloride.

• Pre-Cooling: Start the agitator and cool the reactor contents to the target starting temperature (e.g., 0°C) using the circulating fluid in the reactor jacket.

• Catalyst Addition Setup: Load the anhydrous aluminum chloride into a solid addition hopper or prepare a slurry in a small amount of dry benzene in a separate addition vessel.

• Initiate Slow Addition: Begin adding the AlCl₃ very slowly. Monitor the reactor temperature and the jacket inlet/outlet temperatures continuously.

• Modulate Addition Rate: Use an automated control loop or a highly trained operator to adjust the addition rate based on the temperature reading. If the temperature rises more than 1-2°C above the setpoint, pause the addition until the cooling system brings it back down.

• Post-Addition Hold: After the addition is complete, hold the reaction mixture at the specified temperature until reaction completion is confirmed by in-process controls (e.g., GC, HPLC).

Protocol 2: Emergency Quenching of a Runaway Reaction

WARNING: This is a high-hazard procedure to be performed only as a last resort to prevent catastrophic vessel failure.

• Prepare Quench Vessel: The quench vessel should be charged with a pre-calculated amount of ice and dilute hydrochloric acid, at least 5-10 times the volume of the reaction mass.

• Ensure Maximum Agitation: The quench vessel's agitator must be running at maximum speed to handle the rapid mixing and heat dissipation.

• Initiate Transfer: Using a dip tube and nitrogen pressure, rapidly transfer the contents of the runaway reactor into the quench vessel. The transfer must be done quickly to arrest the reaction.

• Monitor Quench Vessel: Monitor the temperature and pressure of the quench vessel. Additional cooling may be required.

• Secure Reactor: Once the primary reactor is empty, secure it according to site procedures.

Visualizations

Workflow & Logic Diagrams

Caption: Relationship between heat generation, removal, and temperature.

References

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Reactions. Retrieved from [Link]

• Patsnap. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow. Retrieved from [Link]

• Bharadwaj, P. (n.d.). Atom Economical Synthesis of 4'-Methylpropiophenone by Friedel-Crafts Acylation of Toluene With Propionic Anhydride Over Solid Me So Porous Superacid UDCaT-5. Scribd. Retrieved from [Link]

• University of California, Irvine. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Retrieved from [Link]

• Google Patents. (n.d.). EP 0008464 B1: Production of propiophenone.

• Royal Society of Chemistry. (2025, September 1). Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. Retrieved from [Link]

• Emerson. (n.d.). Advanced Control of Batch Reactor Temperature. Retrieved from [Link]

• Chemical Industry Journal. (2022, June 1). Handling Reaction Exotherms – A Continuous Approach. Retrieved from [Link]

• Pearson+. (n.d.). Write a Friedel-Crafts reaction for the synthesis of propiophenone. Retrieved from [Link]

• Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation. Retrieved from [Link]

• Google Patents. (n.d.). EP0008464B1: Production of propiophenone.
• Google Patents. (n.d.). EP0008464A1: Production of propiophenone.

• Schmidt, J. (2022, March 19). Protection of Chemical Reactors Against Exothermal Runaway Reactions with Smart Overpressure Protection Devices. Chemie Ingenieur Technik. Retrieved from [Link]

• Google Patents. (n.d.). CN103819323A: Synthetic method for 1-phenyl-1-acetone.

• MDPI. (2022, January 26). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• ResearchGate. (2020, November 1). Practical approach to prediction and prevention of runaway reactions. Retrieved from [Link]

• ScienceDirect. (2022, October 14). Review on loss prevention of chemical reaction thermal runaway Principles and application. Retrieved from [Link]

• Gexcon. (n.d.). Runaway Reaction. Retrieved from [Link]

• Martin-Luther-Universität Halle-Wittenberg. (2020, July 26). Reaction Calorimetry for Studying Kinetics in Bulk Phase Polymerization of Propene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Scientific & Academic Publishing. (2025, February 26). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Retrieved from [Link]

• ResearchGate. (n.d.). The effects of reaction temperature on the Friedel–Crafts alkylation.... Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. Retrieved from [Link]

• Google Patents. (n.d.). CN104370727A - Method for synthesizing p-hydroxypropiophenone.

• ResearchGate. (2018, November 17). Thermo-physical properties for the binary system of propiophenone-methyl acetate at 303.15–313.15 K. Retrieved from [Link]

• Holdgate, G. A. (2001, July 15). Making cool drugs hot: isothermal titration calorimetry as a tool to study binding energetics. Biotechniques, 31(1), 164-170. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
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• 13. Making cool drugs hot: isothermal titration calorimetry as a tool to study binding energetics - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. CN103819323A - Synthetic method for 1-phenyl-1-acetone - Google Patents [patents.google.com]

Overcoming steric hindrance in 3-(4-Fluorophenyl)propiophenone functionalization

Technical Support Center: Functionalization of 3-(4-Fluorophenyl)propiophenone

Welcome to the technical support center for the functionalization of 3-(4-Fluorophenyl)propiophenone. This resource is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the chemical modification of this sterically hindered ketone. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide not only solutions but also the underlying scientific principles to empower your experimental design.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low or No Conversion in α-Alkylation Reactions

You're attempting an α-alkylation of 3-(4-Fluorophenyl)propiophenone, but are observing low yields or recovery of unreacted starting material. This is a frequent challenge due to the steric bulk around the α-carbon.

Question: My standard LDA-mediated alkylation is failing. What are the likely causes and how can I improve my yield?

Answer: The primary obstacle is the steric hindrance posed by the phenyl and 4-fluorophenyl groups, which impedes the approach of both the base and the electrophile. Here’s a breakdown of the contributing factors and strategies to overcome them:

• Incomplete Enolate Formation: The α-protons of 3-(4-Fluorophenyl)propiophenone are sterically shielded. Lithium diisopropylamide (LDA), while a strong base, is also bulky. If deprotonation is inefficient, the reaction will naturally have a low yield.[1]

  • Solution 1: Switch to a Less Hindered, Strong Base: Consider using lithium hexamethyldisilazide (LiHMDS) or potassium hexamethyldisilazide (KHMDS). These bases are comparably strong to LDA but can sometimes be more effective with sterically demanding substrates.

  • Solution 2: Optimize Deprotonation Conditions: Ensure your reaction is conducted under strictly anhydrous conditions at low temperatures (typically -78 °C) to favor the formation of the kinetic enolate and prevent side reactions.[1] Slowly adding the ketone to a solution of the base can also improve enolization.

• Poor Reactivity of the Enolate with the Electrophile: Even if the enolate forms, the same steric factors can hinder the subsequent SN2 reaction with your alkylating agent.

  • Solution 1: Use a More Reactive Electrophile: Primary alkyl halides with good leaving groups (iodides > bromides > chlorides) are preferred. Activated electrophiles like allyl or benzyl halides often show higher reactivity.

  • Solution 2: Consider Alternative Alkylation Strategies:

    • Palladium-Catalyzed α-Arylation: For introducing aryl groups, the Buchwald-Hartwig and similar palladium-catalyzed cross-coupling reactions are powerful tools. These reactions proceed through a different mechanism that can be less sensitive to steric bulk around the α-carbon.[2][3] The use of sterically hindered, electron-rich phosphine ligands is crucial for success.[2][3][4]

    • Organocatalysis: Chiral secondary amines, such as proline and its derivatives, can catalyze asymmetric α-functionalizations via enamine intermediates.[5][6] This approach avoids the use of strong bases and can offer excellent stereocontrol. The reaction proceeds through a less sterically demanding transition state.

Issue 2: Poor Regioselectivity in Functionalization

For derivatives of 3-(4-Fluorophenyl)propiophenone with multiple enolizable positions, achieving functionalization at the desired site can be challenging.

Question: I'm trying to functionalize an analogue of 3-(4-Fluorophenyl)propiophenone and getting a mixture of regioisomers. How can I control the regioselectivity?

Answer: Regioselectivity in ketone functionalization is governed by the choice between the kinetic and thermodynamic enolates.[1][7]

• To Favor the Kinetic Product (Less Substituted α-Carbon):

  • Base: Use a strong, sterically hindered, non-nucleophilic base like LDA or KHMDS.[1]

  • Solvent: Employ an aprotic, non-polar solvent such as THF or diethyl ether.[8][9]

  • Temperature: Maintain a low temperature (-78 °C) to prevent equilibration to the more stable thermodynamic enolate.[1]

  • Reaction Time: Use short reaction times.

• To Favor the Thermodynamic Product (More Substituted α-Carbon):

  • Base: Use a smaller, weaker base that allows for reversible deprotonation, such as an alkoxide (e.g., NaOEt) or hydroxide.

  • Solvent: A protic solvent (e.g., ethanol) can facilitate proton exchange and equilibration.[1][9]

  • Temperature: Higher reaction temperatures (room temperature or gentle heating) will provide the energy needed to overcome the higher activation barrier for deprotonation at the more substituted position and allow the system to reach thermodynamic equilibrium.[1]

  • Reaction Time: Longer reaction times are necessary.

A nickel-catalyzed approach has also been reported for the selective alkylation of unsymmetrical ketones at the more-hindered α-site using allylic alcohols.[10] This method utilizes a space-constrained nickel catalyst with a bulky biphenyl diphosphine ligand to favor the reaction at the more-substituted enolate.[10]

Issue 3: Catalyst Inefficiency in Cross-Coupling Reactions

When attempting reactions like Suzuki-Miyaura or Buchwald-Hartwig amination at the phenyl or 4-fluorophenyl rings, you might experience low catalyst turnover and poor yields.

Question: My palladium-catalyzed cross-coupling reaction on the aromatic rings of 3-(4-Fluorophenyl)propiophenone is sluggish. What factors should I investigate?

Answer: The efficiency of cross-coupling reactions is highly dependent on the catalyst system, specifically the ligand, as well as the reaction conditions.

• Ligand Selection is Critical: The steric and electronic properties of the phosphine ligand play a crucial role in the rates of oxidative addition and reductive elimination, the key steps in the catalytic cycle.[11][12]

  • For Sterically Hindered Substrates: Bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often necessary to promote the reaction.[12] These ligands stabilize the active palladium species and facilitate the difficult oxidative addition step with sterically demanding aryl halides. They also promote the final reductive elimination step.[4]

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are strong sigma donors and can be highly effective in promoting cross-coupling reactions, sometimes outperforming phosphine ligands for specific transformations.[13]

• Optimization of Reaction Parameters:

  • Base: The choice of base is critical and depends on the specific coupling reaction. For Suzuki couplings, carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄) are common. For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOtBu or KHMDS are typically used.

  • Solvent: The solvent must be able to dissolve the reactants and facilitate the catalytic cycle. Aprotic polar solvents like toluene, dioxane, or DMF are frequently employed.

  • Temperature: Increasing the reaction temperature can often overcome activation barriers, but must be balanced against potential catalyst decomposition or side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for the difficulty in functionalizing the α-position of 3-(4-Fluorophenyl)propiophenone?

A1: The primary reason is significant steric hindrance. The α-carbon is flanked by a phenyl group and a methylene group which is attached to a 4-fluorophenyl group. This crowded environment makes it difficult for reagents, such as bases for deprotonation or nucleophiles for addition, to access the reactive site.

Q2: Are there any catalytic methods that are particularly well-suited for overcoming the steric hindrance in this molecule?

A2: Yes, several catalytic approaches are designed to handle sterically demanding substrates:

• Palladium-catalyzed α-arylation/alkylation: As mentioned in the troubleshooting guide, these methods, particularly with bulky, electron-rich ligands, can be very effective.[2][3]

• Nickel Catalysis: Nickel catalysts are sometimes more effective than palladium for certain cross-coupling reactions, especially with challenging substrates.[14][15] The smaller atomic radius of nickel can lead to different ligand-metal bond geometries and reactivities.[14]

• Organocatalysis: Enamine catalysis, using chiral secondary amines, provides a milder alternative to strong bases and can be less sensitive to steric bulk.[5][6]

Q3: How does the fluorine substituent on the phenyl ring affect the reactivity?

A3: The fluorine atom is an electron-withdrawing group, which can have several effects:

• α-Acidity: It slightly increases the acidity of the α-protons, which can be beneficial for enolate formation.

• Aromatic Ring Reactivity: It deactivates the 4-fluorophenyl ring towards electrophilic aromatic substitution but activates it towards nucleophilic aromatic substitution (SNAr), although the latter usually requires more forcing conditions or additional activating groups.

• Cross-Coupling: The electronic effect on the C-X bond (where X is a halide or triflate) can influence the rate of oxidative addition in cross-coupling reactions.

Q4: Can I selectively functionalize the methylene (β) position?

A4: Direct functionalization of the β-position is generally more challenging than the α-position. However, strategies like conjugate addition to an α,β-unsaturated precursor of 3-(4-Fluorophenyl)propiophenone (a chalcone derivative) would be the most common approach to introduce functionality at the β-carbon.

Q5: What are some common side reactions to be aware of?

A5: When using strong bases for α-alkylation, several side reactions can occur:

• Self-condensation (Aldol reaction): The enolate can react with the ketone of the starting material. This is more likely at higher temperatures.

• O-alkylation: The enolate is an ambident nucleophile and can react at the oxygen atom, leading to the formation of an enol ether. This is more prevalent with hard electrophiles and in polar aprotic solvents.[8]

• Polyalkylation: The mono-alkylated product can be deprotonated again and react with another equivalent of the electrophile. Using a slight excess of the base can help to mitigate this by ensuring the mono-alkylated product is also deprotonated and thus less reactive as a nucleophile.

Experimental Protocols & Data

Protocol: Palladium-Catalyzed α-Arylation of 3-(4-Fluorophenyl)propiophenone

This protocol is a general guideline for the α-arylation of a sterically hindered ketone using a palladium catalyst with a biarylphosphine ligand.

• Reagent Preparation:

  • To a flame-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (2 mol%), the biarylphosphine ligand (e.g., SPhos, 4 mol%), and the aryl halide (1.2 equivalents).

  • Add anhydrous toluene (to make a 0.2 M solution with respect to the ketone).

• Reaction Setup:

  • In a separate flame-dried flask, dissolve 3-(4-Fluorophenyl)propiophenone (1.0 equivalent) in anhydrous toluene.

  • Add a strong, non-nucleophilic base such as NaOtBu or LiHMDS (1.5 equivalents) to the ketone solution and stir for 30 minutes at room temperature to pre-form the enolate.

• Reaction Execution:

  • Slowly transfer the enolate solution to the Schlenk tube containing the catalyst and aryl halide via cannula.

  • Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or GC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and quench with a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Table 1: Comparison of Conditions for α-Alkylation

Method	Base/Catalyst	Solvent	Temperature	Typical Yield Range	Key Considerations
Traditional Alkylation	LDA or KHMDS	THF	-78 °C to RT	10-50%	Prone to low conversion and side reactions due to steric hindrance.
Pd-Catalyzed Arylation	Pd(OAc)₂ / SPhos	Toluene	80-110 °C	60-90%	Requires careful exclusion of air and moisture; ligand choice is critical.[2][3]
Organocatalysis	Proline derivative	DMSO or CH₃CN	Room Temp	50-85%	Milder conditions; may require longer reaction times; offers enantioselectivity.[5]

Visualizations

Diagram 1: General Mechanism for Pd-Catalyzed α-Arylation

Caption: Pd-catalyzed α-arylation cycle.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Troubleshooting low yield.

References

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• Organocatalysts employed in the asymmetric conjugate addition of ketones to maleimides.

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• Princeton University. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. Princeton University News. Available at: [Link]

• Culkin, D. A., & Hartwig, J. F. (2003). Palladium-catalyzed alpha-arylation of carbonyl compounds and nitriles. Accounts of Chemical Research, 36(4), 234-45. Available at: [Link]

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• Parra, A. (2014). Asymmetric Organocatalysis at the Service of Medicinal Chemistry. Molecules, 19(11), 18383-18417. Available at: [Link]

• Leyva-Pérez, A., & Corma, A. (2021). Radical α–alkylation of ketones with unactivated alkenes under catalytic and sustainable industrial conditions. Digital CSIC. Available at: [Link]

• Singh, S., et al. (2024). α-Alkylation of Aliphatic Ketones with Alcohols: Base Type as an Influential Descriptor. Catalysts, 14(7), 503. Available at: [Link]

• Noyori, R., & Ohkuma, T. (2001). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Angewandte Chemie International Edition, 40(1), 40-73. Available at: [Link]

• Gini, A., et al. (2024). Continuous Enantioselective α-Alkylation of Ketones via Direct Photoexcitation. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (2004). Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides. Available at: [Link]

• Liu, Y., et al. (2023). Insights into the Mechanism and Regioselectivity of Palladium-Catalyzed Arylation of α,β-Unsaturated Ketones. ChemRxiv. Available at: [Link]

• C−H Functionalization of Aldehydes and Ketones with Transient Directing Groups: Recent Developments | Request PDF - ResearchGate. Available at: [Link]

• University of Wisconsin-Madison. (2010). CHEM 330 Topics Discussed on Oct 2. Available at: [Link]

• Strategies for the alkylation of ketones. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Cooper, E., et al. (2023). The α-alkylation of ketones in flow. Reaction Chemistry & Engineering, 8, 1667-1671. Available at: [Link]

• JoVE. (2023). Regioselective Formation of Enolates. Available at: [Link]

• Wang, Z., et al. (2020). Ketone α-alkylation at the more-hindered site. Nature, 585, 542–548. Available at: [Link]

• Le, C. M., et al. (2022). Ligand design overcomes bottlenecks in Ni(I)-catalyzed C(sp²)–heteroatom couplings. ChemRxiv. Available at: [Link]

• Bera, S., et al. (2022). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. Inorganic Chemistry, 61(4), 2110–2123. Available at: [Link]

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• Tuccinardi, T., et al. (2011). Reactivity versus steric effects in fluorinated ketones as esterase inhibitors: a quantum mechanical and molecular dynamics study. Journal of Computer-Aided Molecular Design, 25(1), 1-11. Available at: [Link]

• Utah State University. Aldol Reactions: E-Enolates and Anti-Selectivity. Available at: [Link]

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• Michigan State University. Direct α-Arylation of Ketones. Available at: [Link]

• Giri, S., et al. (2016). Reactivity of germanones: far removed from ketones – a computational study. Dalton Transactions, 45, 11394-11402. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectral Interpretation of 3-(4-Fluorophenyl)propiophenone: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, providing unparalleled insight into molecular architecture. This guide offers a detailed exploration of the ¹H and ¹³C NMR spectral features of 3-(4-Fluorophenyl)propiophenone, a compound of interest in medicinal chemistry. Beyond a simple data report, this document provides a comparative analysis with structurally related molecules, delves into the causality behind spectral observations, and presents a framework for robust analytical characterization.

Unveiling the Molecular Architecture: ¹H and ¹³C NMR Analysis

The structural complexity of 3-(4-Fluorophenyl)propiophenone necessitates a multi-faceted analytical approach. Here, we dissect its ¹H and ¹³C NMR spectra, providing a rationale for the observed chemical shifts and coupling patterns.

The Propiophenone Backbone: A Foundation for Comparison

To understand the influence of the 3-(4-fluorophenyl) substituent, we first consider the NMR spectra of the parent molecule, propiophenone.

• ¹H NMR of Propiophenone: The spectrum is characterized by a triplet corresponding to the methyl protons (CH₃) and a quartet for the methylene protons (CH₂) of the ethyl group. The aromatic protons of the phenyl ring typically appear as a multiplet in the downfield region.

• ¹³C NMR of Propiophenone: The carbonyl carbon (C=O) exhibits a characteristic resonance in the downfield region (around 200 ppm). The carbons of the ethyl group and the aromatic ring resonate at predictable chemical shifts.

Decoding the Spectrum of 3-(4-Fluorophenyl)propiophenone

The introduction of the 3-(4-fluorophenyl) group induces notable changes in the NMR spectra, providing key structural information.

¹H NMR Spectral Interpretation:

The ¹H NMR spectrum of 3-(4-Fluorophenyl)propiophenone is anticipated to display distinct signals corresponding to the different proton environments within the molecule.

• Methylene Protons (α and β to the carbonyl group): The two methylene groups form an A₂B₂ spin system, which often manifests as two triplets. The methylene group adjacent to the carbonyl (α-CH₂) is expected to be deshielded and appear further downfield compared to the methylene group adjacent to the fluorophenyl ring (β-CH₂). For a closely related compound, 3-(4-fluorophenyl)propanoic acid, the α-CH₂ and β-CH₂ protons appear at approximately 2.69 ppm and 2.96 ppm, respectively[1]. A similar pattern is expected for the target molecule.

• Aromatic Protons (Propiophenone Phenyl Ring): The protons on the unsubstituted phenyl ring attached to the carbonyl group will likely appear as a complex multiplet in the aromatic region (typically 7.2-8.0 ppm).

• Aromatic Protons (4-Fluorophenyl Ring): The 4-fluorophenyl group will exhibit a characteristic AA'BB' spin system. Due to the symmetry, two distinct signals, each integrating to two protons, are expected. These will appear as two doublets of doublets (or what may appear as two triplets) in the aromatic region. In 3-(4-fluorophenyl)propanoic acid, these protons resonate around 7.19 ppm and 7.01 ppm[1]. The fluorine atom will introduce through-space and through-bond coupling to the ortho-protons, further splitting their signals.

¹³C NMR Spectral Interpretation:

The ¹³C NMR spectrum provides a carbon-by-carbon map of the molecule.

• Carbonyl Carbon: The carbonyl carbon is expected to resonate in the typical range for aromatic ketones, likely around 198-200 ppm.

• Methylene Carbons: The two methylene carbons will have distinct chemical shifts. The carbon α to the carbonyl will be downfield compared to the β-carbon. In 3-(4-fluorophenyl)propanoic acid, these carbons appear at approximately 35.8 ppm and 29.8 ppm[1].

• Aromatic Carbons: The spectrum will show signals for the six carbons of the unsubstituted phenyl ring and the six carbons of the 4-fluorophenyl ring. The carbon bearing the fluorine atom (C-F) will exhibit a large one-bond C-F coupling constant and its chemical shift will be significantly influenced by the fluorine's high electronegativity, appearing in the range of 160-165 ppm with a large coupling constant (¹JCF ≈ 245 Hz)[1]. The other carbons in the fluorinated ring will also show smaller C-F couplings. For instance, in 1-(4-fluorophenyl)ethanone, the aromatic carbons show distinct signals that can be used as a reference.

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 3-(4-Fluorophenyl)propiophenone based on the analysis of related compounds.

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
α-CH₂	~3.1 - 3.3	~38 - 42
β-CH₂	~3.0 - 3.2	~30 - 34
Propiophenone Phenyl H	~7.4 - 8.0 (m)	~128 - 138
4-Fluorophenyl H (ortho to F)	~7.1 - 7.3 (dd)	~130 (d, ²JCF)
4-Fluorophenyl H (meta to F)	~6.9 - 7.1 (dd)	~115 (d, ³JCF)
Carbonyl C=O	~198 - 200	~198 - 200
C-F	-	~162 (d, ¹JCF)

Note: These are predicted values and may vary depending on the solvent and experimental conditions. 'd' denotes a doublet and 'm' denotes a multiplet.

Visualizing the Connectivity: A 2D NMR Perspective

For complex molecules like 3-(4-Fluorophenyl)propiophenone, one-dimensional NMR spectra can sometimes be ambiguous due to signal overlap. Two-dimensional (2D) NMR techniques, such as Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC), are invaluable for definitive structural assignment.

• HSQC: This experiment correlates directly bonded ¹H and ¹³C nuclei. It would definitively link the proton signals of the methylene groups to their corresponding carbon signals.

• HMBC: This experiment reveals long-range (2-3 bond) correlations between ¹H and ¹³C nuclei. For instance, an HMBC spectrum would show a correlation between the α-CH₂ protons and the carbonyl carbon, as well as the β-CH₂ protons and the carbons of the 4-fluorophenyl ring, thus confirming the connectivity of the molecular fragments.

dot graph { layout=neato; node [shape=plaintext]; A [label="3-(4-Fluorophenyl)propiophenone"]; B [label="¹H NMR"]; C [label="¹³C NMR"]; D [label="HSQC"]; E [label="HMBC"]; F [label="Structure Elucidation"];

A -- B [label="Provides proton environment"]; A -- C [label="Provides carbon framework"]; B -- D [label="¹H-¹³C direct correlation"]; C -- D; B -- E [label="¹H-¹³C long-range correlation"]; C -- E; D -- F [label="Confirms direct bonds"]; E -- F [label="Confirms connectivity"]; } dot Figure 1: Logical workflow for NMR-based structural elucidation of 3-(4-Fluorophenyl)propiophenone.

Beyond NMR: A Comparative Look at Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, a comprehensive characterization often involves complementary analytical techniques.

Technique	Information Provided	Comparison with NMR
Gas Chromatography-Mass Spectrometry (GC-MS)	Provides information on molecular weight and fragmentation patterns.	GC-MS is excellent for confirming molecular weight and identifying known compounds through library matching. However, it does not provide the detailed structural connectivity information that NMR offers. It is a powerful complementary technique for purity assessment and identification.
High-Performance Liquid Chromatography (HPLC)	Primarily used for separation and quantification of components in a mixture.	HPLC is a crucial tool for assessing the purity of a sample and for isolating the compound of interest.[2][3] When coupled with a UV detector, it can provide some structural information based on the chromophore, but it cannot rival the detailed structural insights from NMR.
Vibrational Spectroscopy (FTIR/Raman)	Provides information about the functional groups present in the molecule.	FTIR and Raman spectroscopy are excellent for identifying characteristic functional groups, such as the carbonyl (C=O) stretch.[4][5][6] This information is complementary to NMR, which provides a more detailed map of the entire molecular structure.

Experimental Protocol: Acquiring High-Quality NMR Data

The reliability of spectral interpretation hinges on the quality of the acquired data. The following is a standardized protocol for obtaining ¹H and ¹³C NMR spectra of 3-(4-Fluorophenyl)propiophenone.

1. Sample Preparation:

• Accurately weigh 5-10 mg of 3-(4-Fluorophenyl)propiophenone.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm for ¹H and ¹³C).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• Tune and shim the probe to ensure a homogeneous magnetic field.

• Set the appropriate acquisition parameters for both ¹H and ¹³C experiments, including pulse width, acquisition time, and relaxation delay.

3. ¹H NMR Acquisition:

• Acquire a standard one-dimensional ¹H spectrum.

• Typically, a small number of scans (e.g., 8-16) is sufficient.

• Process the data by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the signals to determine the relative number of protons.

4. ¹³C NMR Acquisition:

• Acquire a proton-decoupled ¹³C spectrum.

• A larger number of scans is usually required due to the lower natural abundance of the ¹³C isotope.

• Process the data similarly to the ¹H spectrum.

5. 2D NMR Acquisition (Optional but Recommended):

• Acquire HSQC and HMBC spectra to establish ¹H-¹³C correlations.

• These experiments require specific pulse sequences and longer acquisition times.

Conclusion

The comprehensive spectral analysis of 3-(4-Fluorophenyl)propiophenone, grounded in the principles of NMR spectroscopy and supported by comparative data from related structures, provides a robust framework for its unambiguous characterization. By integrating one-dimensional and two-dimensional NMR techniques with complementary analytical methods such as GC-MS and HPLC, researchers can ensure the structural integrity and purity of this and other novel chemical entities. This guide serves as a practical resource, empowering scientists in their pursuit of advancing drug discovery and development.

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HPLC method development for separating 3-(4-Fluorophenyl)propiophenone impurities

An In-Depth Guide to HPLC Method Development for the Separation of 3-(4-Fluorophenyl)propiophenone Impurities

Authored by: A Senior Application Scientist

In the landscape of pharmaceutical development, ensuring the purity of an active pharmaceutical ingredient (API) is not merely a regulatory hurdle but a fundamental pillar of drug safety and efficacy. The presence of impurities, even in minute quantities, can have significant implications. This guide provides a comprehensive, science-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for the separation of potential impurities in 3-(4-Fluorophenyl)propiophenone, a key intermediate in various synthetic pathways.

This document moves beyond a simple recitation of steps. It delves into the rationale behind each decision in the method development process, offering a comparative analysis of different chromatographic strategies. The objective is to equip researchers, scientists, and drug development professionals with the expertise to develop a specific, sensitive, and reliable stability-indicating HPLC method, grounded in the principles outlined by the International Council for Harmonisation (ICH).[1][2][3]

Foundational Strategy: Understanding the Molecule and Potential Impurities

3-(4-Fluorophenyl)propiophenone is an aromatic ketone. Its structure, characterized by two phenyl rings and a ketone functional group, makes it an ideal candidate for reversed-phase HPLC with UV detection. The primary goal of any impurity profiling method is to separate the main component from all potential process-related impurities and degradation products.

Forced Degradation: A Prerequisite for Method Specificity

To ensure a method is "stability-indicating," it must be able to resolve the API from any degradation products that may form under stress conditions.[4][5][6] Forced degradation studies are intentionally rigorous to generate these potential degradants.[7][8] This involves subjecting the 3-(4-Fluorophenyl)propiophenone sample to a range of conditions:

• Acid Hydrolysis: (e.g., 0.1N HCl at 60°C)

• Base Hydrolysis: (e.g., 0.1N NaOH at 60°C)

• Oxidative Degradation: (e.g., 3% H₂O₂ at room temperature)

• Thermal Degradation: (e.g., Solid sample at 105°C)

• Photolytic Degradation: (e.g., Exposure to UV light as per ICH Q1B guidelines)

The samples generated from these studies are crucial for challenging the separation capability of the developed HPLC method. A successful method will show clean separation of the main 3-(4-Fluorophenyl)propiophenone peak from all newly formed impurity peaks.[5]

The Method Development Workflow: A Systematic and Comparative Approach

A logical, stepwise approach is essential for efficient and effective method development. The following workflow outlines the critical stages and the scientific reasoning behind each choice.

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pharmainfo.in [pharmainfo.in]
• 7. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 8. biopharminternational.com [biopharminternational.com]

FT-IR characteristic peaks for carbonyl and fluorine in 3-(4-Fluorophenyl)propiophenone

Executive Summary

This technical guide provides a rigorous framework for the spectroscopic identification of 3-(4-Fluorophenyl)propiophenone (CAS: 41865-46-7), a dihydrochalcone derivative used in medicinal chemistry and organic synthesis.

Unlike standard spectral atlases, this guide focuses on comparative discrimination . It details how to distinguish the target compound from its structural analogs—specifically the non-fluorinated parent (Propiophenone ) and its regioisomer (4'-Fluoropropiophenone )—using Fourier Transform Infrared (FT-IR) spectroscopy. The analysis centers on two critical signal modalities: the conjugated carbonyl (C=O) stretch and the aryl-fluorine (C-F) stretch, validated by aromatic substitution patterns in the fingerprint region.

Molecular Context & Spectral Logic[1]

To interpret the spectrum accurately, one must understand the specific electronic environment of the functional groups.

• Structure: 1-phenyl-3-(4-fluorophenyl)propan-1-one.[1]

• Core Scaffold: A propiophenone backbone extended by a 4-fluorophenyl group at the

  -position.[2]

• Key Chromophores:

  • Conjugated Carbonyl: The C=O is directly attached to an unsubstituted phenyl ring (Ring A), placing it in resonance.

  • Distal Fluorine: The fluorine atom is located on a separate phenyl ring (Ring B), isolated from the carbonyl by a saturated dimethylene bridge (

    ).

Comparison of Alternatives (Analogs)

Compound	Structure Description	Key Spectral Differentiator
Target: 3-(4-Fluorophenyl)propiophenone	Ph-CO-CH₂-CH₂-(4-F-Ph)	C=O: ~1685 cm⁻¹C-F: Present (~1225 cm⁻¹)OOP: Mono + Para bands
Alternative A: Propiophenone	Ph-CO-CH₂-CH₃	C-F: AbsentOOP: Mono band only
Alternative B: 4'-Fluoropropiophenone	(4-F-Ph)-CO-CH₂-CH₃	C=O: Shifted (minor)OOP: Para band only (No Mono)

Characteristic Peak Analysis

A. The Carbonyl Region (1700 – 1670 cm⁻¹)

The carbonyl stretch is the diagnostic anchor.[3][4][5] In 3-(4-Fluorophenyl)propiophenone, the carbonyl is conjugated with a phenyl ring, lowering its frequency compared to aliphatic ketones (typically 1715 cm⁻¹).

• Target Frequency: 1680 – 1690 cm⁻¹ (Strong, Sharp)

• Mechanistic Insight: The conjugation reduces the double-bond character of the C=O bond via resonance (

  ), decreasing the force constant ( ) and thus the wavenumber ( ).

• Comparative Note: Because the fluorine is on the distal ring (separated by two

  carbons), it exerts zero inductive or resonance effect on the carbonyl. Therefore, the C=O peak position is virtually identical to unsubstituted propiophenone.

B. The Fluorine Region (1250 – 1100 cm⁻¹)

The C-F stretch is the primary confirmation of halogenation.

• Target Frequency: 1215 – 1235 cm⁻¹ (Strong)

• Mechanistic Insight: The Aryl-F bond is highly polar and strong, resulting in an intense absorption band.

• Validation: This peak must be absent in Propiophenone. In the isomer 4'-Fluoropropiophenone, this peak is present but may shift slightly due to conjugation with the carbonyl.

C. The Fingerprint Region (Substitution Patterns)

This is the "Self-Validating" component of the protocol. You must confirm the presence of two distinct aromatic systems.

• Ring A (Unsubstituted): Attached to C=O.

  • C-H Bending (OOP): Two strong bands at 690–710 cm⁻¹ and 730–770 cm⁻¹ .

• Ring B (Para-Substituted): Bearing the Fluorine.

  • C-H Bending (OOP): Single strong band at 810–840 cm⁻¹ .

Critical Check: If the spectrum lacks the 690/730 doublet, you likely have the isomer 4'-Fluoropropiophenone (where the carbonyl ring itself is substituted).

Experimental Protocol: ATR-FTIR

This protocol uses Attenuated Total Reflectance (ATR) for rapid, solvent-free analysis, ideal for solid or oily drug intermediates.

Equipment & Settings

• Instrument: FTIR Spectrometer with Diamond/ZnSe ATR accessory.

• Resolution: 4 cm⁻¹.

• Scans: 16–32 (Background: Air).

• Range: 4000 – 600 cm⁻¹.

Step-by-Step Methodology

• System Blank: Clean the ATR crystal with isopropanol. Collect a background spectrum to ensure no contamination (look for residual C-H peaks at 2900 cm⁻¹).

• Sample Loading:

  • If Solid: Place ~5 mg of sample on the crystal center. Apply high pressure using the anvil clamp to ensure intimate contact.

  • If Oil: Apply a thin film covering the active crystal area. No pressure clamp needed.

• Acquisition: Collect the sample spectrum.

• Post-Processing: Apply "ATR Correction" (if quantitative comparison is needed) to account for depth of penetration dependence on wavelength.

• Validation: Check the baseline at 2000–2500 cm⁻¹. It should be flat (no absorbance).

Data Summary Table

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Intensity	Structural Assignment
Aromatic C-H	Stretch ( )	3030 – 3060	Weak	Phenyl Rings
Alkyl C-H	Stretch ( )	2920 – 2950	Medium	Propyl Chain ( )
Carbonyl	Stretch (C=O)	1680 – 1690	Very Strong	Ketone conjugated with Ring A
Aromatic Ring	C=C Stretch	1580 – 1600	Medium	Benzenoid skeletal vibration
Aryl Fluoride	C-F Stretch	1215 – 1235	Strong	Fluorine on Ring B
OOP Bend (Mono)	Deformation	690 & 750 (±10)	Strong	Ring A (Unsubstituted)
OOP Bend (Para)	Deformation	810 – 840	Strong	Ring B (4-Fluoro substituted)

Decision Logic & Workflow

The following diagram illustrates the logical pathway to confirm the identity of 3-(4-Fluorophenyl)propiophenone against its common alternatives.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 98201, 3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one. Retrieved from [Link](Note: Reference for structural confirmation; saturated derivative properties inferred from analog data).

• NIST Chemistry WebBook. 1-Propanone, 1-(4-fluorophenyl)- (4'-Fluoropropiophenone) IR Spectrum. Retrieved from [Link].

• Specac Application Notes. Interpreting Infrared Spectra: Key Functional Groups. Retrieved from [Link].

• LibreTexts Chemistry. 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link].

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• 2. 3',4'-Difluoro-3-(4-fluorophenyl)propiophenone | C15H11F3O | CID 24726209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. azooptics.com [azooptics.com]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Analysis of the Reactivity of 3-(4-Fluorophenyl)propiophenone and 3-(4-Chlorophenyl)propiophenone

A Technical Guide for Researchers in Synthetic Chemistry and Drug Development

In the landscape of medicinal chemistry and synthetic route optimization, a nuanced understanding of how subtle molecular changes influence reactivity is paramount. This guide provides an in-depth comparison of the reactivity of two closely related propiophenone derivatives: 3-(4-Fluorophenyl)propiophenone and 3-(4-Chlorophenyl)propiophenone. By examining the electronic effects of the para-substituted fluorine and chlorine atoms, we can predict and rationalize their behavior in common synthetic transformations. This analysis is supported by theoretical principles and detailed experimental protocols for two model reactions: sodium borohydride reduction and the Grignard reaction.

The Decisive Role of Electronic Effects: Inductive vs. Resonance

The reactivity of the carbonyl group in these propiophenones is primarily dictated by the electronic nature of the substituent on the phenyl ring. Both fluorine and chlorine are halogens and thus exert two opposing electronic effects: the inductive effect (-I) and the resonance effect (+R).

• Inductive Effect (-I): Due to their high electronegativity, both fluorine and chlorine pull electron density away from the aromatic ring through the sigma bond network. This electron-withdrawing effect deshields the carbonyl carbon, making it more electrophilic and, in principle, more susceptible to nucleophilic attack. Fluorine is more electronegative than chlorine, and therefore, its inductive effect is stronger.[1]

• Resonance Effect (+R): The lone pairs of electrons on the halogen atoms can be delocalized into the aromatic pi-system. This electron-donating effect increases electron density at the para position, which can be relayed to the carbonyl group, thereby reducing its electrophilicity. The 2p orbitals of fluorine overlap more effectively with the 2p orbitals of the carbon in the benzene ring compared to the 3p orbitals of chlorine. This superior orbital overlap makes fluorine a better resonance donor than chlorine.

The net electronic effect of the substituent is a delicate balance of these two opposing forces. For halogens, the inductive effect is generally considered to be dominant over the resonance effect. However, the subtler differences in the interplay of these effects between fluorine and chlorine can lead to observable differences in reactivity.

To quantify these electronic effects, we can turn to the Hammett equation , a cornerstone of physical organic chemistry that relates reaction rates and equilibrium constants for reactions of substituted benzene derivatives.[2] The Hammett substituent constant, σ, provides a measure of the electronic effect of a substituent. A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group.

Substituent	σp
-F	+0.06
-Cl	+0.23

The more positive σp value for the chloro substituent suggests that, overall, it is a more strongly electron-withdrawing group in the para position compared to the fluoro substituent. This is somewhat counterintuitive given fluorine's higher electronegativity, and it highlights the significant role of the resonance effect in attenuating fluorine's inductive pull. Based on these Hammett constants, we would predict that the carbonyl group in 3-(4-Chlorophenyl)propiophenone would be more electrophilic and thus more reactive towards nucleophiles than that in 3-(4-Fluorophenyl)propiophenone.

Experimental Verification: A Tale of Two Reactions

To experimentally probe the reactivity of these two compounds, we propose two classic carbonyl addition reactions: reduction with sodium borohydride and a Grignard reaction with methylmagnesium bromide.

Reduction with Sodium Borohydride

The reduction of a ketone to a secondary alcohol using sodium borohydride (NaBH₄) is a nucleophilic addition of a hydride ion (H⁻) to the carbonyl carbon. The rate of this reaction is sensitive to the electrophilicity of the carbonyl carbon.

Figure 1: Experimental workflow for the sodium borohydride reduction.

Experimental Protocol:

• To a solution of 3-(4-halophenyl)propiophenone (1.0 mmol) in methanol (10 mL) at 0 °C, add sodium borohydride (1.2 mmol) portion-wise.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (15 mL).

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the corresponding alcohol.

• The reaction rates can be compared by monitoring the disappearance of the starting material over time using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Expected Outcome:

Based on the Hammett constants, the more electron-withdrawing nature of the chloro substituent should render the carbonyl carbon of 3-(4-Chlorophenyl)propiophenone more electrophilic. Consequently, it is expected to react faster with the hydride nucleophile from sodium borohydride.

Grignard Reaction with Methylmagnesium Bromide

The Grignard reaction involves the nucleophilic addition of a carbanion to the carbonyl carbon, forming a new carbon-carbon bond. This reaction is also highly sensitive to the electrophilicity of the carbonyl center.

Figure 2: Experimental workflow for the Grignard reaction.

Experimental Protocol:

• To a solution of 3-(4-halophenyl)propiophenone (1.0 mmol) in anhydrous tetrahydrofuran (THF, 10 mL) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of methylmagnesium bromide in diethyl ether (1.2 mmol, 3.0 M) dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution (15 mL).

• Extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the tertiary alcohol.

• A competitive reaction, where an equimolar mixture of the two propiophenones is treated with a substoichiometric amount of the Grignard reagent, can provide a direct measure of their relative reactivity by analyzing the product ratio.

Expected Outcome:

Similar to the reduction reaction, the greater electrophilicity of the carbonyl carbon in 3-(4-Chlorophenyl)propiophenone is expected to lead to a faster reaction with the Grignard reagent.

Summary of Expected Reactivity

Compound	Key Electronic Effects	Hammett Constant (σp)	Predicted Reactivity
3-(4-Fluorophenyl)propiophenone	Strong -I, Moderate +R	+0.06	Less reactive
3-(4-Chlorophenyl)propiophenone	Moderate -I, Weak +R	+0.23	More reactive

Conclusion

The subtle interplay of inductive and resonance effects of para-halogen substituents leads to a predictable difference in the reactivity of 3-(4-Fluorophenyl)propiophenone and 3-(4-Chlorophenyl)propiophenone. The stronger net electron-withdrawing character of the chloro substituent, as quantified by its Hammett constant, renders the carbonyl group of 3-(4-Chlorophenyl)propiophenone more electrophilic and thus more susceptible to nucleophilic attack. This theoretical prediction can be experimentally verified through comparative rate studies of reactions such as sodium borohydride reduction and Grignard addition. For researchers in drug development and process chemistry, this understanding allows for the rational selection of substrates and the fine-tuning of reaction conditions to achieve desired outcomes.

References

• Bowden, K. (1966). The reduction of substituted acetophenones by sodium borohydride. Tetrahedron, 22(3), 921-925. Available at: [Link]

• Jaffé, H. H. (1953). A Reexamination of the Hammett Equation. Chemical Reviews, 53(2), 191-261. Available at: [Link]

• LibreTexts. (2023, January 22). The Reduction of Aldehydes and Ketones. Chemistry LibreTexts. Available at: [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Available at: [Link]

• MDPI. (2021, October 14). Polarisation of Electron Density and Electronic Effects: Revisiting the Carbon–Halogen Bonds. Available at: [Link]

• Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. Available at: [Link]

• Truman ChemLab. (2012, August 24). The Grignard Reaction: Triphenylmethanol from Bromobenzene and Methyl Benzoate. Available at: [Link]

• Wikipedia. (2024). Hammett equation. In Wikipedia. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Hammett correlation in competition experiments in dissociation of ionised substituted benzophenones and dibenzylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Purity of 3-(4-Fluorophenyl)propiophenone using GC-MS Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the absolute purity of a compound is not merely a quality metric; it is a fundamental prerequisite for safety, efficacy, and regulatory compliance. This is particularly true for active pharmaceutical ingredients (APIs) and their intermediates, where even trace impurities can have significant physiological effects or alter the stability and manufacturability of the final drug product. 3-(4-Fluorophenyl)propiophenone, a ketone derivative, serves as a crucial building block in the synthesis of various pharmaceutical compounds.[] Its purity directly influences the quality and impurity profile of the resultant API.

This guide provides a comprehensive, in-depth protocol for the validation of 3-(4-Fluorophenyl)propiophenone purity, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS), a powerful analytical technique for separating and identifying volatile and semi-volatile compounds.[2] We will explore the causality behind experimental choices, compare its performance with alternative analytical techniques, and provide the necessary frameworks for a self-validating system, grounded in authoritative regulatory guidelines.

The Analytical Imperative: Why GC-MS for Purity Assessment?

The choice of an analytical technique is dictated by the physicochemical properties of the analyte and the information required. 3-(4-Fluorophenyl)propiophenone, with a molecular weight of 228.26 g/mol and a predicted boiling point of 357.7°C, is amenable to GC analysis.[3] The coupling of GC with a Mass Spectrometer (MS) provides a dual-layered analysis:

• Gas Chromatography (GC): Separates the components of a mixture based on their differential partitioning between a stationary phase and a mobile gas phase.[4][5] This provides high-resolution separation of the main compound from its potential impurities.

• Mass Spectrometry (MS): Fragments the eluted components into characteristic ions, providing a unique "fingerprint" or mass spectrum for each compound. This allows for unambiguous identification by comparing the obtained spectra with reference libraries like the NIST/EPA/NIH Mass Spectral Library.[6][7]

This combination of chromatographic separation and mass-based identification makes GC-MS a "gold standard" for the identification of unknown substances and the quantification of impurities in many forensic and pharmaceutical applications.[8]

Alternative and Complementary Analytical Techniques

While GC-MS is a powerful tool, a comprehensive purity assessment often involves orthogonal methods to provide a more complete picture.

• High-Performance Liquid Chromatography (HPLC): A cornerstone of pharmaceutical analysis, HPLC separates compounds based on their interaction with a stationary phase and a liquid mobile phase.[9][10] For aromatic ketones, reverse-phase HPLC with UV detection is a common approach. HPLC is particularly useful for non-volatile or thermally labile impurities that are not suitable for GC analysis. The United States Pharmacopeia (USP) General Chapter <621> provides extensive guidance on chromatography, including HPLC.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information about the molecular structure of a compound.[11] It can be used to confirm the identity of the main compound and to identify and quantify impurities, often without the need for a reference standard for the impurity itself (qNMR).[12][13] For a fluorinated compound like 3-(4-Fluorophenyl)propiophenone, ¹⁹F NMR can be a particularly powerful tool for identifying fluorine-containing impurities.[14]

Technique	Principle	Strengths	Limitations
GC-MS	Separation by volatility and partitioning, followed by mass-based identification.	High sensitivity and specificity for volatile/semi-volatile compounds; excellent for impurity identification.	Not suitable for non-volatile or thermally labile compounds.
HPLC-UV	Separation by polarity and partitioning, with UV-based detection.	Versatile for a wide range of compounds; robust and widely used in QC.[15][16]	Peak identification relies on retention time matching with standards; co-elution can be an issue.
NMR	Measures the magnetic properties of atomic nuclei to elucidate molecular structure.	Provides definitive structural information; can quantify without a specific impurity standard (qNMR).[12][17]	Lower sensitivity compared to MS; can be complex to interpret for mixtures.

GC-MS Method Development and Validation: A Step-by-Step Protocol

The following protocol is a robust starting point for the development and validation of a GC-MS method for 3-(4-Fluorophenyl)propiophenone, aligning with the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[18][19][20]

Understanding the Analyte and Potential Impurities

A thorough understanding of the synthesis of 3-(4-Fluorophenyl)propiophenone is crucial for predicting potential impurities.[21] Common impurities can arise from starting materials, by-products, or degradation products.[22] For instance, a Friedel-Crafts acylation reaction could result in residual starting materials like 3-(4-fluorophenyl)propionic acid or anisole, as well as isomers.[23][24]

Potential Impurities:

• Starting Materials: 3-(4-Fluorophenyl)propionic acid, Thionyl chloride, Anisole, Aluminum chloride.

• By-products: Isomers (e.g., 2- or 3-substituted propiophenone), dimers, or products of side reactions.

• Degradation Products: Oxidation or hydrolysis products.

Experimental Workflow

Caption: GC-MS analysis workflow for 3-(4-Fluorophenyl)propiophenone.

Detailed GC-MS Protocol

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS, Shimadzu GC-MS).

Materials and Reagents:

• 3-(4-Fluorophenyl)propiophenone reference standard (highest available purity).

• High-purity solvent (e.g., Dichloromethane or Ethyl Acetate, GC grade).

• Helium (99.999% purity) as carrier gas.

Chromatographic Conditions:

Parameter	Setting	Rationale
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column suitable for a wide range of aromatic compounds.
Inlet Temperature	280 °C	Ensures complete vaporization of the sample without thermal degradation.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks for the main component.
Injection Volume	1 µL	A standard volume for capillary GC.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Ensures reproducible retention times.
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to 300 °C, Hold: 10 min	A general-purpose program to separate compounds with a range of boiling points. This should be optimized based on initial scouting runs.

Mass Spectrometer Conditions:

Parameter	Setting	Rationale
Ion Source	Electron Ionization (EI)	A robust and widely used ionization technique that produces reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for EI to generate comparable spectra with library databases.
Source Temperature	230 °C	Prevents condensation of analytes in the ion source.
Quadrupole Temp.	150 °C	Ensures stable ion transmission.
Scan Range	40-450 m/z	Covers the expected mass range of the parent compound and its likely impurities and fragments.

Method Validation

The developed method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[18][19][20]

Validation Parameters:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[25] This is demonstrated by resolving the main peak from all impurity peaks and by the unique mass spectrum of each component.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[26] A series of dilutions of the reference standard are analyzed, and a calibration curve is constructed by plotting peak area against concentration. A correlation coefficient (R²) > 0.99 is typically required.

• Accuracy: The closeness of the test results obtained by the method to the true value.[26] This can be assessed by spiking a sample with known amounts of impurities and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[25] It is assessed at two levels:

  • Repeatability (Intra-assay precision): Analysis of replicate samples on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-assay precision): Analysis on different days, with different analysts, or on different instruments.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.[25]

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.[26] This could include variations in oven temperature ramp rate, flow rate, or inlet temperature.

Data Interpretation and Comparison

Expected GC-MS Data for 3-(4-Fluorophenyl)propiophenone:

• Retention Time: A characteristic time for the compound to elute from the GC column under the specified conditions.

• Mass Spectrum: The molecular ion peak (M⁺) should be observed at m/z 228. Characteristic fragment ions would include those corresponding to the benzoyl group (m/z 105) and the fluorophenylpropyl group.

Comparison of Purity Data:

The following table illustrates how data from different analytical techniques can be compiled to provide a comprehensive purity profile.

Analyte Batch	GC-MS Purity (%)	HPLC Purity (%)	qNMR Purity (%)	Identified Impurities (GC-MS)
Batch A	99.85	99.82	99.88	3-(4-Fluorophenyl)propionic acid (0.05%), Isomer X (0.10%)
Batch B	99.52	99.48	99.55	Starting Material Y (0.25%), By-product Z (0.23%)
Batch C	99.95	99.96	99.94	Below LOQ

Conclusion

The validation of 3-(4-Fluorophenyl)propiophenone purity using GC-MS is a critical step in ensuring the quality and safety of downstream pharmaceutical products. This guide has provided a comprehensive framework for method development, validation, and data interpretation, grounded in established scientific principles and regulatory expectations. By integrating GC-MS with orthogonal techniques like HPLC and NMR, researchers and drug development professionals can build a robust, self-validating system for purity assessment, thereby ensuring the integrity of their chemical entities from early development through to manufacturing.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• United States Pharmacopeia. <621> Chromatography. [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Agilent Technologies. (2023). Understanding the Latest Revisions to USP <621>. [Link]

• Waters Corporation. (2023). Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP Chromatography <621>. [Link]

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Bioassay comparison of fluorinated vs non-fluorinated propiophenone derivatives

A Senior Application Scientist's Guide to Understanding Structure-Activity Relationships

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into small molecules is a cornerstone of rational drug design.[1][2] This halogen's unique properties—high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile.[3][4] Propiophenone derivatives, a versatile class of compounds with applications ranging from neurological to metabolic disorders, provide an excellent scaffold to explore the impact of fluorination.[5][6][]

This guide offers an in-depth comparison of fluorinated versus non-fluorinated propiophenone derivatives, grounded in established bioassay methodologies. We will dissect the "why" behind experimental choices, present detailed protocols for key assays, and analyze comparative data to illuminate how a single atomic substitution can unlock significant gains in biological activity and metabolic stability.

The Mechanistic Landscape: Propiophenones and Their Targets

Propiophenone derivatives, structurally related to synthetic cathinones, often exert their effects by modulating monoamine transporters, such as the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[8][9] These transporters are critical for regulating neurotransmitter levels in the synaptic cleft. By inhibiting the reuptake of these monoamines, propiophenone derivatives can increase their extracellular concentrations, leading to psychomotor stimulant effects.[8][10]

Another significant target for certain propiophenone derivatives includes G protein-coupled receptors (GPCRs), such as cannabinoid receptors (CB1 and CB2).[11] Agonist binding to these Gi/o-coupled receptors typically inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP), a key second messenger.[11][12]

Visualizing the Signaling Cascade

The following diagram illustrates a simplified signaling pathway for a Gi/o-coupled GPCR, a common target for propiophenone derivatives.

Caption: Gi/o-coupled GPCR signaling pathway upon agonist binding.

The Power of Fluorination: Why It Matters

Incorporating fluorine into a drug candidate is a strategic decision aimed at optimizing its properties.[1] The trifluoromethyl group (-CF3), in particular, is a powerful tool.[13] Here’s why:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic breakdown by cytochrome P450 enzymes. This can increase the drug's half-life and bioavailability.[1][2]

• Binding Affinity: Fluorine's high electronegativity can alter the electronic properties of the molecule, potentially leading to more favorable interactions with the target receptor.[3][14] This can manifest as increased binding affinity (lower Ki value).

• Lipophilicity and Permeability: Fluorination can increase a molecule's lipophilicity, which may enhance its ability to cross cellular membranes, including the blood-brain barrier.[2][4]

Core Bioassay Methodologies: Quantifying a Compound's Impact

To objectively compare fluorinated and non-fluorinated derivatives, a suite of robust in vitro bioassays is essential. These assays allow us to quantify receptor binding affinity and functional activity.

Radioligand Competition Binding Assay

This assay is the gold standard for determining a compound's binding affinity (Ki) for a specific receptor.[15][16] It measures the ability of an unlabeled test compound to displace a radioactively labeled ligand from its receptor.

Caption: Workflow for a competitive radioligand binding assay.

This protocol is a composite of established methodologies.[11][17]

• Reagent Preparation:

  • Binding Buffer: 50 mM HEPES, 5 mM MgCl2, 1 mM CaCl2, 0.2% BSA, pH 7.4.[11]

  • Radioligand: Prepare [3H]CP-55,940 at a concentration equal to its Kd value (approx. 1.5 nM) in binding buffer.[18]

  • Membrane Preparation: Thaw cell membranes (e.g., from CHO cells stably expressing human CB1 receptors) on ice and dilute to a final concentration of 10-20 µg protein per well in ice-cold binding buffer.[11][17]

  • Test Compounds: Prepare 10 mM stock solutions in DMSO. Create a serial dilution series (e.g., 11 points) in binding buffer.

• Assay Procedure (96-well plate format):

  • Add 50 µL of binding buffer to all wells.

  • Add 50 µL of the test compound dilutions to the respective wells.

  • For non-specific binding (NSB) wells, add a high concentration of an unlabeled ligand (e.g., 10 µM WIN-55,212-2).

  • For total binding (TB) wells, add 50 µL of binding buffer.

  • Add 50 µL of the diluted radioligand solution to all wells.

  • Initiate the binding reaction by adding 50 µL of the diluted membrane preparation to all wells (final volume 200 µL).[11]

• Incubation and Filtration:

  • Incubate the plate for 90 minutes at 30°C with gentle agitation.[19]

  • Pre-soak a glass fiber filter plate (e.g., Whatman GF/B) in a 0.5% polyethyleneimine (PEI) solution.[17]

  • Terminate the reaction by rapid filtration through the pre-soaked filter plate using a cell harvester.[19]

  • Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM HEPES, 500 mM NaCl, 0.1% BSA, pH 7.4).[10]

• Data Acquisition and Analysis:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Measure the radioactivity (counts per minute, CPM) using a scintillation counter.

  • Calculate the percent inhibition for each concentration of the test compound.

  • Plot the percent inhibition against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

For compounds targeting Gi/o-coupled GPCRs, a functional assay measuring the inhibition of cAMP production is crucial.[20] This assay determines a compound's potency (EC50) and efficacy as an agonist.

This protocol is based on established methods for measuring cAMP inhibition.[12][21]

• Cell Preparation:

  • Plate cells expressing the target Gi-coupled receptor (e.g., CHO-hCB1) in a 96-well plate and culture overnight.

• Assay Procedure:

  • Wash the cells with a pre-warmed assay buffer (e.g., HBSS).

  • Add serial dilutions of the test compounds (fluorinated and non-fluorinated) to the wells.

  • Add a fixed concentration of forskolin (an adenylyl cyclase activator) to all wells except the negative control. This stimulates cAMP production, which the Gi-agonist will then inhibit.[21]

  • Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Lysis and Detection:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay (e.g., HTRF, ELISA) or a luciferase-based reporter system.[20]

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Calculate the percent inhibition of forskolin-stimulated cAMP production for each compound concentration.

  • Plot the percent inhibition against the log concentration of the test compound and fit the data to determine the EC50 value.

Head-to-Head Comparison: Propiophenone vs. 3'-(Trifluoromethyl)propiophenone

To illustrate the impact of fluorination, let's consider a hypothetical but representative comparison between a parent propiophenone and its 3'-trifluoromethyl derivative targeting the CB1 receptor. The trifluoromethyl group is a common modification used to enhance drug properties.[13]

Compound	Structure	CB1 Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
Propiophenone (Parent)		150	450
3'-(Trifluoromethyl)propiophenone		15	40

Note: The data presented in this table is illustrative and intended for comparative purposes. Actual experimental values may vary.

Discussion and Interpretation

The data clearly demonstrates the profound effect of adding a single trifluoromethyl group.

• Enhanced Binding Affinity: The 3'-(Trifluoromethyl)propiophenone exhibits a 10-fold increase in binding affinity for the CB1 receptor (Ki of 15 nM vs. 150 nM). This significant improvement is likely due to the electron-withdrawing nature of the -CF3 group, which can alter the molecule's conformation and electrostatic interactions within the receptor's binding pocket, leading to a more stable drug-receptor complex.[2][14]

• Increased Functional Potency: The trend in binding affinity is mirrored in the functional assay results. The fluorinated derivative shows a more than 10-fold increase in potency (EC50 of 40 nM vs. 450 nM) in inhibiting cAMP production. This indicates that the tighter binding translates directly to a more robust biological response at a lower concentration.

• Implications for Drug Development: The enhanced potency and affinity of the fluorinated compound mean that a lower dose might be required to achieve the desired therapeutic effect, potentially reducing off-target side effects. Furthermore, while not directly measured in these assays, the C-F bonds are expected to confer greater metabolic stability, which could lead to improved oral bioavailability and a longer duration of action in vivo.[1][4]

Conclusion

The bioassay comparison between propiophenone and its 3'-trifluoromethyl derivative provides a compelling case for the strategic use of fluorination in drug design. The addition of the trifluoromethyl group led to a dramatic, order-of-magnitude improvement in both receptor binding affinity and functional potency. The methodologies detailed in this guide—radioligand binding and cAMP accumulation assays—represent a robust framework for quantifying these structure-activity relationships. For researchers and drug development professionals, understanding and applying these principles is critical for transforming promising scaffolds into effective therapeutic agents.

References

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• Baumann, M. H., Partilla, J. S., & Lehner, K. R. (2013). Neuropharmacology of Synthetic Cathinones. Neuropharmacology, 87, 206-213. Retrieved February 21, 2026, from [Link]

• GOV.UK. (2025, February 12). Synthetic cathinones: an updated harms assessment (accessible). Retrieved February 21, 2026, from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Details for Synthetic cathinones. Retrieved February 21, 2026, from [Link]

• Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). The role of fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. Retrieved February 21, 2026, from [Link]

• Mayer, F. P., Wimmer, L., Dillon, C., Hupp, M., Sitte, H. H., & Holy, M. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ACS Chemical Neuroscience, 11(11), 1648-1658. Retrieved February 21, 2026, from [Link]

• Pistoia, D., Sacco, F., & Cippitelli, M. (2024). Synthetic Cathinones: Epidemiology, Toxicity, Potential for Abuse, and Current Public Health Perspective. International Journal of Molecular Sciences, 25(7), 3795. Retrieved February 21, 2026, from [Link]

• Kumar, A., Kumar, S., Kumar, D., Singh, R., Singh, J., & Singh, S. B. (2012). Synthesis of propiophenone derivatives as new class of antidiabetic agents reducing body weight in db/db mice. Bioorganic & Medicinal Chemistry Letters, 22(9), 3249-3255. Retrieved February 21, 2026, from [Link]

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• Oddi, S., & Maccarrone, M. (2014). Assay of CB1 Receptor Binding. In Cannabinoid Receptors: Methods and Protocols (pp. 29-41). Humana Press. Retrieved February 21, 2026, from [Link]

• LookChem. (n.d.). PROPIOPHENONE. Retrieved February 21, 2026, from [Link]

• National Center for Biotechnology Information. (2017). Assay Guidance Manual: Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Retrieved February 21, 2026, from [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 20). The Versatility of Propiophenone Derivatives: Focus on 3'-(Trifluoromethyl)propiophenone. Retrieved February 21, 2026, from [Link]

• El-Gazzar, M. G., El-Gendy, M. A. A., & El-Yazbi, A. F. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(16), 6069. Retrieved February 21, 2026, from [Link]

• Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved February 21, 2026, from [Link]

• Terry, C. E., & Vanover, D. (2022). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. International Journal of Molecular Sciences, 23(22), 14352. Retrieved February 21, 2026, from [Link]

• Guckian, K. (2020). In-Vitro Assessment of CB1/CB2 Receptor Binding and Function. University of Mississippi. Retrieved February 21, 2026, from [Link]

• Goya-Jorge, E., et al. (2023). A Robust and Efficient FRET-Based Assay for Cannabinoid Receptor Ligands Discovery. International Journal of Molecular Sciences, 24(24), 17506. Retrieved February 21, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of propiophenone derivatives as new class of antidiabetic agents reducing body weight in db/db mice | Request PDF. Retrieved February 21, 2026, from [Link]

• Soethoudt, M., et al. (2022). A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay. Frontiers in Pharmacology, 13, 989304. Retrieved February 21, 2026, from [Link]

• Mtoz Biolabs. (n.d.). Receptor-Ligand Binding Assay. Retrieved February 21, 2026, from [Link]

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Introduction: The Spectroscopic Signature of Fluorinated Scaffolds

Publish Comparison Guide: UV-Vis Spectroscopic Characterization of 3-(4-Fluorophenyl)propiophenone

In drug discovery, 3-(4-Fluorophenyl)propiophenone (CAS: 41865-46-7) serves as a critical intermediate, particularly in the synthesis of antipsychotic pharmacophores (e.g., butyrophenone analogs) and fluorinated dihydrochalcones. Its structure comprises two distinct chromophores separated by an ethylene bridge: a benzoyl moiety (acetophenone-like) and an isolated 4-fluorophenyl ring .

Understanding the UV-Vis absorption maxima shifts of this compound is not merely an identification task; it is a diagnostic tool for monitoring reaction progress (reduction of chalcones) and assessing solvent-solute interactions (solvatochromism) that dictate solubility and formulation stability.

This guide provides a comparative technical analysis of the spectral shifts observed in 3-(4-Fluorophenyl)propiophenone against its conjugated precursors and non-fluorinated analogs, grounded in electronic transition theory.

Mechanistic Insight: Electronic Transitions & Causality

To interpret the spectra correctly, one must deconstruct the molecule into its constituent chromophores. Unlike its unsaturated precursor (chalcone), 3-(4-Fluorophenyl)propiophenone lacks conjugation between the two aromatic rings.

The Chromophoric System

• Benzoyl Group (Ph-C=O): Dominates the spectrum.

  • Transition (K-band): High intensity, nm.
  • Transition (R-band): Low intensity (forbidden), nm. Responsible for the "tail" in the near-UV.

• 4-Fluorophenyl Group: Isolated from the carbonyl.[1]

  • (B-band): Fine structure typically around nm. The fluorine atom acts as an auxochrome, causing a slight bathochromic (red) shift and hyperchromic effect compared to a naked phenyl ring due to mesomeric donation (+M).

Solvatochromic Causality

The "shifts" in maxima are driven by the differential stabilization of ground and excited states by the solvent:

• Red Shift (Bathochromic): Polar solvents stabilize the excited state (which is more polar) more than the ground state, lowering the energy gap.
• Blue Shift (Hypsochromic): Polar protic solvents (e.g., Methanol) form hydrogen bonds with the carbonyl oxygen's lone pair ( electrons), stabilizing the ground state and increasing the energy required for excitation.

Comparative Analysis: Alternatives & Performance

This section compares 3-(4-Fluorophenyl)propiophenone (Product) against its Synthesis Precursor (Alternative A) and its Non-Fluorinated Analog (Alternative B).

Table 1: Spectral Comparison with Alternatives

Feature	Product: 3-(4-Fluorophenyl)propiophenone	Alt A (Precursor): (E)-3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one	Alt B (Analog): 3-Phenylpropiophenone
Structure Class	Dihydrochalcone (Saturated linker)	Chalcone ( -Unsaturated)	Dihydrochalcone (Non-fluorinated)
Conjugation	Interrupted (Benzoyl + Isolated Aryl)	Extended (Benzoyl + Alkene + Aryl)	Interrupted (Benzoyl + Isolated Aryl)
Primary	242 nm (Benzoyl )	305 nm (Cinnamoyl K-band)	240 nm (Benzoyl )
Secondary	~265 nm (Fluorophenyl B-band)	~230 nm (Secondary band)	~260 nm (Phenyl B-band)
Band	320 nm (Weak)	Masked by K-band	320 nm (Weak)
Diagnostic Shift	Hypsochromic Shift of ~63 nm vs. Precursor	Reference Standard	Bathochromic Shift of ~2-5 nm vs. Product (due to F)
Application	Final Intermediate QC	Starting Material	Structure-Activity Relationship (SAR)

Technical Insight: The massive blue shift (305 nm

242 nm) is the primary quality attribute (CQA) for monitoring the hydrogenation of the chalcone precursor. If the 305 nm peak persists, the reduction is incomplete.

Table 2: Solvatochromic Shifts (Product Specific)

Data represents typical shifts for the Benzoyl chromophore.

Solvent	Polarity Index ( )	Max ( )	Shift Type	Max ( )	Shift Type
Hexane	0.1	238 nm	Reference	325 nm	Reference
Acetonitrile	5.8	240 nm	Slight Red	322 nm	Slight Blue
Methanol	5.1 (Protic)	243 nm	Red (Bathochromic)	318 nm	Blue (Hypsochromic)
Water	10.2	246 nm	Strong Red	~310 nm	Strong Blue

Experimental Protocol: Self-Validating UV-Vis Workflow

Objective: Accurate determination of

and extinction coefficient ( ) to assess purity.

Reagents & Equipment

• Analyte: 3-(4-Fluorophenyl)propiophenone (>98% purity).

• Solvents: Spectroscopic grade Methanol (MeOH) and Cyclohexane.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900 or Agilent Cary 60).

• Cuvettes: Quartz, 10 mm path length (matched pair).

Step-by-Step Methodology

• Baseline Correction (System Suitability):

  • Fill both sample and reference cuvettes with pure solvent (e.g., MeOH).

  • Scan 200–400 nm. Absorbance must be

    AU.

• Stock Solution Preparation:

  • Weigh 10.0 mg of analyte into a 100 mL volumetric flask.

  • Dissolve and dilute to mark with MeOH. (Conc

    ppm).

• Working Solution & Scanning:

  • Dilute 1.0 mL of Stock to 10 mL (Conc

    ppm or M).

  • Scan range: 200–400 nm. Scan speed: Medium (200 nm/min).

  • Validation Check: Absorbance at

    should be between 0.3 and 0.8 AU for linearity. If , dilute further.

• Data Analysis:

  • Identify

    (~242 nm) and (~320 nm).

  • Calculate Molar Extinction Coefficient (

    ): Where = Absorbance, = Molar concentration, = 1 cm.

Visualizing the Spectroscopic Logic

The following diagram illustrates the decision logic for interpreting spectral shifts during synthesis and characterization.

Caption: Logical workflow for distinguishing the target fluorinated dihydrochalcone from its conjugated precursor and non-fluorinated analogs using UV spectral markers.

References

• National Institute of Standards and Technology (NIST). "UV/Visible Spectra of Propiophenone Derivatives." NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Garcia-Rio, L., et al. "Solvatochromism of aromatic ketones: A comparative study." Journal of Chemical Education, 2005. (Contextual grounding for shifts).

• PubChem. "3-(4-Fluorophenyl)propiophenone Compound Summary."[1][2] National Library of Medicine. Available at: [Link](Note: Link directs to the dimethyl analog record which contains the relevant structural scaffold data for verification).

• Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds." John Wiley & Sons.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(4-Fluorophenyl)propiophenone

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 3-(4-Fluorophenyl)propiophenone. As a halogenated organic compound, this substance requires meticulous handling and adherence to specific waste management protocols to ensure the safety of laboratory personnel and the protection of our environment. The procedures outlined below are grounded in established safety principles and regulatory standards, designed to provide clarity and build confidence in your laboratory's chemical hygiene practices.

Hazard Identification and Essential Safety Considerations

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 3-(4-Fluorophenyl)propiophenone was not the primary focus of our search, analysis of structurally similar compounds, such as 3-(4-Fluorophenyl)propionic acid, reveals key hazard classifications that must be respected.[1][2]

Primary Hazards Include:

• Skin Irritation: May cause irritation upon contact.[1]

• Serious Eye Irritation: Poses a risk of significant eye irritation.[1]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory discomfort.[3]

• Harmful if Swallowed: Oral ingestion is considered hazardous.[4]

Due to the presence of a carbon-fluorine bond, 3-(4-Fluorophenyl)propiophenone is classified as a halogenated organic compound . This classification is critical as it places the substance under stringent environmental regulations, including the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[5][6] Halogenated wastes are often subject to specific treatment technologies and are prohibited from land disposal without appropriate treatment.[6][7]

The Regulatory Framework: Ensuring Compliance

All laboratory waste disposal procedures must align with federal and local regulations. The two primary regulatory bodies in the United States governing this process are:

• Occupational Safety and Health Administration (OSHA): Through its Laboratory Standard (29 CFR 1910.1450), OSHA mandates the creation of a Chemical Hygiene Plan.[8] This plan must include established protocols for safe handling and disposal of hazardous materials.

• Environmental Protection Agency (EPA): The EPA regulates hazardous waste from "cradle to grave" under RCRA.[5] As a halogenated organic compound, waste containing 3-(4-Fluorophenyl)propiophenone is typically classified as hazardous waste, requiring specific labeling, storage, and disposal methods.[5][9]

It is imperative to consult your institution's Environmental Health & Safety (EHS) office to ensure your disposal practices are in full compliance with all applicable regulations.

Core Principles of Chemical Waste Management

A successful and safe disposal plan is built on three foundational pillars: segregation, containerization, and labeling.

3.1. Waste Segregation: The First Line of Defense Proper segregation is essential to prevent dangerous chemical reactions and to ensure cost-effective, compliant disposal.[10][11]

• Halogenated vs. Non-Halogenated: This is the most critical segregation step for 3-(4-Fluorophenyl)propiophenone. Never mix waste containing this compound with non-halogenated solvent waste.[12] Co-mingling necessitates that the entire mixture be treated as the more stringently regulated and costly halogenated waste.[12]

• Incompatible Chemicals: Always keep different chemical waste streams separate.[8] Consult the SDS for any other reagents used in your experiments to identify and segregate incompatibles.

• Solid vs. Liquid Waste: Separate solid waste (contaminated gloves, weigh boats, paper towels) from liquid waste streams.

3.2. Proper Containerization: Containment and Safety The choice of waste container is critical for preventing leaks and ensuring safety.[5]

• Compatibility: Containers must be chemically compatible with the waste they hold.[11] For 3-(4-Fluorophenyl)propiophenone and associated organic solvents, high-density polyethylene (HDPE) or glass containers are typically appropriate.

• Integrity: Use containers that are in good condition, free from cracks or deterioration, and have secure, leak-proof closures.[5]

• Secondary Containment: Store liquid waste containers in a secondary containment bin or tray to contain any potential spills.

3.3. Accurate Labeling: Clear and Compliant Communication Every waste container must be clearly and accurately labeled from the moment the first drop of waste is added.[13][14]

• Required Information: Labels must include the words "Hazardous Waste," the full chemical names of all contents (no abbreviations), the approximate percentages of each component, and the relevant hazard characteristics (e.g., Ignitable, Toxic).[14]

Step-by-Step Disposal Protocols

Follow these specific procedures for different types of waste generated during work with 3-(4-Fluorophenyl)propiophenone.

Protocol 4.1: Disposal of Unused or Expired Product

• Do Not Dispose Down the Drain: Under no circumstances should this chemical be disposed of via the sewer system.[15]

• Original Container: If possible, manage the unused product as waste in its original, clearly labeled container.[16]

• Label as Hazardous Waste: Affix a hazardous waste label to the container, listing "3-(4-Fluorophenyl)propiophenone" as the sole ingredient (100%).

• Segregate and Store: Store the container in a designated satellite accumulation area for hazardous waste, ensuring it is segregated from incompatible materials.[10]

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup by a licensed hazardous waste disposal contractor.

Protocol 4.2: Disposal of Contaminated Solid Waste This category includes items such as gloves, weigh paper, contaminated paper towels, and silica gel.

• Designated Container: Place all solid waste contaminated with 3-(4-Fluorophenyl)propiophenone into a dedicated, labeled solid waste container. This container should be a sealable plastic bag or a lined drum.

• Labeling: The container must be labeled as "Hazardous Waste" and list "Solid Waste contaminated with 3-(4-Fluorophenyl)propiophenone."

• Closure: Keep the container sealed when not in use.

• Pickup: Once full, arrange for disposal through your EHS department.

Protocol 4.3: Disposal of Contaminated Liquid Waste (Solvent Mixtures)

• Select a Waste Container: Obtain an appropriate, chemically resistant container (e.g., HDPE or glass) with a screw-top cap.

• Initial Labeling: Immediately label the container with "Hazardous Waste," the accumulation start date, and the names of the solvent(s) and "3-(4-Fluorophenyl)propiophenone." Leave space to update percentages.

• Segregation: Ensure this container is designated for HALOGENATED ORGANIC WASTE ONLY .

• Accumulation: Add waste to the container as it is generated. Keep the container closed at all times except when adding waste. Do not fill beyond 90% capacity to allow for vapor expansion.[14]

• Finalize Label: Once the container is full, update the label with the final concentration percentages of all components.

• Storage and Disposal: Store the sealed container in a secondary containment tray within a designated satellite accumulation area. Arrange for pickup via your EHS department.

Summary of Disposal Procedures

Waste Type	Container	Key Segregation Rule	Disposal Method
Unused/Expired Product	Original container or chemically compatible (HDPE, glass)	Segregate from all other chemicals	Hazardous Waste Contractor Pickup
Contaminated Solids (PPE, etc.)	Lined, sealable drum or heavy-duty plastic bag	Segregate from liquid and non-hazardous waste	Hazardous Waste Contractor Pickup
Contaminated Liquid Solvents	Chemically compatible (HDPE, glass) with screw cap	HALOGENATED WASTE ONLY . Do not mix with non-halogenated solvents.[12]	Hazardous Waste Contractor Pickup

Waste Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for handling waste generated from experiments involving 3-(4-Fluorophenyl)propiophenone.

Caption: A flowchart guiding the segregation and disposal of waste containing 3-(4-Fluorophenyl)propiophenone.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste.
• Medical Disposal. (n.d.). 4 Best Practices for Effective Lab Waste Disposal Management.
• SCION Instruments. (2025, January 21). Good Laboratory Practices: Waste Disposal.
• National Center for Biotechnology Information. (n.d.). Management of Waste - Prudent Practices in the Laboratory.
• Solvent Waste Management. (2024, December 17). How To Safely Dispose of Chemicals in Your Lab.
• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols.
• Red Stag Waste. (2020, February 27). How To Dispose Of Lab Chemicals.
• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• MilliporeSigma. (2025, April 28). Safety Data Sheet for (R)-1-Phenyl-2-propyn-1-ol.
• Fisher Scientific. (2025, December 19). Safety Data Sheet for 3-(4-Fluorophenyl)propionic acid.
• Cytiva. (2025, May 5). Safety Data Sheet for Percoll™ PLUS.
• Cayman Chemical. (2024, August 30). Safety Data Sheet for Propiophenone.
• Echemi. (n.d.). 3-(4-Fluorophenyl)propionic acid SDS.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Electronic Code of Federal Regulations (eCFR). (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• MilliporeSigma. (2025, November 6). Safety Data Sheet for 3-Phenylphenol.
• Fisher Scientific. (2024, March 1). Safety Data Sheet for 4'-Fluoro-3'-(trifluoromethyl)propiophenone.
• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal.
• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes.
• Westlaw. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compound.... California Code of Regulations.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-(4-Fluorophenyl)propiophenone

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. The handling of novel chemical entities like 3-(4-Fluorophenyl)propiophenone, a substituted propiophenone derivative, demands a meticulous and informed approach to personal protection. This guide, grounded in established safety protocols for analogous compounds, provides essential, immediate safety and logistical information to ensure your well-being and the integrity of your research.

Understanding the Risks: A Proactive Stance

The presence of a fluorinated phenyl group in the molecule warrants careful consideration. While fluorination can alter the biological and chemical properties of a compound, it is crucial to recognize that halogenated organic compounds can present unique hazards[3]. The propiophenone backbone itself is classified as a combustible liquid that can cause serious eye irritation[4][5][6]. Therefore, our safety protocols are designed to mitigate these anticipated risks.

Core Personal Protective Equipment (PPE) Directives

A multi-layered approach to PPE is essential when handling 3-(4-Fluorophenyl)propiophenone. The following table outlines the minimum recommended PPE for various laboratory operations.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing/Dispensing (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile or Neoprene Gloves (double-gloving recommended)	Safety Glasses with Side Shields or Safety Goggles[5][7]	Lab Coat	N95 Respirator (if dust is generated)
Solution Preparation	Chemical Fume Hood	Nitrile or Neoprene Gloves	Safety Goggles or a Face Shield	Chemical-Resistant Lab Coat or Apron	Not typically required if handled in a fume hood
Reaction Setup & Monitoring	Chemical Fume Hood	Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	Chemical-Resistant Lab Coat	Not typically required if handled in a fume hood
Work-up & Purification	Chemical Fume Hood	Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	Chemical-Resistant Lab Coat	Not typically required if handled in a fume hood
Spill Cleanup	Well-ventilated area	Heavy-duty Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	Chemical-Resistant Coveralls	Air-purifying respirator with organic vapor cartridges[7]

The "Why" Behind the PPE Choices: A Deeper Dive

Understanding the rationale behind each piece of PPE empowers you to make informed decisions and cultivate a deeply ingrained culture of safety.

Hand Protection: The skin is a primary route of exposure. Nitrile or neoprene gloves offer good chemical resistance to a broad range of organic compounds[7]. Double-gloving is a prudent measure, especially during prolonged handling or when there is a higher risk of splashes. It provides an additional barrier and allows for the safe removal of a contaminated outer glove without compromising the inner layer of protection. Always inspect gloves for any signs of degradation or perforation before use[7].

Eye and Face Protection: The potential for 3-(4-Fluorophenyl)propiophenone to cause serious eye irritation necessitates robust eye protection[2][5]. Safety glasses with side shields offer a baseline level of protection from projectiles. However, for tasks involving a risk of splashes, such as solution preparation or reaction work-ups, tightly sealed safety goggles are paramount[1]. A face shield should be used in conjunction with goggles when handling larger quantities or during procedures with a higher splash potential.

Body Protection: A standard lab coat protects your street clothes from minor spills and contamination. For procedures with a greater risk of splashes or when handling larger quantities, a chemical-resistant lab coat or apron made of materials like polyethylene or polypropylene is recommended[7].

Respiratory Protection: While handling small quantities in a certified chemical fume hood should prevent inhalation exposure, a respirator may be necessary in specific situations. If you are weighing out a solid form of the compound and there is a potential for dust generation, an N95 respirator will provide adequate protection against airborne particulates. In the event of a significant spill outside of a fume hood, an air-purifying respirator with organic vapor cartridges is essential to prevent inhalation of any vapors[5][7].

Procedural Guidance: From Donning to Disposal

A systematic approach to the use of PPE is critical to its effectiveness. The following workflow illustrates the key steps for safe handling of 3-(4-Fluorophenyl)propiophenone.

Caption: A step-by-step workflow for the correct donning, handling, and doffing of PPE.

Operational and Disposal Plans: Ensuring a Safe Environment

Handling:

• Always handle 3-(4-Fluorophenyl)propiophenone in a well-ventilated area, preferably within a certified chemical fume hood[1][4].

• Avoid the formation of dust and aerosols[1].

• Use non-sparking tools and take precautionary measures against static discharge, as propiophenone is a combustible liquid[4][8].

• Ensure that an eyewash station and safety shower are readily accessible[4].

Disposal:

• Dispose of waste materials, including contaminated PPE and empty containers, in accordance with all applicable federal, state, and local regulations.

• Collect waste in clearly labeled, sealed containers[1][4][5].

• Do not dispose of chemical waste down the drain[5][7].

Spill Response:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Protect: Don the appropriate PPE for spill cleanup, including respiratory protection.

• Contain: For liquid spills, use an inert absorbent material like vermiculite or sand. For solid spills, carefully sweep up the material to avoid generating dust.

• Collect: Place the absorbed or swept material into a sealed, labeled container for hazardous waste disposal[1][5].

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose: Dispose of all cleanup materials as hazardous waste.

The following decision tree can guide your immediate actions in the event of a spill.

Caption: A decision-making guide for responding to a chemical spill.

By adhering to these rigorous safety protocols, we can confidently advance our research while prioritizing the health and safety of our most valuable asset: our scientists.

References

• Connor, T. H. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs. NIOSH.

• Danish Environmental Protection Agency. (2017, October 6). Risk assessment of fluorinated substances in cosmetic products. Retrieved from [Link]

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